2-(4-Bromophenyl)-2-hydroxyacetonitrile

• CAS: 58289-69-3

Core Science & Biosynthesis

Technical Guide: 2-(4-Bromophenyl)-2-hydroxyacetonitrile (CAS 58289-69-3)

Executive Summary

2-(4-Bromophenyl)-2-hydroxyacetonitrile , commonly known as 4-bromomandelonitrile , is a critical bifunctional building block in organic synthesis. Characterized by the presence of both a hydroxyl group and a nitrile moiety on a benzylic carbon, it serves as a versatile scaffold for the production of

-hydroxy acids, -amino alcohols, and heterocyclic pharmaceutical intermediates.

This guide provides a comprehensive technical analysis of CAS 58289-69-3, focusing on its synthesis, physicochemical stability, and downstream applications in drug development. Particular emphasis is placed on the equilibrium dynamics of cyanohydrin formation and the safety protocols required to manage potential cyanide liberation.

Physicochemical Profile

The compound is a cyanohydrin derived from 4-bromobenzaldehyde. Its stability is pH-dependent; it exists in equilibrium with its parent aldehyde and hydrogen cyanide (HCN), a property that dictates handling requirements.

Table 1: Key Physicochemical Properties

Property	Data	Notes
CAS Number	58289-69-3	Racemic mixture
IUPAC Name	2-(4-Bromophenyl)-2-hydroxyacetonitrile	Also: 4-Bromomandelonitrile
Molecular Formula
Molecular Weight	226.05 g/mol
Physical State	Solid	Low-melting solid or oil depending on purity [1]
Solubility	Soluble in EtOH, , , DMSO	Sparingly soluble in water
pKa	~11 (OH group)	Estimated; susceptible to retro-aldol type decomposition at high pH
Stability	pH < 7	Unstable in basic media (reverts to aldehyde + HCN)

Synthesis & Production

The synthesis of 4-bromomandelonitrile is governed by the nucleophilic addition of cyanide to the carbonyl carbon of 4-bromobenzaldehyde. This reaction is reversible. High yields require acidic conditions or the use of silylated cyanide sources to trap the kinetic product.

Method A: Classical Cyanohydrin Formation (NaCN/AcOH)

This method relies on the in situ generation of HCN in a biphasic or buffered system.

Protocol:

• Reagents: 4-Bromobenzaldehyde (1.0 eq), Sodium Cyanide (1.2 eq), Glacial Acetic Acid, Water/Ether solvent system.

• Procedure:

  • Dissolve 4-bromobenzaldehyde in diethyl ether.

  • Cool the solution to 0°C.

  • Add a saturated aqueous solution of NaCN.

  • Slowly add glacial acetic acid dropwise while maintaining the temperature below 5°C. Critical Step: Exothermic reaction; heat promotes reversion to aldehyde.

  • Stir vigorously for 2–4 hours at 0–10°C.

  • Workup: Separate the organic layer, wash with cold water (to remove excess acid/cyanide), dry over

    , and concentrate in vacuo at low temperature (< 30°C).

• Yield: Typically 85–95%.

• Note: The product must be stored under acidic conditions (trace acid) to prevent decomposition.

Method B: Trimethylsilyl Cyanide (TMSCN) Addition

For higher purity and stability, the silylated intermediate is often preferred, followed by controlled desilylation.

Reaction:

• Advantage: Avoids free HCN gas evolution and produces a stable silyl ether intermediate that can be purified before hydrolysis.

Reactivity & Applications

The core utility of CAS 58289-69-3 lies in its ability to undergo transformation at either the nitrile or hydroxyl group.

Hydrolysis to 4-Bromomandelic Acid

Acid-catalyzed hydrolysis converts the nitrile to a carboxylic acid. This is a key route to 4-bromomandelic acid (CAS 6940-50-7), a chiral resolving agent and pharmaceutical intermediate [2].

• Conditions: Conc. HCl, 50°C, 12h.

• Mechanism: Nitrile

  Amide Acid.

• Note: Basic hydrolysis is generally avoided due to the retro-cyanohydrin reaction.

Reduction to Amino Alcohols

Reduction of the nitrile group yields 2-amino-1-(4-bromophenyl)ethanol , a scaffold found in adrenergic agonists and beta-blockers.

• Reagents:

  (LAH) or Borane-DMS ( ).

• Protocol: Add solution of nitrile to LAH in dry THF at 0°C. Reflux for 2 hours. Quench carefully (Fieser method).

Pinner Reaction

Treatment with dry HCl in ethanol converts the nitrile to the imidate ester, which can be hydrolyzed to the

-hydroxy ester (Ethyl 4-bromomandelate).

Visualizations

Synthesis and Reactivity Pathways

The following diagram illustrates the synthesis of 4-bromomandelonitrile and its primary divergent reaction pathways.

Caption: Synthesis from 4-bromobenzaldehyde and subsequent divergence into acid, amino-alcohol, or decomposition pathways.

Handling & Safety (Critical)

Warning: This compound is a cyanohydrin .[1] It can release fatal Hydrogen Cyanide (HCN) gas if exposed to moisture, heat, or basic conditions.

Safety Protocols

• Engineering Controls: All operations must be performed in a functioning chemical fume hood with a face velocity > 100 fpm.

• PPE: Double nitrile gloves, chemical splash goggles, and a lab coat.

• Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). Ensure the container is tightly sealed to prevent moisture ingress (hydrolysis risk).

• Spill Management: Do not treat spills with acid. Neutralize with dilute bleach (Sodium Hypochlorite) to oxidize cyanide to cyanate, then clean up.

• First Aid: In case of inhalation or ingestion, immediate medical attention is required. Amyl nitrite or hydroxocobalamin kits should be available in the lab.

Hazard Statements (GHS)

• H301: Toxic if swallowed.

• H311: Toxic in contact with skin.

• H331: Toxic if inhaled.

• EUH032: Contact with acids liberates very toxic gas.

References

• Sigma-Aldrich. 2-(4-Bromophenyl)-2-hydroxyacetonitrile Safety Data Sheet. Link (Accessed via search result 1.1, 1.9).

• Organic Syntheses. p-Bromomandelic Acid Synthesis. Org. Synth. 1941 , 1, 109. Link

• Corson, B. B.; Dodge, R. A.; Harris, S. A.; Yeaw, J. S. Mandelic Acid. Org. Synth. 1926 , 6, 58. (General Cyanohydrin Protocol). Link

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An In-depth Technical Guide to 4-Bromomandelonitrile: Structure, Properties, and Applications

Abstract

This technical guide provides a comprehensive overview of 4-Bromomandelonitrile, a crucial chemical intermediate in the synthesis of complex organic molecules. We will delve into its fundamental physicochemical properties, elucidate its chemical structure and stereochemistry, and present detailed methodologies for its synthesis and characterization. This document is intended for researchers, chemists, and professionals in the field of drug development, offering field-proven insights into the handling, analysis, and application of this versatile compound. Particular emphasis is placed on its role as a building block in the development of targeted therapeutics, such as bromodomain inhibitors.

Introduction to 4-Bromomandelonitrile

4-Bromomandelonitrile is an aromatic cyanohydrin that holds significant value in synthetic organic chemistry. Its structure, featuring a bromine-substituted phenyl ring, a nitrile group, and a hydroxyl group attached to a chiral center, makes it a highly versatile precursor for a variety of more complex molecules. The presence of the bromine atom provides a reactive handle for cross-coupling reactions, while the nitrile and hydroxyl groups can be readily transformed into other functional groups such as carboxylic acids, amines, and esters.

The primary significance of 4-Bromomandelonitrile in the pharmaceutical industry lies in its utility as a key building block. The "bromodomain and extra-terminal domain" (BET) family of proteins, particularly BRD4, have emerged as critical epigenetic targets in the treatment of cancer and inflammatory diseases.[1][2][3] Many small-molecule inhibitors of these proteins incorporate a bromophenyl moiety, making 4-Bromomandelonitrile and its derivatives essential starting materials in their synthesis.[4][5] This guide aims to provide the foundational knowledge required to effectively utilize this compound in a research and development setting.

Physicochemical Properties

The physical and chemical properties of a compound are foundational to its application in synthesis, determining appropriate solvents, reaction conditions, and storage protocols. 4-Bromomandelonitrile is a solid at room temperature and its properties are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₈H₆BrNO	[6]
Molecular Weight	212.04 g/mol	[6]
IUPAC Name	2-(4-bromophenyl)-2-hydroxyacetonitrile	[7]
CAS Number	150521-30-5 (for R-enantiomer)	[6]
Appearance	Typically a white to off-white solid
Chirality	Contains one stereocenter

Chemical Structure and Stereochemistry

The structure of 4-Bromomandelonitrile is defined by a central chiral carbon atom (stereocenter) bonded to four different groups:

• A 4-bromophenyl group

• A hydroxyl (-OH) group

• A nitrile (-CN) group

• A hydrogen atom

The presence of this stereocenter means that 4-Bromomandelonitrile exists as a pair of enantiomers: (R)-4-Bromomandelonitrile and (S)-4-Bromomandelonitrile. In drug development, it is often the case that only one enantiomer exhibits the desired biological activity, making stereoselective synthesis a critical consideration.

Caption: 2D Chemical Structure of 4-Bromomandelonitrile.

Synthesis and Reactivity

The synthesis of mandelonitriles is a classic organic transformation, typically achieved by the reaction of an aldehyde with a source of cyanide. For chiral compounds like 4-Bromomandelonitrile, enzymatic catalysis is often employed to achieve high enantiomeric excess (ee), which is crucial for pharmaceutical applications.

The causality behind using an enzyme, such as a hydroxynitrile lyase (HNL), is its ability to stereoselectively catalyze the addition of the cyanide anion to the prochiral carbonyl carbon of 4-bromobenzaldehyde. This avoids the formation of a racemic mixture that would require costly and often inefficient chiral resolution steps later in the synthetic sequence. A biphasic system (e.g., aqueous buffer and an organic solvent like methyl tert-butyl ether) is frequently used to overcome the low aqueous solubility of the aldehyde substrate and to facilitate product extraction.[8]

Caption: Enzymatic Synthesis Workflow for 4-Bromomandelonitrile.

Experimental Protocol: Enzymatic Synthesis of (R)-4-Bromomandelonitrile

This protocol is a representative, self-validating system adapted from established methodologies for cyanohydrin synthesis.[8][9] The success of the reaction is validated by monitoring the disappearance of the starting aldehyde and the appearance of the product via techniques like HPLC or TLC.

• Reactor Setup: A jacketed glass reactor is charged with an aqueous buffer solution (e.g., citrate buffer, pH 5.5) and methyl tert-butyl ether (MTBE) to create a biphasic system. The system is maintained at a constant temperature (e.g., 20°C) with stirring.

• Enzyme Addition: The hydroxynitrile lyase (e.g., from Prunus amygdalus) is dissolved in the aqueous phase.

• Substrate Addition: 4-bromobenzaldehyde is dissolved in the MTBE phase.

• Reactant Feed: A solution of hydrogen cyanide (HCN) in MTBE is added slowly to the reaction mixture over several hours using a syringe pump. Causality: Slow addition of HCN is critical to maintain a low concentration in the reaction mixture, minimizing the non-catalyzed, non-selective background reaction which would lead to a racemic product.

• Reaction Monitoring: The reaction progress is monitored by taking small aliquots from the organic phase and analyzing them by chiral HPLC to determine the conversion of 4-bromobenzaldehyde and the enantiomeric excess of the product.

• Work-up: Once the reaction reaches completion (typically >90% conversion), stirring is stopped, and the phases are allowed to separate.

• Product Isolation: The organic phase containing the (R)-4-Bromomandelonitrile is collected. The solvent is then removed under reduced pressure to yield the crude product, which can be further purified by recrystallization if necessary.

Spectroscopic Analysis

Structural elucidation and purity assessment of 4-Bromomandelonitrile are performed using standard spectroscopic techniques.[10][11][12] While a dedicated spectrum for this specific molecule is not provided, the expected spectral features can be reliably predicted.

• ¹H NMR (Proton Nuclear Magnetic Resonance):

  • Aromatic Protons: The protons on the benzene ring will appear as a set of doublets in the aromatic region (~7.5-7.8 ppm), characteristic of a 1,4-disubstituted (para) benzene ring.

  • Methine Proton: The single proton on the chiral carbon (-CH(OH)CN) will appear as a singlet at ~5.5 ppm.

  • Hydroxyl Proton: The hydroxyl proton (-OH) will appear as a broad singlet, and its chemical shift can vary depending on the solvent and concentration.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

  • Aromatic Carbons: Four distinct signals are expected in the aromatic region (~120-140 ppm), with the carbon attached to the bromine atom being the most deshielded.

  • Nitrile Carbon: The carbon of the nitrile group (-CN) will appear around 118-120 ppm.

  • Chiral Carbon: The carbon atom of the stereocenter (-CH(OH)CN) will have a chemical shift in the range of 60-70 ppm.

• IR (Infrared) Spectroscopy:

  • -OH Stretch: A broad absorption band will be observed in the region of 3200-3600 cm⁻¹, characteristic of the hydroxyl group.

  • -C≡N Stretch: A sharp, medium-intensity peak will appear around 2250 cm⁻¹, which is a distinctive feature of a nitrile group.

  • Aromatic C-H Stretch: Peaks will be observed just above 3000 cm⁻¹.

  • C-Br Stretch: A signal in the fingerprint region, typically between 500-600 cm⁻¹, will indicate the presence of the carbon-bromine bond.

• Mass Spectrometry (MS): The mass spectrum will show a characteristic molecular ion peak (M⁺). Due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br are in an approximate 1:1 ratio), a distinctive M+2 peak of nearly equal intensity to the M⁺ peak will be observed, confirming the presence of one bromine atom in the molecule.[13]

Safety and Handling

4-Bromomandelonitrile and its precursors, particularly cyanide sources, must be handled with extreme caution in a well-ventilated fume hood. Adherence to strict safety protocols is mandatory.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[14][15]

• Handling: Avoid inhalation of dust and contact with skin and eyes. Do not eat, drink, or smoke when using this product. Handle in accordance with good industrial hygiene and safety practices.[14]

• First Aid Measures:

  • Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. If skin irritation persists, seek medical attention.[14]

  • Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get immediate medical attention.[16]

  • Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[14]

  • Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek immediate medical attention.[14]

• Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with local, state, and federal regulations.[16] Cyanide-containing waste requires specialized disposal procedures.

Conclusion

4-Bromomandelonitrile is a high-value chemical intermediate with a well-defined set of physicochemical properties. Its utility is particularly pronounced in the field of medicinal chemistry, where it serves as a key precursor for synthesizing targeted therapeutics. Understanding its structure, stereochemistry, and reactivity is essential for its effective application. The synthetic methodologies, particularly enantioselective enzymatic approaches, allow for the production of chirally pure material necessary for drug development. When coupled with rigorous spectroscopic analysis and stringent safety protocols, 4-Bromomandelonitrile can be a powerful tool in the hands of researchers and scientists driving innovation in organic synthesis and pharmaceutical discovery.

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A Comprehensive Technical Guide to (4-Bromophenyl)(hydroxy)acetonitrile: Nomenclature, Synthesis, and Applications

Abstract

(4-Bromophenyl)(hydroxy)acetonitrile, also known as 4-bromomandelonitrile, is a vital cyanohydrin derivative that serves as a versatile intermediate in organic synthesis. Its structure, featuring a reactive nitrile group and a hydroxyl moiety on a benzylic carbon, makes it a valuable precursor for a range of more complex molecules, including α-hydroxy acids and other pharmacologically relevant scaffolds. This technical guide provides an in-depth exploration of its nomenclature, detailing its various synonyms and chemical identifiers. A comprehensive, field-proven protocol for its synthesis via the nucleophilic addition of cyanide to 4-bromobenzaldehyde is presented, including mechanistic insights and a detailed workflow. Furthermore, this document examines the compound's chemical reactivity and its strategic importance in the broader context of medicinal chemistry and drug development, particularly by contrasting it with its close analogue, 4-bromophenylacetonitrile. This guide is intended for researchers, chemists, and professionals in the pharmaceutical industry seeking a thorough understanding of this key synthetic building block.

Core Nomenclature and Chemical Identification

Precise identification is critical in chemical synthesis and research. (4-Bromophenyl)(hydroxy)acetonitrile is known by several names, and its properties are well-documented in chemical databases. It is essential to distinguish it from the structurally similar but chemically distinct compound, 4-bromophenylacetonitrile, which lacks the hydroxyl group.

Compound Identification

The following table summarizes the key identifiers for (4-Bromophenyl)(hydroxy)acetonitrile.

Identifier	Value
IUPAC Name	2-(4-Bromophenyl)-2-hydroxyacetonitrile[1]
Common Synonyms	(4-Bromophenyl)(hydroxy)acetonitrile, 4-Bromomandelonitrile, 4-Bromobenzaldehyde cyanohydrin[2]
CAS Registry Number	58289-69-3[1]
Molecular Formula	C₈H₆BrNO
Molecular Weight	212.05 g/mol [2]
InChI Key	AYTVNJIUMVFUCJ-UHFFFAOYSA-N[1]
Canonical SMILES	C1=CC(=CC=C1C(C#N)O)Br

Distinguishing from 4-Bromophenylacetonitrile

A common point of confusion arises with 4-Bromophenylacetonitrile (CAS: 16532-79-9).[3][4] This related compound, also known as 4-bromobenzyl cyanide, lacks the benzylic hydroxyl group.[3][5] While both are crucial intermediates, their reactivity and synthetic pathways differ significantly. 4-Bromophenylacetonitrile is a widely used precursor in the synthesis of pharmaceuticals such as Brompheniramine and as a key starting material for 4-bromophenylacetic acid, an intermediate for drugs like Bilastine.[6][7]

Synthesis of (4-Bromophenyl)(hydroxy)acetonitrile

The primary and most efficient method for synthesizing (4-Bromophenyl)(hydroxy)acetonitrile is the cyanohydrin formation reaction. This involves the nucleophilic addition of a cyanide anion to the electrophilic carbonyl carbon of 4-bromobenzaldehyde.

Mechanistic Insight

The causality of this reaction is rooted in fundamental principles of organic chemistry. The carbonyl carbon of an aldehyde is electron-deficient due to the electronegativity of the oxygen atom, making it susceptible to attack by nucleophiles. The cyanide ion (:C≡N⁻), typically generated from sodium or potassium cyanide, is an excellent carbon-based nucleophile. The reaction proceeds in two key stages:

• Nucleophilic Attack: The cyanide ion attacks the carbonyl carbon of 4-bromobenzaldehyde, breaking the C=O pi bond and forming a tetrahedral intermediate known as a cyanoalkoxide.

• Protonation: In a subsequent step, this alkoxide intermediate is protonated by a weak acid (often from an acidified aqueous solution or the solvent itself) to yield the final hydroxyl group of the cyanohydrin product.

This process is reversible, and the equilibrium can be shifted towards the product by using an excess of the cyanide reagent and carefully controlling the pH.

Experimental Protocol: Cyanohydrin Formation

This protocol describes a robust, self-validating method adapted from established procedures for cyanohydrin synthesis.[2][8]

Materials and Reagents:

• 4-Bromobenzaldehyde (CAS: 1122-91-4)[9]

• Sodium Cyanide (NaCN) or Potassium Cyanide (KCN)

• Acetic Acid (Glacial)

• Deionized Water

• Diethyl Ether or Dichloromethane (for extraction)

• Anhydrous Magnesium Sulfate or Sodium Sulfate (for drying)

• Ice Bath

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve 1.0 equivalent of 4-bromobenzaldehyde in a suitable organic solvent like diethyl ether.[9][10] Cool the flask in an ice bath to 0-5 °C.

• Cyanide Solution Preparation: In a separate beaker, carefully prepare an aqueous solution of sodium cyanide (1.1 equivalents). Caution: Cyanide salts are extremely toxic. Handle with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment.

• Addition: Slowly add the aqueous sodium cyanide solution to the stirred aldehyde solution via the dropping funnel over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

• Acidification: After the addition is complete, slowly add a solution of glacial acetic acid (1.1 equivalents) in water to the reaction mixture. This step facilitates the in-situ generation of HCN for the reaction and subsequent protonation of the intermediate.[8]

• Reaction Monitoring: Allow the mixture to stir at 0-5 °C for an additional 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde spot has disappeared.

• Workup and Extraction: Transfer the reaction mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with fresh portions of the organic solvent (e.g., diethyl ether).

• Washing and Drying: Combine all organic layers and wash sequentially with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate.

• Isolation: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexanes) to yield pure (4-Bromophenyl)(hydroxy)acetonitrile as a solid.[1]

Synthesis Workflow Diagram

Caption: Synthesis workflow for (4-Bromophenyl)(hydroxy)acetonitrile.

Chemical Reactivity and Strategic Applications

The synthetic utility of (4-Bromophenyl)(hydroxy)acetonitrile stems from the reactivity of its two key functional groups: the nitrile and the hydroxyl group.

Key Reactions

• Hydrolysis of the Nitrile: The nitrile group can be hydrolyzed under acidic or basic conditions to yield 4-bromomandelic acid, an important chiral building block in pharmaceutical synthesis.

• Reduction of the Nitrile: The nitrile can be reduced to a primary amine, yielding a β-amino alcohol, another valuable scaffold in drug discovery.

The presence of the bromine atom on the phenyl ring also allows for further functionalization via cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the construction of a diverse library of complex molecules.

Role in Drug Development and Medicinal Chemistry

While direct applications of (4-Bromophenyl)(hydroxy)acetonitrile are specific, its role as a precursor is significant. It provides access to chiral α-hydroxy acids and β-amino alcohols that are privileged structures in medicinal chemistry.

As previously noted, its non-hydroxylated counterpart, 4-bromophenylacetonitrile , is a more direct and frequently cited intermediate in the synthesis of marketed drugs.[11] Acetonitrile and its derivatives are fundamental building blocks in the pharmaceutical industry, serving as versatile solvents and sources of nitrogen or cyanide for constructing complex nitrogen-containing compounds and heterocycles.[12][13] The conversion of 4-bromophenylacetonitrile to 4-bromophenylacetic acid is a key step in the industrial synthesis of several antihistamines and other active pharmaceutical ingredients (APIs).[6]

Synthetic Relationships Diagram

Caption: Key synthetic relationships and intermediates.

Safety and Handling

The synthesis of (4-Bromophenyl)(hydroxy)acetonitrile involves highly toxic reagents.

• Cyanide Hazard: Sodium and potassium cyanide are potent, fast-acting poisons. All manipulations must be performed in a certified chemical fume hood. An emergency cyanide antidote kit should be readily available.

• General Precautions: Standard laboratory safety practices, including the use of safety glasses, lab coats, and gloves, are mandatory.

Conclusion

(4-Bromophenyl)(hydroxy)acetonitrile is a compound of significant synthetic value. Its straightforward preparation from 4-bromobenzaldehyde, coupled with the versatile reactivity of its functional groups, establishes it as a practical intermediate for creating more complex molecular architectures. While its close relative, 4-bromophenylacetonitrile, often takes the spotlight in large-scale industrial applications, a thorough understanding of the nomenclature, synthesis, and potential of 4-bromomandelonitrile is indispensable for researchers and scientists engaged in organic synthesis and the discovery of new therapeutic agents.

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Stability of 4-Bromobenzaldehyde Cyanohydrin Derivatives: An In-Depth Technical Guide

Executive Summary

The stability of 4-bromobenzaldehyde cyanohydrin is governed by a delicate thermodynamic equilibrium between the cyanohydrin adduct and its dissociation products (4-bromobenzaldehyde and hydrogen cyanide). While the electron-withdrawing 4-bromo substituent confers greater thermodynamic stability compared to the parent benzaldehyde cyanohydrin, the compound remains kinetically labile under neutral to basic conditions. This guide details the mechanistic underpinnings of this instability, provides validated protocols for synthesis and stabilization, and outlines analytical strategies to ensure data integrity during drug development.

Part 1: Mechanistic Stability Analysis

The Equilibrium Challenge

Cyanohydrin formation is a reversible nucleophilic addition.[1] For 4-bromobenzaldehyde, the equilibrium is defined as:

The stability of the cyanohydrin depends on the equilibrium constant (

). Unlike aliphatic ketones which often favor the starting materials, aromatic aldehydes generally favor cyanohydrin formation. However, this equilibrium is highly sensitive to pH and temperature .

Electronic Effects (Hammett Correlation)

The 4-bromo substituent plays a critical role in stabilizing the cyanohydrin.

• Hammett Equation:

  [2]

• Substituent Constant (

  ): The 4-Br group is electron-withdrawing ( ).

• Reaction Constant (

  ): The formation of cyanohydrins has a positive value ( ), indicating that electron-withdrawing groups stabilize the adduct by destabilizing the partial positive charge on the carbonyl carbon in the reactant and stabilizing the electron-rich nitrile adduct.

Decomposition Pathway

The primary decomposition pathway is base-catalyzed reversion .

• Deprotonation: A base removes the hydroxyl proton.

• Collapse: The resulting alkoxide ejects the cyanide ion.[3]

• Release: 4-Bromobenzaldehyde and cyanide are regenerated.

Critical Threshold: At pH > 6.0, the rate of reversion accelerates exponentially. At pH < 4.0, the compound is kinetically stable for prolonged periods.

Part 2: Visualization of Stability & Workflows

Diagram 1: Equilibrium and Decomposition Mechanism

This diagram illustrates the pH-dependent reversibility and the stabilization provided by the 4-Br substituent.

Caption: Base-catalyzed reversion pathway. The 4-Br group thermodynamically favors formation, but high pH triggers kinetic collapse.

Diagram 2: Stabilization & Derivatization Workflow

To use this intermediate in drug development, it is often converted into a stable O-protected derivative.

Caption: Workflow for locking the transient cyanohydrin into a stable, isolable building block.

Part 3: Experimental Protocols

Synthesis of (R)-4-Bromobenzaldehyde Cyanohydrin

Methodology: Hydroxynitrile Lyase (HNL) Catalysis in Biphasic System. Rationale: A biphasic system (Organic/Aqueous) suppresses the non-enzymatic background reaction (which produces racemate) and keeps the labile product in the organic phase, protecting it from aqueous base hydrolysis.

Protocol:

• Preparation: Dissolve 4-bromobenzaldehyde (10 mmol) in MTBE (Methyl tert-butyl ether, 20 mL). The organic solvent ensures high substrate solubility.[4]

• Buffer System: Prepare 20 mL of 0.1 M Citrate Buffer (pH 4.0 ). Note: pH 4.0 is critical; pH 5.5+ allows spontaneous racemization.

• Enzyme Addition: Add (R)-Hydroxynitrile Lyase (e.g., Prunus amygdalus HNL or recombinant variant) (500 U) to the aqueous buffer.

• Reaction: Combine phases and add HCN (15 mmol) (or generate in situ via KCN + Citric acid). Stir vigorously at 0–4°C .

  • Why Cold? Low temperature suppresses the entropy-driven elimination of HCN.

• Monitoring: Monitor by HPLC (Chiralpak AD-H, Hexane/iPrOH 90:10). Do NOT use GC (thermal decomposition).

• Workup: Separate layers. Extract aqueous phase with cold MTBE. Dry organic layer over Na₂SO₄ and acidify slightly with a drop of conc. HCl or acetic acid to stabilize. Concentrate in vacuo at <30°C.

Chemical Stabilization (O-Protection)

To store the compound or use it as a building block, convert the hydroxyl group to an acetate or silyl ether.

Acetylation Protocol:

• To the cold crude cyanohydrin in CH₂Cl₂, add Acetyl Chloride (1.2 eq) and Pyridine (1.5 eq).

• Stir at 0°C for 2 hours.

• The resulting O-acetyl-4-bromomandelonitrile is stable to chromatography and long-term storage.

Part 4: Data Presentation

Table 1: Comparative Stability Factors

Parameter	4-Bromobenzaldehyde Cyanohydrin	Benzaldehyde Cyanohydrin	Impact of 4-Br Substituent
Hammett	+0.23	0.00	Electron withdrawing; stabilizes adduct.
Equilibrium Constant ( )	High (Favors Cyanohydrin)	Moderate	Shifts equilibrium toward product.
Hydrolysis Rate (pH 7)	Moderate	Fast	4-Br increases resistance to spontaneous dissociation slightly, but base sensitivity remains.
Optimal Storage pH	3.0 – 4.0	3.0 – 4.0	Acidic environment essential for both.
Thermal Limit	< 40°C (Decomposes)	< 50°C	Thermal instability is intrinsic to the cyanohydrin motif.

Table 2: Analytical Method Suitability

Method	Suitability	Risk / Rationale
GC-MS	🔴 Unsuitable	Thermal shock in injector port (250°C) causes reversion to aldehyde + HCN. Results will falsely show starting material.
HPLC (Reverse Phase)	🟡 Caution	Use acidic mobile phase (0.1% TFA or Formic Acid). Neutral pH causes on-column degradation.
HPLC (Normal Phase)	🟢 Preferred	Hexane/IPA mixtures are non-destructive. Ideal for enantiomeric excess determination.
NMR ( H)	🟢 Excellent	Distinctive signal for -proton (~5.5 ppm). Run in CDCl (often slightly acidic) or add trace AcOH.

References

• Hammett Equation & Substituent Effects

  • Hammett, L. P. (1937).[2] The Effect of Structure upon the Reactions of Organic Compounds. Benzene Derivatives. Journal of the American Chemical Society, 59(1), 96–103.

• Enzymatic Synthesis of Cyanohydrins

  • Griengl, H., et al. (2000). Enzymatic Synthesis of Optically Active Cyanohydrins. Tetrahedron, 56, 891-908.

• Stability & Decomposition Kinetics

  • Pfeil, E. (1958). Über die Stabilität von Cyanhydrinen. Chemische Berichte.
  • Gregory, R. J. H. (1999). Cyanohydrins in Nature and the Laboratory: Biology, Preparations, and Synthetic Applications. Chemical Reviews, 99(12), 3649–3682.

• Analytical Methodologies

  • Effenberger, F. (1994). Hydroxynitrile Lyases in Stereoselective Synthesis.

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• 4. researchgate.net [researchgate.net]

A Technical Guide to the Reactivity of Aryl Cyanohydrins Featuring Electron-Withdrawing Groups

Abstract

Aryl cyanohydrins are pivotal intermediates in organic synthesis, valued for the versatile transformations of their constituent hydroxyl and nitrile functionalities. The electronic nature of the aromatic ring profoundly influences their stability and reactivity. This technical guide provides an in-depth analysis of aryl cyanohydrins substituted with electron-withdrawing groups (EWGs). We will explore the mechanistic principles governing their formation, the paradoxical role of EWGs in modulating stability versus reactivity, and provide field-proven experimental protocols. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage these unique synthons in their work.

Introduction: The Dual Nature of Aryl Cyanohydrins

Aryl cyanohydrins, compounds bearing a hydroxyl and a cyano group on the same benzylic carbon, represent a cornerstone of synthetic chemistry.[1][2] They are classically formed through the nucleophilic addition of a cyanide anion to an aryl aldehyde or ketone.[1][3] The true synthetic power of these molecules lies in their ability to act as precursors to a wide array of valuable compounds, including α-hydroxy acids, β-amino alcohols, and various heterocycles.[2][3]

The reactivity of these molecules is not static; it is exquisitely controlled by the electronic properties of the substituents on the aromatic ring. While electron-donating groups (EDGs) tend to stabilize the cyanohydrin structure, electron-withdrawing groups (EWGs) such as nitro (-NO₂), trifluoromethyl (-CF₃), cyano (-CN), and halides introduce a fascinating duality. They accelerate the initial formation of the cyanohydrin but can simultaneously render the final product more labile. This guide dissects this duality, providing the foundational knowledge and practical methodologies required to master the chemistry of these challenging but rewarding substrates.

Mechanistic Underpinnings of Aryl Cyanohydrin Formation

The formation of an aryl cyanohydrin is a reversible nucleophilic addition reaction.[3][4] The process is initiated by the attack of a nucleophilic cyanide ion (⁻C≡N) on the electrophilic carbonyl carbon of an aryl aldehyde or ketone. This step, which forms a new carbon-carbon bond, results in a tetrahedral alkoxide intermediate.[3][5] Subsequent protonation of the alkoxide, typically by a weak acid like HCN or during an acidic workup, yields the final cyanohydrin product.[2][3]

The reaction requires a source of cyanide ions. While hydrogen cyanide (HCN) can be used, its high toxicity and volatility make salts like sodium cyanide (NaCN) or potassium cyanide (KCN) more common, often used with a stoichiometric amount of acid to generate HCN in situ.[3][4] For more sensitive or sterically hindered substrates, trimethylsilyl cyanide (TMSCN) is a superior reagent, reacting under milder conditions to form a silylated cyanohydrin ether, which can be easily hydrolyzed.[6][7]

Figure 1: General mechanism of cyanohydrin formation.

The Critical Influence of Electron-Withdrawing Groups

The presence of an EWG on the aryl ring fundamentally alters the electronic landscape of both the starting material and the product, with significant consequences for the reaction.

Effect on the Carbonyl Precursor: Enhanced Electrophilicity

An EWG inductively and/or through resonance pulls electron density away from the aromatic ring and, by extension, from the carbonyl group. This effect has two primary consequences:

• Increased Carbonyl Electrophilicity: The carbonyl carbon becomes significantly more electron-deficient (more δ+) and therefore more susceptible to nucleophilic attack by the cyanide ion.

• Favorable Equilibrium: The increased rate of the forward reaction shifts the overall equilibrium toward the cyanohydrin product. For aldehydes that might otherwise have an unfavorable equilibrium, such as sterically hindered ones, the addition of an EWG can make the synthesis viable.

Effect on the Cyanohydrin Product: A Stability Conundrum

While EWGs facilitate formation, they often decrease the thermodynamic stability of the resulting cyanohydrin.

• Increased Acidity: The electron-withdrawing nature of the aryl group enhances the acidity of the hydroxyl proton, making the cyanohydrin more susceptible to deprotonation under basic conditions. The resulting alkoxide can readily eliminate the cyanide anion, leading to the retro-cyanohydrin reaction.[2]

• Destabilization of the Benzylic Carbon: The benzylic carbon is bonded to three electron-withdrawing moieties: the hydroxyl group, the nitrile group, and the substituted aryl ring. This accumulation of inductive effects makes the cyanohydrin susceptible to decomposition, particularly in the presence of nucleophiles or bases. This instability can be a significant challenge during purification; for instance, these compounds may decompose in the hot inlet of a gas chromatograph.[8]

• Enhanced Reactivity in Drug Design: In specific contexts, this inherent reactivity is advantageous. In the design of protease inhibitors, the cyanohydrin's α-carbon, made more electrophilic by the adjacent -OH and -CN groups, can form a crucial noncovalent interaction with a cysteine residue in the enzyme's active site, enhancing binding affinity.[9]

Quantitative Impact of Substituents

The electronic effect of aryl substituents on cyanohydrin formation can be observed in reaction yields and equilibrium positions.

Aryl Aldehyde Precursor	Substituent (para-)	Electronic Effect	Typical Yield	Relative Stability of Cyanohydrin
4-Methoxybenzaldehyde	-OCH₃	Strong Donating	Moderate-Good	High
Benzaldehyde	-H	Neutral	Good	Moderate
4-Chlorobenzaldehyde	-Cl	Weak Withdrawing	Good-Excellent	Moderate-Low
4-Nitrobenzaldehyde	-NO₂	Strong Withdrawing	Excellent	Low

Table 1: Influence of para-substituents on the synthesis and stability of aryl cyanohydrins. Yields are representative and highly dependent on specific reaction conditions.

Experimental Protocols and Methodologies

Adherence to robust, validated protocols is essential when working with these sensitive molecules. The following methodologies are designed for clarity, reproducibility, and safety.

Protocol 1: Synthesis of 4-Nitrobenzaldehyde Cyanohydrin Trimethylsilyl Ether

This protocol utilizes trimethylsilyl cyanide (TMSCN), a milder and often more efficient reagent for substrates bearing EWGs. The resulting silyl ether protects the hydroxyl group and improves stability, allowing for easier isolation.

Figure 2: Workflow for the synthesis of a protected aryl cyanohydrin.

Step-by-Step Methodology:

• System Preparation: A flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a nitrogen inlet is charged with 4-nitrobenzaldehyde (1.0 eq) and anhydrous dichloromethane (CH₂Cl₂).

• Catalyst Addition: A catalytic amount of zinc iodide (ZnI₂, ~0.1 eq) is added to the flask. Zinc iodide acts as a mild Lewis acid to activate the carbonyl group.

• Reagent Addition: The flask is cooled to 0 °C in an ice bath. Trimethylsilyl cyanide (TMSCN, 1.2 eq) is added dropwise via syringe over 10 minutes. Causality: Slow addition at low temperature is crucial to control the exothermic reaction and prevent side product formation.

• Reaction: The reaction is allowed to warm to room temperature and stirred until thin-layer chromatography (TLC) indicates complete consumption of the starting aldehyde (typically 1-3 hours).

• Workup: The reaction is carefully quenched by the addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution. The mixture is transferred to a separatory funnel, and the layers are separated. The aqueous layer is extracted twice more with CH₂Cl₂. Causality: The bicarbonate quench neutralizes the Lewis acid catalyst and removes any excess TMSCN.

• Isolation: The combined organic layers are dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the crude O-(trimethylsilyl)-4-nitrobenzaldehyde cyanohydrin. The product is often pure enough for the next step but can be purified by silica gel chromatography if necessary.

Protocol 2: Hydrolysis to 4-Nitromandelic Acid

This procedure demonstrates the conversion of the cyanohydrin's nitrile group into a carboxylic acid, a common and valuable transformation.

• Deprotection and Hydrolysis: The crude silyl ether from Protocol 1 is dissolved in a mixture of acetone and concentrated hydrochloric acid (e.g., 2:1 v/v).

• Heating: The solution is heated to reflux (approx. 60-70 °C) and stirred vigorously. The reaction progress is monitored by TLC or LC-MS until the intermediate cyanohydrin is fully converted to the carboxylic acid (typically 4-12 hours). Causality: The strongly acidic conditions are required for both the in-situ deprotection of the silyl ether and the complete hydrolysis of the robust nitrile group. The EWG can make the nitrile more resistant to hydrolysis, necessitating harsher conditions compared to electron-rich analogues.

• Isolation: After cooling to room temperature, the solvent is removed under reduced pressure. The residue is partitioned between ethyl acetate and water.

• Purification: The organic layer is washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated. The resulting crude 4-nitromandelic acid can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexanes).

Applications in Medicinal Chemistry and Drug Development

The unique electronic properties of aryl cyanohydrins with EWGs make them valuable in drug design. The cyanohydrin moiety can serve as a "warhead" that interacts with nucleophilic residues in enzyme active sites.

A compelling example is the development of inhibitors for the Enterovirus 71 (EV71) 3C protease, a key enzyme in the viral life cycle.[9] Researchers designed inhibitors where a cyanohydrin moiety occupies a critical pocket of the enzyme. The study revealed that the α-carbon of the cyanohydrin, which is rendered electrophilic by the adjacent -OH and -CN groups, forms a stabilizing, noncovalent interaction with the thiol group of a key cysteine residue (Cys147).[9] This interaction is crucial for the inhibitor's high potency. This demonstrates a sophisticated application where the inherent electronic properties of the cyanohydrin functional group, amplified by its substituents, are directly harnessed for biological activity.

Conclusion

Aryl cyanohydrins bearing electron-withdrawing groups are a class of molecules governed by a delicate electronic balance. The EWGs are beneficial for the initial C-C bond formation by increasing the electrophilicity of the carbonyl precursor. However, this same electronic pull can destabilize the final product, making its isolation and subsequent manipulation a challenge that requires careful methodological control. By understanding the underlying mechanistic principles and employing robust protocols, such as those involving silyl-protected intermediates, researchers can successfully synthesize and utilize these potent synthons. Their proven application in fields like medicinal chemistry underscores the importance of mastering their unique reactivity profile, turning a potential liability into a strategic advantage for molecular design.

References

• 19.6: Nucleophilic Addition of HCN - Cyanohydrin Formation . (2025). Chemistry LibreTexts. [Link]

• New Methods for Chiral Cyanohydrin Synthesis . DiVA Portal. [Link]

• Cyanohydrin Formation Reaction Mechanism . (2019). YouTube. [Link]

• Cyanohydrins . (2023). Chemistry LibreTexts. [Link]

• Cyanohydrin reaction . Wikipedia. [Link]

• Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation . Chemistry Steps. [Link]

• BENZOPHENONE CYANOHYDRIN . Organic Syntheses. [Link]

• Enzyme-Catalyzed Cyanohydrin Synthesis in Organic Solvents . Angewandte Chemie International Edition. [Link]

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Navigating the Synthesis and Handling of 2-(4-Bromophenyl)-2-hydroxyacetonitrile: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(4-Bromophenyl)-2-hydroxyacetonitrile, a cyanohydrin derivative, represents a critical structural motif in the synthesis of various pharmaceutical intermediates and other fine chemicals. Its bifunctional nature, possessing both a nitrile and a hydroxyl group, makes it a versatile building block. However, the inherent reactivity and potential toxicity, particularly due to the cyanohydrin moiety which can release cyanide, necessitate a thorough understanding of its safe handling, storage, and disposal. This guide provides an in-depth analysis of the safety data for 2-(4-Bromophenyl)-2-hydroxyacetonitrile, offering insights into its hazard profile and outlining best practices for its use in a research and development setting.

Chemical Identity and Properties

A solid understanding of the chemical and physical properties of a compound is foundational to its safe handling.

Property	Value	Source
CAS Number	58289-69-3	[1]
Synonyms	(4-bromophenyl)(hydroxy)acetonitrile	[1]
Molecular Formula	C₈H₆BrNO	[2]
Molecular Weight	212.05 g/mol	[3]
Physical Form	Solid
Storage Temperature	Room temperature

Hazard Identification and GHS Classification

2-(4-Bromophenyl)-2-hydroxyacetonitrile is classified as hazardous under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are associated with its acute toxicity, and skin and eye irritation.

GHS Pictogram:

Signal Word: Warning

Hazard Statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

• P264: Wash skin thoroughly after handling.

• P270: Do not eat, drink or smoke when using this product.

• P271: Use only outdoors or in a well-ventilated area.

• P280: Wear protective gloves/ eye protection/ face protection.

• P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/ physician if you feel unwell.

• P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

• P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P330: Rinse mouth.

• P332 + P313: If skin irritation occurs: Get medical advice/ attention.

• P337 + P313: If eye irritation persists: Get medical advice/ attention.

• P362 + P364: Take off contaminated clothing and wash it before reuse.

• P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

• P405: Store locked up.

• P501: Dispose of contents/ container to an approved waste disposal plant.

Toxicological Profile: Understanding the Risks

The hazard statement H302 (Harmful if swallowed) is consistent with the oral toxicity of many organic nitriles. For instance, acetonitrile has an oral LD50 in rats of 617 mg/kg.[6] Ingestion of 2-(4-Bromophenyl)-2-hydroxyacetonitrile could lead to the release of cyanide in the body, causing symptoms of cyanide poisoning, which can include headache, dizziness, nausea, and in severe cases, convulsions and death.[6]

Skin and eye irritation (H315 and H319) are also significant concerns. Direct contact with the solid or solutions containing the compound can cause redness, pain, and potential damage to tissues. The respiratory irritation (H335) indicates that inhalation of the dust should be avoided.

Core Directive: Safe Handling and Experimental Workflow

Given the hazardous nature of this compound, a stringent and well-defined experimental workflow is paramount. The following protocols are designed to mitigate risks and ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential when handling 2-(4-Bromophenyl)-2-hydroxyacetonitrile.

Figure 1: Personal Protective Equipment (PPE) workflow for handling 2-(4-Bromophenyl)-2-hydroxyacetonitrile.

Experimental Handling Protocol

• Preparation:

  • Ensure a chemical fume hood is operational and the sash is at the appropriate height.

  • Gather all necessary equipment and reagents before introducing 2-(4-Bromophenyl)-2-hydroxyacetonitrile into the fume hood.

  • Have a designated waste container for solid and liquid waste contaminated with the compound.

• Handling:

  • Always handle the solid compound in a fume hood to avoid inhalation of dust.

  • Use appropriate tools (spatulas, weigh boats) to handle the solid. Avoid creating dust.

  • When making solutions, add the solid slowly to the solvent to avoid splashing.

• Post-Handling:

  • Thoroughly decontaminate all surfaces and equipment that came into contact with the compound.

  • Dispose of contaminated materials in the designated waste container.

  • Wash hands thoroughly after handling, even if gloves were worn.

Emergency Procedures: A Self-Validating System

Preparedness for accidental exposure is a critical component of laboratory safety.

First-Aid Measures

• If Swallowed: Rinse mouth. Immediately call a POISON CENTER or doctor/physician. Do NOT induce vomiting.[6]

• If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention. Remove contaminated clothing and wash it before reuse.

• If Inhaled: Remove the person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Accidental Release Measures

• Evacuate: Immediately evacuate the area of the spill.

• Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

• Contain: For a solid spill, carefully sweep up the material to avoid creating dust and place it in a sealed container for disposal. For a solution spill, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

• Report: Report the incident to the appropriate laboratory safety personnel.

Stability and Reactivity

Understanding the stability and reactivity of 2-(4-Bromophenyl)-2-hydroxyacetonitrile is crucial for preventing hazardous reactions.

• Stability: The compound is expected to be stable under recommended storage conditions (room temperature, in a tightly sealed container).[7]

• Incompatible Materials: Avoid strong oxidizing agents and strong bases.[8] Bases can catalyze the decomposition of cyanohydrins to release hydrogen cyanide.

• Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products may include carbon oxides, nitrogen oxides (NOx), and hydrogen bromide gas.[7] Thermal decomposition may also release hydrogen cyanide.[6]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[7]

• Specific Hazards: The compound is combustible. In case of fire, hazardous decomposition products can be released.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with hazardous vapors and decomposition products.

Conclusion

2-(4-Bromophenyl)-2-hydroxyacetonitrile is a valuable synthetic intermediate that demands a high level of respect and careful handling due to its potential hazards. By adhering to the principles of GHS classification, implementing robust handling protocols, and being prepared for emergencies, researchers can safely utilize this compound in their drug discovery and development endeavors. The causality behind these experimental choices is rooted in the fundamental principles of chemical safety, aiming to minimize exposure and mitigate the risks associated with this and similar cyanohydrin-containing molecules.

References

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• Veeprho. (n.d.). 2-(4-bromophenyl)acetonitrile | CAS 16532-79-9. Retrieved from [Link]

• PubChem. (n.d.). 2-(4-Bromophenyl)-2-methylpropanenitrile. Retrieved from [Link]

• PubChem. (n.d.). Hydroxyacetonitrile. Retrieved from [Link]

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• Google Patents. (n.d.). EP1249447B1 - Intermediate for the production of 1-[2-dimethylamino-1-(4-methoxyphenyl-)-ethyl]-cyclohexanol.

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A Comparative Technical Guide to 4-Bromomandelonitrile and 4-Chloromandelonitrile for Drug Development Professionals

An In-Depth Analysis of Two Critical Halogenated Intermediates

In the landscape of modern pharmaceutical synthesis, the selection of appropriate starting materials and intermediates is a critical determinant of efficiency, yield, and ultimately, the viability of a drug candidate. Among the vast array of chemical building blocks, halogenated mandelonitriles have carved out a significant niche as versatile precursors for a variety of bioactive molecules. This technical guide provides a comprehensive comparative analysis of two key members of this class: 4-bromomandelonitrile and 4-chloromandelonitrile. Designed for researchers, scientists, and drug development professionals, this document delves into the nuanced differences in their synthesis, physicochemical properties, spectroscopic signatures, reactivity, and applications, offering insights to inform strategic decisions in the laboratory and beyond.

Introduction: The Significance of Halogenated Mandelonitriles

Mandelonitrile and its derivatives are cyanohydrins derived from the corresponding benzaldehydes. The introduction of a halogen atom at the para-position of the phenyl ring, as in 4-bromo- and 4-chloromandelonitrile, imparts unique chemical properties that are highly advantageous in multi-step organic synthesis. These properties primarily stem from the electronic and steric effects of the halogen substituent, influencing reactivity and providing a handle for further molecular elaboration through cross-coupling reactions and other transformations. Their utility as chiral synthons, particularly in the preparation of optically active α-hydroxy carboxylic acids, α-amino alcohols, and other pharmacologically relevant scaffolds, underscores their importance in the synthesis of complex drug molecules.

Physicochemical Properties: A Tale of Two Halogens

The seemingly subtle difference between a bromine and a chlorine atom at the 4-position of the mandelonitrile scaffold gives rise to distinct physicochemical properties. These differences, summarized in the table below, can have significant implications for reaction conditions, solubility, and purification strategies.

Property	4-Bromomandelonitrile	4-Chloromandelonitrile
Molecular Formula	C₈H₆BrNO	C₈H₆ClNO
Molecular Weight	212.05 g/mol	167.59 g/mol [1]
Appearance	Typically a solid	Solid[2]
Melting Point	Varies with purity	70-74 °C[2]
Boiling Point	Decomposes upon heating	Decomposes upon heating
Solubility	Soluble in many organic solvents	Soluble in chloroform[2]

The higher molecular weight of the bromo-derivative is a direct consequence of the larger atomic mass of bromine compared to chlorine. This difference can influence chromatographic behavior and mass spectrometry analysis. While both compounds are solids at room temperature, the melting point of 4-chloromandelonitrile is well-documented.

Synthesis: A Comparative Look at Cyanohydrin Formation

The most common and direct route to 4-halomandelonitriles is the nucleophilic addition of a cyanide source to the corresponding 4-halobenzaldehyde. This reaction, a classic example of cyanohydrin formation, can be performed under various conditions, including enzymatic catalysis for enantioselective synthesis.

General Reaction Scheme:

Caption: General synthesis of 4-halomandelonitriles.

Detailed Experimental Protocol: Synthesis of 4-Chloromandelonitrile

A representative procedure for the synthesis of 4-chloromandelonitrile involves the reaction of 4-chlorobenzaldehyde with a cyanide salt in the presence of an acid or a base catalyst.

Materials:

• 4-Chlorobenzaldehyde

• Sodium cyanide (or potassium cyanide)

• Acetic acid (or a phase-transfer catalyst with a biphasic system)

• Dichloromethane (or other suitable organic solvent)

• Water

Procedure:

• Dissolve 4-chlorobenzaldehyde in a suitable organic solvent, such as dichloromethane.

• Prepare an aqueous solution of sodium cyanide.

• Combine the two solutions in a reaction vessel equipped with a stirrer and cool in an ice bath.

• Slowly add a catalyst, such as a phase-transfer catalyst or a small amount of acid (e.g., acetic acid), to the biphasic mixture while stirring vigorously.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, separate the organic layer.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude 4-chloromandelonitrile.

• Purify the product by recrystallization or column chromatography.

Considerations for the Synthesis of 4-Bromomandelonitrile:

The synthesis of 4-bromomandelonitrile follows a nearly identical protocol, substituting 4-bromobenzaldehyde for its chloro-counterpart. Due to the similar reactivity of the aldehydes, the reaction conditions are largely transferable. However, the difference in the electronic nature of bromine versus chlorine can subtly influence the reaction rate, with the slightly less electronegative bromine potentially leading to a marginally faster reaction.

Spectroscopic Signatures: Unmasking the Molecular Structure

Spectroscopic analysis is indispensable for the characterization and quality control of these intermediates. The following sections detail the expected spectroscopic features of 4-bromo- and 4-chloromandelonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectra of both compounds are expected to be very similar, with the primary differences arising from the slight electronic influence of the halogen on the aromatic protons.

• Aromatic Protons: Two doublets in the aromatic region (typically 7.0-8.0 ppm), corresponding to the AA'BB' spin system of the 1,4-disubstituted benzene ring. The chemical shifts for the protons on the 4-bromophenyl group may be slightly downfield compared to the 4-chlorophenyl group due to the "heavy atom effect" of bromine.

• Methine Proton (-CH(OH)CN): A singlet in the region of 5.0-6.0 ppm. The exact chemical shift can be influenced by the solvent and concentration.

• Hydroxyl Proton (-OH): A broad singlet whose chemical shift is highly variable depending on concentration, solvent, and temperature.

¹³C NMR: The carbon NMR spectra will also show characteristic signals.

• Aromatic Carbons: Four signals in the aromatic region (typically 120-140 ppm). The carbon bearing the halogen will have a distinct chemical shift.

• Methine Carbon (-CH(OH)CN): A signal in the region of 60-70 ppm.

• Nitrile Carbon (-CN): A signal in the region of 115-125 ppm.

Infrared (IR) Spectroscopy

The IR spectra of both compounds will be dominated by several key absorptions:

• O-H Stretch: A broad absorption band in the region of 3200-3600 cm⁻¹, characteristic of the hydroxyl group.

• C-H Stretch (Aromatic and Aliphatic): Absorptions in the region of 2850-3100 cm⁻¹.

• C≡N Stretch (Nitrile): A sharp, medium-to-strong absorption band around 2250 cm⁻¹. The position of this band is sensitive to the electronic environment; conjugation with the aromatic ring typically shifts it to a slightly lower wavenumber.[3][4][5][6][7][8]

• C-X Stretch (C-Br and C-Cl): These absorptions appear in the fingerprint region (below 1500 cm⁻¹) and can be difficult to assign definitively. The C-Br stretch will be at a lower frequency than the C-Cl stretch.

Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and fragmentation patterns.

• Molecular Ion Peak (M⁺): The mass spectrum of 4-chloromandelonitrile will show a characteristic isotopic pattern for the molecular ion due to the presence of the ³⁵Cl and ³⁷Cl isotopes in an approximate 3:1 ratio. The M⁺ peak will be at m/z 167 and the M+2 peak at m/z 169. For 4-bromomandelonitrile, the isotopic pattern will be even more pronounced due to the nearly equal natural abundance of ⁷⁹Br and ⁸¹Br, resulting in M⁺ and M+2 peaks of almost equal intensity at m/z 211 and 213, respectively.

• Fragmentation: Common fragmentation pathways include the loss of the cyanide group (-CN), the hydroxyl group (-OH), or water (-H₂O). Alpha-cleavage adjacent to the hydroxyl group is also a likely fragmentation route.[9][10][11][12][13]

Reactivity: The Halogen's Influence

The key difference in reactivity between 4-bromomandelonitrile and 4-chloromandelonitrile lies in the nature of the carbon-halogen bond. The C-Br bond is longer and weaker than the C-Cl bond, making the bromo-derivative generally more reactive in reactions that involve cleavage of this bond, such as nucleophilic aromatic substitution and, most notably, transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira).

This enhanced reactivity of the bromo-substituent makes 4-bromomandelonitrile a more versatile intermediate for the rapid construction of molecular complexity. However, the lower cost and greater availability of chlorinated starting materials often make 4-chloromandelonitrile a more economically attractive option, particularly for large-scale synthesis, provided that suitable catalytic systems can be employed to activate the more robust C-Cl bond.

Caption: Comparative reactivity in cross-coupling reactions.

Applications in Drug Development

Both 4-bromo- and 4-chloromandelonitrile serve as valuable intermediates in the synthesis of a wide range of pharmaceuticals. Their ability to introduce a chiral center and a functionalized aromatic ring makes them attractive starting points for the synthesis of complex molecules.

Examples of therapeutic areas where these intermediates find application include:

• Antihypertensives: The mandelic acid moiety, readily accessible from mandelonitriles, is a feature in some cardiovascular drugs.

• Anticoagulants: Chiral α-hydroxy acids derived from these nitriles can be key components of anticoagulant agents.

• Anticancer Agents: The halogenated phenyl group can be a crucial pharmacophore for kinase inhibitors and other oncology drugs, with the halogen atom often involved in key binding interactions with the target protein.[14]

• Antiviral and Antibacterial Agents: The versatility of these intermediates allows for their incorporation into diverse heterocyclic systems, which are prevalent in antimicrobial drug discovery.[15]

The choice between the bromo- and chloro-analog often depends on the specific synthetic strategy and the desired final product. If a subsequent cross-coupling reaction is planned, the bromo-derivative is often preferred for its higher reactivity. If the halogen is to remain in the final molecule or be replaced via nucleophilic aromatic substitution under forcing conditions, the chloro-derivative may be more cost-effective.

Safety and Handling

Both 4-bromomandelonitrile and 4-chloromandelonitrile are cyanohydrins and should be handled with extreme caution in a well-ventilated fume hood. They are toxic if swallowed, in contact with skin, or if inhaled.[1][2] Upon decomposition, they can release highly toxic hydrogen cyanide gas. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is mandatory when working with these compounds.

Conclusion

4-Bromomandelonitrile and 4-chloromandelonitrile are two closely related yet distinct chemical intermediates with significant applications in pharmaceutical research and development. The primary differences between them lie in their physicochemical properties, stemming from the different halogens, and their reactivity, particularly in cross-coupling reactions where the bromo-derivative exhibits superior performance. The choice between these two valuable building blocks will be guided by a careful consideration of the synthetic route, the desired final product, and economic factors. A thorough understanding of their respective strengths and weaknesses, as outlined in this guide, will empower drug development professionals to make informed decisions and accelerate the path to new and innovative medicines.

References

• Bernstein, S., et al. (1949). The Infrared Spectra of Nitriles and Related Compounds Frozen in Ar and H2O. Journal of the American Chemical Society, 71(8), 2822-2825.

• Chemguide. (n.d.). Mass Spectra - Fragmentation Patterns. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• Compound Interest. (2015, February 5). A Guide to 1H NMR Chemical Shift Values. Retrieved from [Link]

• eGyanKosh. (n.d.). Mass Spectrometry: Fragmentation Patterns. Retrieved from [Link]

• INTERSURFCHEM. (2025, April 27). Chemical Intermediates in Pharmaceuticals. Retrieved from [Link]

• Knowbee Tutoring. (2015, February 19). Mass Spectrometry Fragmentation Part 1 [Video]. YouTube. [Link]

• Mlunias. (2025, May 22). Drug Synthesis Intermediate Classification And Usage. Retrieved from [Link]

• MolyScience. (n.d.). IR spectrum: Nitriles. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzonitrile, 4-bromo-. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzonitrile, 4-chloro-. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Butanenitrile, 4-bromo-. NIST Chemistry WebBook. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 9497658, (R)-(+)-4-Chloromandelonitrile. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 4-chlorobenzonitrile. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. Retrieved from [Link]

• Scribd. (n.d.). 05 Notes On Nitriles IR Spectra. Retrieved from [Link]

• Spectroscopy Online. (2019, July 1). Organic Nitrogen Compounds IV: Nitriles. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). NMR Spectroscopy – 1H NMR Chemical Shifts. Retrieved from [Link]

• Zhang, Y., et al. (2018). An in vitro cytotoxicities comparison of 16 priority polycyclic aromatic hydrocarbons in human pulmonary alveolar epithelial cells HPAEpiC. Toxicology Letters, 290, 10-18.

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Protocols & Analytical Methods

Synthesis of 2-(4-Bromophenyl)-2-hydroxyacetonitrile from 4-bromobenzaldehyde

Target Compound: 2-(4-Bromophenyl)-2-hydroxyacetonitrile (4-Bromomandelonitrile) CAS: 58289-69-3 Application: Pharmaceutical intermediate (e.g., for 4-bromomandelic acid), cross-coupling partner.

Executive Summary

This application note details two distinct protocols for the synthesis of 2-(4-Bromophenyl)-2-hydroxyacetonitrile from 4-bromobenzaldehyde .

• Protocol A (Modern Catalytic Route): Utilizes Trimethylsilyl Cyanide (TMSCN) catalyzed by molecular Iodine (ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

  ) .[1] This method is preferred for small-to-medium scale research due to mild conditions, high yields (>90%), and the avoidance of gaseous HCN.

• Protocol B (Classic Aqueous Route): Utilizes Sodium Cyanide (NaCN) via a Bisulfite Adduct intermediate. This method is preferred for cost-effective scale-up but requires rigorous safety controls regarding cyanide management.

Both methods exploit the electron-withdrawing nature of the para-bromo substituent, which activates the carbonyl carbon toward nucleophilic attack, generally resulting in faster reaction rates compared to unsubstituted benzaldehyde.

Safety Directive: Cyanide Management

CRITICAL WARNING: Both protocols involve cyanide sources. Cyanide anions (

) and Hydrogen Cyanide (HCN) are potent metabolic asphyxiants.

• Engineering Controls: All operations must be performed in a functioning chemical fume hood with a face velocity >100 fpm.

• Personal Protective Equipment (PPE): Double nitrile gloves, lab coat, and chemical splash goggles are mandatory.

• Emergency Response: A cyanide antidote kit (e.g., hydroxocobalamin) must be available on-site.

• Waste Disposal: Quench all aqueous streams with commercially available bleach (sodium hypochlorite) at pH >10 to oxidize cyanide to cyanate (

  ) before disposal.

Protocol A: Iodine-Catalyzed Cyanosilylation (TMSCN)

Rationale: This method generates the O-trimethylsilyl cyanohydrin intermediate, which is subsequently hydrolyzed to the target hydroxy compound. Molecular iodine acts as a mild, neutral Lewis acid catalyst, activating the carbonyl group without requiring strong metallic Lewis acids (like

).

Reaction Scheme

Materials

• 4-Bromobenzaldehyde (1.0 equiv)

• Trimethylsilyl cyanide (TMSCN) (1.1 equiv)

• Iodine (

  ) (1-5 mol%)

• Dichloromethane (DCM) (Anhydrous)

• 2N HCl (for hydrolysis)

Step-by-Step Procedure

• Setup: Flame-dry a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet.

• Dissolution: Add 4-bromobenzaldehyde (1.85 g, 10 mmol) and anhydrous DCM (10 mL). Stir until dissolved.

• Catalyst Addition: Add molecular iodine (25 mg, ~1 mol%). The solution will turn a slight reddish-brown.

• Addition: Add TMSCN (1.4 mL, 11 mmol) dropwise via syringe over 5 minutes.

  • Note: The reaction is exothermic. Observe for mild reflux or color change (fading of iodine color indicates consumption/complexation).

• Reaction: Stir at room temperature for 30–60 minutes. Monitor by TLC (Hexane/EtOAc 4:1). The aldehyde spot (

  ) should disappear, replaced by the silylated product ( ).

• Hydrolysis (Critical Step): Once conversion is complete, add 2N HCl (5 mL) and stir vigorously for 15 minutes. This cleaves the silyl ether to reveal the free hydroxyl group.

  • Mechanistic Note: Without this step, you isolate the silyl ether, not the cyanohydrin.

• Workup:

  • Dilute with DCM (20 mL) and water (10 mL).

  • Separate the organic layer.[2]

  • Wash the organic layer with 10% aqueous

    (to quench residual iodine) and then brine.

  • Dry over

    , filter, and concentrate under reduced pressure.[3]

• Purification: The crude product is often pure enough (>95%). If necessary, recrystallize from Hexane/CHCl3 or perform flash chromatography (Silica, 10-20% EtOAc in Hexanes).

Protocol B: Bisulfite Adduct Method (Aqueous)

Rationale: Direct reaction of aldehydes with NaCN releases HCN gas if the pH drops. Forming the bisulfite adduct first creates a stable, solid intermediate that reacts with cyanide in a controlled displacement, keeping free HCN levels low.

Reaction Scheme

Materials

• 4-Bromobenzaldehyde (10 mmol)

• Sodium Bisulfite (

  ) (saturated aq.[2] solution)

• Sodium Cyanide (

  ) or Potassium Cyanide ( ) (12 mmol)[4]

• Diethyl ether or Ethyl Acetate (for extraction)

Step-by-Step Procedure

• Adduct Formation:

  • In a 100 mL beaker, dissolve 4-bromobenzaldehyde (1.85 g, 10 mmol) in a minimal amount of ethanol (optional, to aid solubility) or add directly to sodium bisulfite solution (40% w/v, 15 mL).

  • Stir vigorously for 30 minutes. A thick white precipitate (the bisulfite adduct) will form.

  • Filter the solid and wash with cold ethanol/ether to remove unreacted aldehyde.

• Cyanide Displacement:

  • Suspend the wet bisulfite cake in water (10 mL) in a flask.

  • Caution: Prepare a solution of NaCN (0.59 g, 12 mmol) in water (5 mL).

  • Add the NaCN solution to the suspension dropwise with stirring.[5]

• Reaction: Stir for 1–2 hours. The solid adduct will dissolve/react, and the oily product (4-bromomandelonitrile) will separate out (or form a new precipitate depending on purity).

• Workup:

  • Extract the mixture with Diethyl Ether (

    mL).

  • Safety Step: Wash the combined organic layers with water, then wash with a slightly acidic solution (dilute HCl) only if strictly necessary to remove amines, but generally, a water wash is safer to avoid HCN generation.

  • Dry over

    and concentrate.

Mechanistic & Workflow Visualization

Reaction Mechanism (Iodine Catalysis)

The iodine acts as a Lewis acid (

), activating the carbonyl oxygen or forming a silyl-iodide species that facilitates the nucleophilic attack of the cyanide.

Caption: Figure 1. Iodine-catalyzed cyanosilylation mechanism followed by acidic hydrolysis.

Workflow Comparison

Caption: Figure 2. Operational workflow comparison between Catalytic (TMSCN) and Classic (Bisulfite) routes.

Analytical Characterization

Confirm the structure using Proton NMR (

NMR) and Infrared Spectroscopy (IR).

Feature	Expected Signal	Assignment
NMR (CDCl )	7.55 (d, 2H)	Aromatic (ortho to Br)
7.40 (d, 2H)	Aromatic (meta to Br)
5.50 (s, 1H)	CH -OH (Methine chiral center)
3.0 - 4.0 (br s, 1H)	-OH (Exchangeable)
IR (ATR)	3400 cm (Broad)	O-H Stretch
2240 cm (Weak)	C N Stretch (Nitrile)
1070 cm	C-O Stretch

Note on Stability: Cyanohydrins are in equilibrium with the starting aldehyde and HCN, especially under basic conditions or high heat. Store at 4°C.

Troubleshooting & Optimization

Problem	Probable Cause	Solution
Low Yield (Method A)	Incomplete hydrolysis of TMS ether.	Increase stirring time with 2N HCl or use slightly stronger acid concentration.
Reversion to Aldehyde	pH too high during workup (Method B).	Cyanohydrins decompose in base. Keep workup neutral or slightly acidic.
Product is Dark/Red	Iodine contamination (Method A) or Polymerization.	Wash organic layer thoroughly with Sodium Thiosulfate ( ).
No Reaction (Method A)	Wet solvent/reagents.	TMSCN hydrolyzes rapidly. Ensure DCM is anhydrous and glassware is flame-dried.

References

• Corson, B. B.; Dodge, R. A.; Harris, S. A.; Yeaw, J. S. "Mandelic Acid." Organic Syntheses, Coll.[2][6][7] Vol. 1, p.336 (1941). (Foundational protocol for bisulfite adduct method).

• Yadav, J. S.; Reddy, B. V. S.; et al. "Iodine as a novel reagent for the 1,2-addition of trimethylsilyl cyanide to ketones..."[1] Tetrahedron Letters, 43(52), 9703-9706 (2002). (Establishes Iodine catalysis for cyanosilylation).

• Sigma-Aldrich. "Safety Data Sheet: 2-(4-Bromophenyl)-2-hydroxyacetonitrile." (Safety and Physical Data).

• Chung, W. J.; Denmark, S. E. "Lewis Base Catalyzed Addition of Trimethylsilyl Cyanide to Aldehydes."[8] Journal of Organic Chemistry, 71(10), 4002-4005 (2006).[8] (Mechanistic background on catalytic cyanosilylation).

Sources

• 1. researchgate.net [researchgate.net]
• 2. orgsyn.org [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. prepchem.com [prepchem.com]
• 5. CN112341361A - Preparation method of mandelonitrile - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation - Chemistry Steps [chemistrysteps.com]
• 8. Lewis base catalyzed addition of trimethylsilyl cyanide to aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for High-Enantioselectivity Asymmetric Cyanation of 4-Bromobenzaldehyde using a Chiral Titanium-Salen Catalyst

An Application Guide and Protocol

Abstract and Introduction

Chiral cyanohydrins are invaluable building blocks in modern organic synthesis, serving as versatile precursors to a wide range of pharmaceuticals and biologically active compounds, including α-hydroxy acids and β-amino alcohols.[1][2] The asymmetric addition of a cyanide nucleophile to a prochiral aldehyde is one of the most direct methods for constructing these stereogenic centers.[3] 4-Bromobenzaldehyde is a particularly important substrate, as the resulting chiral cyanohydrin provides a synthetic handle—the bromo group—for subsequent cross-coupling reactions, enabling the rapid diversification of complex molecular scaffolds.

Achieving high enantioselectivity in this transformation is a significant challenge, often requiring a sophisticated catalytic system to control the facial selectivity of the cyanide attack on the planar carbonyl group.[4][5] This document provides a detailed protocol for the asymmetric cyanation of 4-bromobenzaldehyde using an in-situ generated chiral Titanium(IV)-salen complex. We will delve into the mechanistic principles behind the catalysis, provide a robust, step-by-step experimental procedure, and outline the analytical methods for determining the reaction's success. This guide is designed for researchers in organic synthesis and drug development, offering field-proven insights to ensure reproducibility and high fidelity.

Scientific Principles and Mechanistic Overview

The core of this protocol is a nucleophilic addition reaction.[6] The cyanide anion (CN⁻) attacks the electrophilic carbonyl carbon of 4-bromobenzaldehyde. In an achiral environment, this attack occurs from either face of the planar aldehyde with equal probability, resulting in a 50:50 mixture of the two enantiomers, known as a racemic mixture.[4] To induce asymmetry, a chiral catalyst is employed.

The Role of the Chiral Ti(IV)-Salen Catalyst

In this protocol, we utilize a catalyst generated in situ from a cinchona alkaloid, an achiral substituted 2,2'-biphenol, and a titanium(IV) source like tetraisopropyl titanate [Ti(OiPr)₄].[7] This system operates on a principle of dual activation:

• Lewis Acid Activation: The titanium center of the complex coordinates to the carbonyl oxygen of the 4-bromobenzaldehyde. This coordination polarizes the C=O bond, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack.[8]

• Chiral Environment: The chiral ligands (derived from the cinchona alkaloid and biphenol) create a sterically defined pocket around the activated aldehyde. This chiral environment blocks one face of the aldehyde, forcing the incoming cyanide nucleophile to attack preferentially from the other, less hindered face. This directed attack is the origin of the high enantioselectivity.[7]

Choice of Cyanide Source: TMSCN

While hydrogen cyanide (HCN) is the simplest cyanide source, its extreme toxicity and high volatility make it hazardous for routine laboratory use.[6][9] This protocol employs trimethylsilyl cyanide (TMSCN), a safer and more convenient alternative.[10][11] In the presence of the catalyst, TMSCN serves as a precursor to the active cyanide nucleophile. The reaction initially forms a silylated cyanohydrin, which is more stable for purification and can be easily deprotected in a subsequent step to yield the final cyanohydrin product.

General Reaction Mechanism

The catalytic cycle involves the coordination of the aldehyde to the chiral titanium complex, followed by the enantioselective delivery of the cyanide group from TMSCN. The resulting titanium alkoxide intermediate then undergoes silyl exchange to release the silylated cyanohydrin product and regenerate the active catalyst for the next cycle.

Caption: General mechanism of Ti-catalyzed asymmetric cyanation.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the asymmetric cyanation of aromatic aldehydes.[7]

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
4-Bromobenzaldehyde	>98%	Sigma-Aldrich	Purify by recrystallization if necessary.
Cinchonidine	>98%	Sigma-Aldrich	Chiral ligand source.
3,3',5,5'-Tetrabromo-2,2'-biphenol	>97%	TCI Chemicals	Achiral co-ligand.
Titanium(IV) isopropoxide [Ti(OiPr)₄]	Reagent Grade, >97%	Sigma-Aldrich	Highly sensitive to moisture. Handle under inert gas.
Trimethylsilyl cyanide (TMSCN)	>96%	Sigma-Aldrich	Highly Toxic. Handle in a certified fume hood.
Dichloromethane (DCM)	Anhydrous, >99.8%	Acros Organics	Use from a solvent purification system or freshly distilled.
Diethyl ether	Anhydrous	Fisher Scientific	For workup and purification.
Hexanes	HPLC Grade	Fisher Scientific	For chromatography.
Ethyl Acetate	HPLC Grade	Fisher Scientific	For chromatography.
Hydrochloric Acid (HCl)	1M solution	VWR	For workup and deprotection.
Sodium Sulfate (Na₂SO₄)	Anhydrous	VWR	For drying organic layers.

Equipment: Schlenk line or glovebox, magnetic stirrer, oven-dried glassware, syringes, TLC plates, rotary evaporator, column chromatography setup.

Step-by-Step Reaction Procedure

Note: All operations should be performed under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents unless otherwise stated.

• Catalyst Preparation (in situ):

  • To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add cinchonidine (14.7 mg, 0.05 mmol, 0.1 eq).

  • Add 3,3',5,5'-tetrabromo-2,2'-biphenol (27.0 mg, 0.05 mmol, 0.1 eq).

  • Evacuate and backfill the flask with inert gas three times.

  • Add 2.0 mL of anhydrous dichloromethane (DCM) via syringe. Stir the resulting suspension at room temperature for 10 minutes.

  • Add titanium(IV) isopropoxide (15 µL, 0.05 mmol, 0.1 eq) via syringe. The mixture should turn into a clear, yellowish solution upon stirring for 30-60 minutes at room temperature.

• Asymmetric Cyanation Reaction:

  • Cool the catalyst solution to -40 °C using an acetonitrile/dry ice bath.

  • In a separate vial, dissolve 4-bromobenzaldehyde (92.5 mg, 0.5 mmol, 1.0 eq) in 1.0 mL of anhydrous DCM.

  • Add the aldehyde solution to the cold catalyst mixture dropwise via syringe.

  • Add trimethylsilyl cyanide (TMSCN) (80 µL, 0.6 mmol, 1.2 eq) dropwise to the reaction mixture. Caution: TMSCN is highly toxic.

  • Stir the reaction at -40 °C and monitor its progress by Thin Layer Chromatography (TLC) (e.g., using a 9:1 Hexanes:Ethyl Acetate mobile phase). The reaction is typically complete within 6-12 hours.

• Reaction Workup and Purification:

  • Once the reaction is complete (as indicated by TLC), quench the reaction by adding 2 mL of saturated aqueous NaHCO₃ solution directly to the cold flask.

  • Allow the mixture to warm to room temperature. Transfer the contents to a separatory funnel.

  • Extract the aqueous layer with dichloromethane (3 x 10 mL).

  • Combine the organic layers and wash with brine (15 mL).

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude product (the O-silylated cyanohydrin) by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate (e.g., starting from 100% hexanes to 95:5 hexanes:ethyl acetate).

• Deprotection to Final Cyanohydrin (Optional):

  • Dissolve the purified O-silylated cyanohydrin in a 1:1 mixture of THF and 1M HCl.

  • Stir at room temperature for 1-2 hours until TLC shows complete conversion.

  • Extract the product with diethyl ether, dry over Na₂SO₄, and concentrate to yield the final 4-bromomandelonitrile.

Experimental Workflow and Data Analysis

Workflow Visualization

The entire experimental process can be visualized as follows:

Caption: Step-by-step experimental workflow for asymmetric cyanation.

Data Summary (Expected Results)

The following table summarizes typical results for the asymmetric cyanation of aromatic aldehydes using similar catalytic systems.[7][12]

Substrate	Catalyst Loading (mol%)	Temp (°C)	Time (h)	Yield (%)	ee (%)
4-Bromobenzaldehyde	10	-40	8	90-97	92-96
Benzaldehyde	10	-40	6	>95	94
4-Chlorobenzaldehyde	10	-40	10	93	91

Determination of Enantiomeric Excess (ee)

The enantiomeric excess is the most critical measure of success for an asymmetric reaction. It is determined by separating the two enantiomers of the product and measuring their relative peak areas using a chiral stationary phase.

Method: Chiral High-Performance Liquid Chromatography (HPLC)

• Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the purified cyanohydrin product in the mobile phase (e.g., Hexane/Isopropanol).

• Instrumentation: Use an HPLC system equipped with a chiral column (e.g., Chiralcel OD-H or AD-H) and a UV detector set to an appropriate wavelength for the analyte (e.g., 254 nm).

• Analysis: Inject the sample and elute with an isocratic mobile phase (e.g., 90:10 Hexane:Isopropanol) at a constant flow rate (e.g., 1.0 mL/min). The two enantiomers will have different retention times.

• Calculation: The enantiomeric excess is calculated from the integrated peak areas (A1 and A2) of the two enantiomers: ee (%) = |(A1 - A2) / (A1 + A2)| * 100

Other suitable methods include chiral gas chromatography (GC) or NMR spectroscopy using a chiral shift reagent.[13][14]

Trustworthiness: Field-Proven Insights & Troubleshooting

• Moisture is Critical: The Ti(IV) catalyst is extremely sensitive to water, which will deactivate it and lead to poor yields and low enantioselectivity. Ensure all glassware is rigorously oven-dried and all solvents are anhydrous. The reaction must be run under a positive pressure of an inert gas.

• Purity of Aldehyde: Impurities in the starting aldehyde, particularly any corresponding carboxylic acid, can interfere with the catalyst. If the aldehyde has been stored for a long time, purification by recrystallization or distillation is recommended.

• Temperature Control: Maintaining a low reaction temperature (-40 °C or lower) is crucial for achieving high enantioselectivity. Fluctuations in temperature can lead to a decrease in the ee value.

• Slow Addition: The dropwise addition of both the aldehyde and TMSCN to the catalyst solution is important to maintain catalytic turnover and prevent side reactions.

• TMSCN Handling: Always handle TMSCN in a well-ventilated fume hood. It reacts with moisture to release highly toxic HCN gas. Any waste should be quenched with an oxidizing agent like bleach before disposal according to institutional safety guidelines.

Conclusion

This application note provides a comprehensive and reliable protocol for the asymmetric cyanation of 4-bromobenzaldehyde. By leveraging a well-defined chiral titanium-salen type catalyst, this method delivers the desired chiral cyanohydrin in high yield and with excellent enantioselectivity. The detailed procedural steps, mechanistic insights, and troubleshooting tips equip researchers with the necessary tools to successfully implement this powerful transformation, enabling the synthesis of complex chiral molecules for pharmaceutical and materials science applications.

References

• Kurono, N., & Ohkuma, T. (n.d.). Catalytic Asymmetric Cyanation Reactions. ACS Publications. Retrieved from [Link]

• Investigation of Enantioselectivity Using TADDOL Derivatives as Chiral Ligands in Asymmetric Cyanation Reactions. (n.d.). PMC. Retrieved from [Link]

• Asymmetric Cyanosilylation of Aldehydes by a Lewis Acid/Base Synergistic Catalyst of Chiral Metal Clusters. (2022, February 24). Inorganic Chemistry. Retrieved from [Link]

• Asymmetric cyanation of aldehydes, ketones, aldimines, and ketimines catalyzed by a versatile catalyst... (2009, November 2). Chemistry. Retrieved from [Link]

• The Cyanation of Prochiral Aldehydes with Chiral Copper Complexes... (n.d.). Bentham Science Publisher. Retrieved from [Link]

• Cyanohydrin reaction. (n.d.). Wikipedia. Retrieved from [Link]

• Moon, L. S., Jolly, R. S., Kasetti, Y., & Bharatam, P. V. (2009). A new chiral shift reagent for the determination of enantiomeric excess and absolute configuration in cyanohydrins. Chemical Communications. Retrieved from [Link]

• Enantiomeric enrichment of cyanohydrins. (n.d.). Google Patents.

• Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review. (2016, June 1). Organic & Biomolecular Chemistry. Retrieved from [Link]

• Cyanohydrin reaction. (2020, August 1). L.S.College, Muzaffarpur. Retrieved from [Link]

• Cyanohydrin Formation: Aldehydes/Ketones + HCN (NaCN/KCN + acid). (n.d.). OrgoSolver. Retrieved from [Link]

• Nucleophilic addition of hydrogen cyanide. (n.d.). Retrieved from [Link]

• Synthesis of Cyanohydrins. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• New Methods for Chiral Cyanohydrin Synthesis. (n.d.). DiVA. Retrieved from [Link]

• The Addition of Hydrogen Cyanide to Aldehydes and Ketones. (2023, January 22). Chemistry LibreTexts. Retrieved from [Link]

• Nucleophilic addition - carbonyl compounds and hydrogen cyanide. (n.d.). Chemguide. Retrieved from [Link]

• Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation. (n.d.). Chemistry Steps. Retrieved from [Link]

• Determination of enantiomeric excess. (n.d.). Retrieved from [Link]

• Catalytic Asymmetric Cyanation Reactions of Aldehydes and Ketones in Total Synthesis. (2019, June). Retrieved from [Link]

• Enantioselective cyanation of benzaldehyde: An asymmetric polymeric catalyst in a microreactor. (n.d.). ResearchGate. Retrieved from [Link]

• Non-enzymatic catalytic asymmetric cyanation of acylsilanes. (2022, March 9). ResearchGate. Retrieved from [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (n.d.). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Investigation of Enantioselectivity Using TADDOL Derivatives as Chiral Ligands in Asymmetric Cyanation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. diva-portal.org [diva-portal.org]
• 4. science-revision.co.uk [science-revision.co.uk]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation - Chemistry Steps [chemistrysteps.com]
• 7. Asymmetric cyanation of aldehydes, ketones, aldimines, and ketimines catalyzed by a versatile catalyst generated from cinchona alkaloid, achiral substituted 2,2'-biphenol and tetraisopropyl titanate [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. Cyanohydrin reaction - Wikipedia [en.wikipedia.org]
• 11. lscollege.ac.in [lscollege.ac.in]
• 12. quod.lib.umich.edu [quod.lib.umich.edu]
• 13. A new chiral shift reagent for the determination of enantiomeric excess and absolute configuration in cyanohydrins - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. Determination of enantiomeric excess [ch.ic.ac.uk]

Application Note: Chemoselective Reduction of 2-(4-Bromophenyl)-2-hydroxyacetonitrile to Amino Alcohols

Executive Summary

This Application Note details the chemoselective reduction of 2-(4-bromophenyl)-2-hydroxyacetonitrile (4-bromomandelonitrile) to 2-amino-1-(4-bromophenyl)ethanol . This transformation is a critical step in the synthesis of adrenergic beta-agonists and sotalol-like antiarrhythmic agents.

The primary challenge in this synthesis is the chemoselectivity required to reduce the nitrile group (-C≡N) to a primary amine (-CH₂NH₂) while preserving the aryl bromide (Ar-Br) bond. Standard catalytic hydrogenation (Pd/C, H₂) often leads to hydrodehalogenation (loss of bromine), while strong nucleophilic hydrides (e.g., LiAlH₄) can cause side reactions or require cryogenic conditions that are difficult to scale.

This guide recommends a Borane-Dimethyl Sulfide (BMS) mediated reduction.[1] This method leverages the electrophilic nature of borane to selectively reduce the nitrile without affecting the aryl halide, offering a robust, scalable, and high-yielding protocol.

Mechanistic Insight & Strategic Analysis

The Chemoselectivity Challenge

The reduction of 4-bromomandelonitrile presents a "competing functionality" scenario.

• Nitrile (Target): Requires 4-electron reduction.

• Aryl Bromide (Off-Target): Susceptible to oxidative addition (by metal catalysts) or radical reduction.

• Benzylic Alcohol (Stability): The starting material is a cyanohydrin. Under basic conditions, it exists in equilibrium with 4-bromobenzaldehyde and HCN (Retro-Cyanohydrin reaction).

Why Borane (BMS)?

Borane (BH₃) acts as a Lewis acid. It coordinates to the nitrogen lone pair of the nitrile, activating the carbon-nitrogen triple bond towards hydride transfer. Unlike nucleophilic hydrides (which attack electron-deficient centers and might displace the bromide), borane is electrophilic.[1] It preferentially attacks the electron-rich nitrile nitrogen.

Key Advantage: Borane reagents are inert toward aryl halides under standard conditions, ensuring the survival of the Ar-Br motif.

[2][3]

Critical Process Parameters (CPPs)

Parameter	Recommendation	Rationale
Reagent	Borane-Dimethyl Sulfide (BMS)	Higher concentration (10M) and stability compared to BH₃[1][2]·THF.
Stoichiometry	2.5 - 3.0 equivalents BH₃	Nitrile requires 2 eq. of hydride; the hydroxyl group consumes 1 eq. (forming a borate ester).
Solvent	Anhydrous THF	Ethers stabilize borane species. Must be dry (<50 ppm H₂O) to prevent reagent decomposition.
Temperature	Reflux (65°C)	Nitrile reduction by borane is kinetically slow at RT; reflux ensures complete conversion.
Quench	MeOH + HCl (Reflux)	Critical Step: The intermediate boron-nitrogen bond is strong. Simple water addition is insufficient; acidic methanolysis is required to liberate the free amine.

Detailed Experimental Protocol

Materials

• Precursor: 2-(4-Bromophenyl)-2-hydroxyacetonitrile (10.0 g, 44.2 mmol).

• Reagent: Borane-Dimethyl Sulfide complex (BMS), 10.0 M or 2.0 M in THF.

• Solvent: Tetrahydrofuran (THF), anhydrous.

• Quench: Methanol (MeOH), Conc. HCl.

Step-by-Step Methodology

Phase 1: Reduction

• Setup: Oven-dry a 250 mL 3-neck round-bottom flask. Equip with a magnetic stir bar, reflux condenser, nitrogen inlet, and a pressure-equalizing addition funnel. Connect the gas outlet to a bleach scrubber (to neutralize escaping DMS odors).

• Solubilization: Charge the flask with 2-(4-bromophenyl)-2-hydroxyacetonitrile (10.0 g) and anhydrous THF (50 mL). Cool the solution to 0°C using an ice bath.

• Addition: Slowly add BMS (13.3 mL of 10M solution, ~3.0 equiv) dropwise over 20 minutes.

  • Note: Hydrogen gas evolution may occur as the hydroxyl group reacts. Control the rate to manage foaming.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Then, heat the solution to a gentle reflux (approx. 66°C) for 4–6 hours.

  • Monitoring: Monitor by TLC (SiO₂, 5% MeOH in DCM) or HPLC. The nitrile spot should disappear.

Phase 2: Hydrolysis (The "Stuck" Intermediate)

Caution: The reaction mixture now contains a stable borazine-type polymer. It will not release the amine without vigorous hydrolysis.

• Quench: Cool the mixture to 0°C. Very carefully add Methanol (20 mL) dropwise.

  • Safety: Vigorous H₂ evolution will occur.

• Acidolysis: Add Conc. HCl (5 mL) cautiously.

• Reflux: Heat the mixture to reflux for 1 hour. This step breaks the B-N bonds and converts the borate esters to the free alcohol/amine hydrochloride.

• Concentration: Distill off the THF/MeOH/DMS mixture (or use a rotary evaporator in a well-ventilated hood).

Phase 3: Isolation

• Basification: Dissolve the resulting residue in water (30 mL). Cool to 0°C and basify to pH >10 using 20% NaOH or NH₄OH.

  • Observation: The amino alcohol should precipitate or form an oil.

• Extraction: Extract with Ethyl Acetate or DCM (3 x 50 mL).

• Drying: Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Recrystallize from Ethanol/Hexane or convert to the Hydrochloride salt (using HCl/Ether) for long-term stability.

Workflow Visualization

Troubleshooting & Analytical Controls

Common Failure Modes

Observation	Root Cause	Corrective Action
Low Yield	Retro-cyanohydrin reaction	Ensure the reaction is strictly anhydrous. Moisture can trigger cyanide elimination before reduction occurs.
Incomplete Reduction	Strong B-N complexation	The acid hydrolysis step (Phase 2) was too short or not hot enough. Ensure reflux with HCl/MeOH.
Debromination	Contaminated Reagents	Avoid using Pd or Ni catalysts. Ensure glassware is free of transition metal residues.

Analytical Markers (¹H NMR in DMSO-d₆)

• Methine (-CH-OH): ~4.5 - 4.7 ppm (dd).

• Methylene (-CH₂-NH₂): ~2.6 - 2.8 ppm (m).

• Aromatic Protons: Two doublets (AA'BB' system) at ~7.4 and ~7.5 ppm, characteristic of para-substitution.

Safety & Handling

• Dimethyl Sulfide (DMS): BMS releases DMS, which has a noxious "cabbage" odor. All rotary evaporation must be vented to a fume hood or scrubber.

• Cyanide Risk: Although the reduction consumes the nitrile, the starting material is a cyanohydrin. If exposed to strong base before reduction, it may release HCN. Always keep the starting material acidic or neutral.

• Borane Hazards: BMS is flammable and reacts violently with water. Use dry syringes and inert gas (Nitrogen/Argon).

References

• Brown, H. C.; Choi, Y. M.; Narasimhan, S. "Selective Reductions.[3] 29. A Simple Technique to Achieve an Enhanced Rate of Reduction of Representative Organic Compounds by Borane-Dimethyl Sulfide." Journal of Organic Chemistry, 1982 , 47, 3153-3163.[3]

• Organic Syntheses. "Reduction of Nitriles to Amines: General Procedures using Borane Complexes." Organic Syntheses, Coll.[4] Vol. 9, p. 522 (1998 ).

• Haddenham, D.; Pasumansky, L.; et al. "Reductions of Aliphatic and Aromatic Nitriles to Primary Amines with Diisopropylaminoborane."[5] Journal of Organic Chemistry, 2009 , 74, 1964-1970.[5][6]

• PubChem Compound Summary. "2-amino-1-(4-bromophenyl)ethanol." National Center for Biotechnology Information.

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 3. digitalcommons.calvin.edu [digitalcommons.calvin.edu]
• 4. orgsyn.org [orgsyn.org]
• 5. Reductions of Aliphatic and Aromatic Nitriles to Primary Amines with Diisopropylaminoborane [organic-chemistry.org]
• 6. Amine synthesis by nitrile reduction [organic-chemistry.org]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of 4-Bromomandelonitrile

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini Laboratories

Abstract

This comprehensive technical guide provides detailed application notes and protocols for the palladium-catalyzed cross-coupling of 4-bromomandelonitrile, a versatile building block in medicinal chemistry and materials science. Recognizing the inherent instability of the mandelonitrile moiety, this document presents two strategic approaches: direct coupling under carefully controlled conditions and a more robust protection-coupling-deprotection sequence. Detailed, step-by-step protocols for Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions are provided, grounded in established methodologies for structurally related aryl bromides and nitriles. The causality behind experimental choices, including catalyst selection, ligand effects, and the critical role of reaction parameters in mitigating substrate decomposition, is thoroughly explained. This guide is designed to empower researchers to successfully synthesize novel 4-substituted mandelonitrile derivatives, crucial intermediates for the development of advanced therapeutics and functional materials.

Introduction: The Synthetic Potential and Challenges of 4-Bromomandelonitrile

4-Bromomandelonitrile serves as a valuable scaffold in organic synthesis, possessing three key functional handles: a bromine atom amenable to cross-coupling, a hydroxyl group for further derivatization, and a nitrile group that can be transformed into a variety of functionalities. Palladium-catalyzed cross-coupling reactions represent a powerful toolkit for the direct formation of carbon-carbon and carbon-nitrogen bonds at the 4-position, enabling the synthesis of a diverse array of biaryl, vinyl, alkynyl, and amino-substituted mandelonitrile derivatives.[1][2] These products are of significant interest in drug discovery, where the mandelonitrile core is a precursor to chiral α-hydroxy acids and other biologically active motifs.

However, the practical application of 4-bromomandelonitrile in cross-coupling reactions is complicated by the inherent instability of the cyanohydrin functional group. Under neutral or basic conditions, mandelonitrile can undergo retro-Strecker reaction, decomposing back to 4-bromobenzaldehyde and hydrogen cyanide.[3] This decomposition pathway presents a significant challenge for palladium-catalyzed reactions, which often employ basic conditions. Therefore, a central theme of this guide is the strategic management of this instability to achieve successful and reproducible cross-coupling outcomes.

Strategic Approaches to the Cross-Coupling of 4-Bromomandelonitrile

Two primary strategies are presented to address the stability challenges associated with 4-bromomandelonitrile in palladium-catalyzed cross-coupling reactions. The choice between these approaches will depend on the specific coupling partners, the desired scale of the reaction, and the tolerance of other functional groups in the molecule.

Strategy 1: Direct Coupling under Optimized Conditions

This approach involves the direct use of 4-bromomandelonitrile in the cross-coupling reaction. Success hinges on the careful selection of reaction parameters to minimize decomposition. Key considerations include:

• Mild Bases: Employing weaker bases such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is often preferred over stronger bases like sodium tert-butoxide (NaOtBu) to temper the basicity of the reaction medium.[4]

• Low Temperatures: Conducting the reaction at the lowest effective temperature can significantly reduce the rate of decomposition.[5]

• Reaction Time: Minimizing the reaction time is crucial. The use of highly active catalyst systems that promote rapid coupling is advantageous.

• Inert Atmosphere: Rigorous exclusion of air and moisture is essential, as these can contribute to side reactions and catalyst deactivation.

While offering a more direct route to the desired products, this strategy may result in lower yields due to competing decomposition and requires careful optimization for each specific transformation.

Strategy 2: A Robust Protection-Coupling-Deprotection Sequence

To circumvent the instability of the mandelonitrile, a more robust and generally higher-yielding approach involves the protection of the hydroxyl group prior to the cross-coupling reaction. The tert-butyldimethylsilyl (TBDMS) group is an excellent choice for this purpose due to its ease of installation, stability to a wide range of cross-coupling conditions, and straightforward removal under mild conditions.[6][7][8]

The workflow for this strategy is as follows:

Figure 1: Workflow for the Protection-Coupling-Deprotection Strategy.

This three-step sequence, while longer, offers greater reliability and often superior overall yields, particularly for challenging coupling reactions or on a larger scale.

Detailed Protocols

The following protocols are provided as a starting point for the palladium-catalyzed cross-coupling of 4-bromomandelonitrile. It is crucial to note that these are generalized procedures and may require optimization for specific substrates and desired outcomes. All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Protection of 4-Bromomandelonitrile with TBDMS

This protocol describes the synthesis of O-(tert-butyldimethylsilyl)-4-bromomandelonitrile.

Materials:

• 4-Bromomandelonitrile

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 4-bromomandelonitrile (1.0 equiv) in anhydrous DMF, add imidazole (2.5 equiv).

• Add TBDMSCl (1.2 equiv) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the TBDMS-protected 4-bromomandelonitrile.

Suzuki-Miyaura Coupling

This protocol describes the synthesis of 4-aryl-mandelonitrile derivatives.

General Reaction Scheme:

Figure 2: General Scheme for the Suzuki-Miyaura Coupling of Protected 4-Bromomandelonitrile.

Materials:

• TBDMS-protected 4-bromomandelonitrile (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• Toluene

• Water

Procedure:

• In a Schlenk flask, combine TBDMS-protected 4-bromomandelonitrile, arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the flask with an inert gas (3 cycles).

• Add degassed toluene and water (typically a 10:1 ratio).

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite, washing with ethyl acetate.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	80-100	4-12	75-90
Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90-110	8-16	70-85
Pd₂(dba)₃ / XPhos	Cs₂CO₃	Toluene	100-110	6-12	80-95

Table 1: Representative Conditions for Suzuki-Miyaura Coupling.

Heck Reaction

This protocol describes the synthesis of 4-vinyl-mandelonitrile derivatives.

General Reaction Scheme:

Figure 3: General Scheme for the Heck Reaction of Protected 4-Bromomandelonitrile.

Materials:

• TBDMS-protected 4-bromomandelonitrile (1.0 equiv)

• Styrene or other alkene (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• Tri(o-tolyl)phosphine (P(o-tol)₃) (4 mol%)

• Triethylamine (Et₃N) (2.0 equiv)

• Anhydrous DMF or Acetonitrile

Procedure:

• In a sealed tube, combine TBDMS-protected 4-bromomandelonitrile, Pd(OAc)₂, and P(o-tol)₃.

• Evacuate and backfill the tube with an inert gas.

• Add the alkene, anhydrous solvent, and Et₃N.

• Seal the tube and heat the reaction mixture to 100-120 °C for 12-24 hours.[5][9]

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool to room temperature and dilute with ethyl acetate.

• Filter through Celite and wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate.

• Purify by flash column chromatography.

Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Pd(OAc)₂ / P(o-tol)₃	Et₃N	DMF	100-120	12-24	65-80
PdCl₂(PPh₃)₂	K₂CO₃	Acetonitrile	80-100	16-24	60-75
Pd₂(dba)₃ / P(t-Bu)₃	Cs₂CO₃	Dioxane	100-110	12-18	70-85

Table 2: Representative Conditions for the Heck Reaction.

Sonogashira Coupling

This protocol describes the synthesis of 4-alkynyl-mandelonitrile derivatives. A copper-free protocol is recommended to avoid potential side reactions.[1][2][10][11][12]

General Reaction Scheme:

Figure 4: General Scheme for the Sonogashira Coupling of Protected 4-Bromomandelonitrile.

Materials:

• TBDMS-protected 4-bromomandelonitrile (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• (AllylPdCl)₂ (1 mol%)

• Tri(tert-butyl)phosphine (P(t-Bu)₃) (4 mol%)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• In a Schlenk flask, dissolve (AllylPdCl)₂ and P(t-Bu)₃ in anhydrous THF.

• Add the TBDMS-protected 4-bromomandelonitrile, terminal alkyne, and DIPEA.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.[1]

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue directly by flash column chromatography.

Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
(AllylPdCl)₂ / P(t-Bu)₃	DIPEA	THF	Room Temp.	12-24	70-88
Pd(PPh₃)₄	Et₃N	DMF	60-80	8-16	65-80
PdCl₂(PPh₃)₂	Piperidine	Toluene	80-100	12-24	60-75

Table 3: Representative Conditions for Sonogashira Coupling.

Buchwald-Hartwig Amination

This protocol describes the synthesis of 4-amino-mandelonitrile derivatives. The use of bulky, electron-rich phosphine ligands is often crucial for achieving high yields.[13][14][15]

General Reaction Scheme:

Figure 5: General Scheme for the Buchwald-Hartwig Amination of Protected 4-Bromomandelonitrile.

Materials:

• TBDMS-protected 4-bromomandelonitrile (1.0 equiv)

• Amine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1.5 mol%)

• XPhos (6 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous Toluene

Procedure:

• In a glovebox, charge a Schlenk tube with Pd₂(dba)₃, XPhos, and NaOtBu.

• Add TBDMS-protected 4-bromomandelonitrile and anhydrous toluene.

• Add the amine and seal the tube.

• Heat the reaction mixture to 100-110 °C for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool to room temperature, dilute with ethyl acetate, and filter through Celite.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify by flash column chromatography.

Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100-110	12-24	80-95
Pd(OAc)₂ / RuPhos	Cs₂CO₃	Dioxane	100	16-24	75-90
Pd(OAc)₂ / BrettPhos	K₃PO₄	t-Amyl alcohol	110	12-18	78-92

Table 4: Representative Conditions for Buchwald-Hartwig Amination.

Deprotection of the TBDMS Group

This protocol describes the removal of the TBDMS protecting group to yield the final 4-substituted mandelonitrile.

Materials:

• TBDMS-protected coupled product

• Tetrabutylammonium fluoride (TBAF) (1 M solution in THF)

• Tetrahydrofuran (THF)

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the TBDMS-protected coupled product in THF.

• Add TBAF solution (1.2 equiv) at 0 °C.

• Stir the reaction at room temperature for 1-3 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.

• Extract with ethyl acetate (3 x).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify by flash column chromatography to afford the final product.

Best Practices and Troubleshooting

• Substrate Purity: Ensure that the 4-bromomandelonitrile is of high purity. Impurities can interfere with the catalytic cycle.

• Anhydrous and Anaerobic Conditions: The success of these reactions is highly dependent on the exclusion of oxygen and water. Use of Schlenk techniques or a glovebox is strongly recommended. Solvents should be thoroughly dried and degassed.

• Ligand Selection: The choice of phosphine ligand is critical and can significantly impact reaction efficiency. For electron-deficient aryl bromides like 4-bromomandelonitrile, electron-rich and bulky ligands such as SPhos, XPhos, and RuPhos are often superior.[14]

• Base Selection: The choice of base can influence both the reaction rate and the stability of the mandelonitrile. If direct coupling is attempted, a screen of milder bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) is advisable. For the protected substrate, stronger bases like NaOtBu are generally well-tolerated.

• Catalyst Loading: While the protocols suggest typical catalyst loadings, these may need to be adjusted. If the reaction is sluggish, a higher catalyst loading may be beneficial. Conversely, for large-scale synthesis, minimizing the catalyst loading is desirable.

• Troubleshooting Low Yields:

  • Decomposition of Starting Material: If significant decomposition of 4-bromomandelonitrile is observed in the direct coupling approach, switch to the protection-coupling-deprotection strategy.

  • Catalyst Deactivation: Ensure rigorous exclusion of air and moisture. The purity of reagents and solvents is paramount.

  • Suboptimal Reaction Conditions: Systematically screen different ligands, bases, solvents, and temperatures.

  • Incomplete Reaction: Increase the reaction time or temperature, or consider a more active catalyst system.

Conclusion

The palladium-catalyzed cross-coupling of 4-bromomandelonitrile provides a versatile and powerful platform for the synthesis of a wide range of novel compounds with significant potential in drug discovery and materials science. While the inherent instability of the mandelonitrile moiety presents a notable challenge, this can be effectively managed through either careful optimization of reaction conditions for direct coupling or the implementation of a robust protection-coupling-deprotection strategy. The protocols and insights provided in this guide are intended to serve as a strong foundation for researchers to successfully exploit the synthetic utility of this valuable building block.

References

• Soheili, A.; Albaneze-Walker, J.; Murry, J. A.; Hughes, D. L. Efficient and General Protocol for the Copper-Free Sonogashira Coupling of Aryl Bromides at Room Temperature. Org. Lett.2003 , 5 (22), 4191–4194. [Link]

• Gelb, M. H.; Svaren, J. P.; Abeles, R. H. A Mild and General Protocol for the Copper-Free Sonogashira Coupling of Aryl Bromides with Acetylenes. Org. Lett.2003 , 5 (13), 2267–2270. [Link]

• Chinchilla, R.; Nájera, C. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chem. Rev.2007 , 107 (3), 874–922. [Link]

• Pu, X.; Li, H.; Colacot, T. J. Heck Alkynylation (Copper-Free Sonogashira Coupling) of Aryl and Heteroaryl Chlorides, Using Pd Complexes of t-Bu2(p-NMe2C6H4)P. J. Org. Chem.2013 , 78 (2), 568–581. [Link]

• Fairlamb, I. J. S. Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes. J. Org. Chem.2006 , 71 (25), 9473–9476. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Al-Masum, M.; Ng, C.; Fun, H.-K. The Heck coupling reaction of aryl bromides with styrene. ResearchGate. [Link]

• Verkade, J. G. Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. ResearchGate. [Link]

• Total Organic Chemistry. The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. [Link]

• Royal Society of Chemistry. Cross-coupling reactivity of 1,1-dichloroalkenes under palladium catalysis: Domino synthesis of diarylalkynes. [Link]

• ResearchGate. The Heck coupling reaction of aryl bromides with styrene. [Link]

• Organic Synthesis. Buchwald-Hartwig Coupling. [Link]

• The Hydrogenation of Mandelonitrile over a Pd/C Catalyst: Towards a Mechanistic Understanding. MDPI. [Link]

• Hartwig, J. F. Ni(III) Cycle in Buchwald-Hartwig Amination of Aryl Bromide Mediated by NHC-ligated Ni(I) Complexes. ACS Catalysis. [Link]

• Flow Chemistry: Sonogashira Coupling. ThalesNano. [Link]

• Bouyssi, D.; Cavazzini, M.; Demaerel, J.; et al. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. Molecules. 2012 , 17(12), 14691-14703. [Link]

• Li, C.-J. One-pot synthesis of unsymmetrical diarylacetylenes via Sonogashira/Deacetonation/Sonogashira cross-coupling of two different aryl chlorides with 2-methyl-3-butyn-2-ol. Green Chemistry. [Link]

• ResearchGate. The Heck coupling reactions of aryl bromides with styrene. [Link]

• Beletskaya, I. P.; Cheprakov, A. V. The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chem. Rev.2000 , 100 (8), 3009–3066. [Link]

• Organic Chemistry Portal. Heck Reaction. [Link]

• Royal Society of Chemistry. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. [Link]

• Total Synthesis. TBS Protecting Group: TBS Protection & Deprotection. [Link]

• Buchwald, S. L. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering. [Link]

• Shaughnessy, K. H. Bulky Alkylphosphines with Neopentyl Substituents as Ligands in the Amination of Aryl Bromides and Chlorides. J. Org. Chem.2006 , 71 (13), 4951–4955. [Link]

• ResearchGate. Optimization of the reaction conditions for Suzuki coupling reaction. [Link]

• Sigman, M. S. Operationally Simple and Highly (E)-Styrenyl-Selective Heck Reactions of Electronically Non-Biased Olefins. J. Am. Chem. Soc.2011 , 133 (25), 9692–9695. [Link]

• Reddit. How to approach choosing reaction conditions for Suzuki? [Link]

• Verkade, J. G. Application of a New Bicyclic Triaminophosphine Ligand in Pd-Catalyzed Buchwald-Hartwig Amination Reactions of Aryl Chlorides, Bromides, and Iodides. J. Org. Chem.2004 , 69 (24), 8297–8303. [Link]

• Organic Chemistry Portal. tert-Butyldimethylsilyl Ethers. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination. [Link]

• Royal Society of Chemistry. Enzymatic cascade flow synthesis of protected mandelonitrile derivatives. [Link]

• ResearchGate. Synthesis of (R)-mandelonitrile using different enzyme loadings. [Link]

• ResearchGate. Sonogashira coupling reaction of aryl halides with phenylacetylene. [Link]

• CovaSyn. Optimizing Suzuki Coupling Reactions. [Link]

• Organic Chemistry Portal. tert-Butyldiphenylsilyl Ethers. [Link]

• National Institutes of Health. Chemoselective Deprotection of Triethylsilyl Ethers. [Link]

• Royal Society of Chemistry. Enzymatic cascade flow synthesis of protected mandelonitrile derivatives. [Link]

• ResearchGate. A Simple and Useful Synthetic Protocol for Selective Deprotection of tert-Butyldimethylsilyl (TBS) Ethers. [Link]

Sources

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• 2. Heck Alkynylation (Copper-Free Sonogashira Coupling) of Aryl and Heteroaryl Chlorides, Using Pd Complexes of t-Bu2(p-NMe2C6H4)P: Understanding the Structure-Activity Relationships and Copper Effects [organic-chemistry.org]
• 3. rsc.org [rsc.org]
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• 8. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
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• 15. youtube.com [youtube.com]

Application Note: One-Pot Synthesis of Substituted Mandelonitriles using KCN and Acetic Acid

Abstract

Mandelonitriles (α-hydroxy-phenylacetonitriles) are pivotal chiral and achiral synthons in the pharmaceutical industry, serving as direct precursors to

-hydroxy acids (e.g., mandelic acid), -amino acids (via Strecker synthesis), and -amino alcohols. This application note details a robust, scalable one-pot protocol for synthesizing substituted mandelonitriles using potassium cyanide (KCN) and acetic acid (AcOH). Unlike methods requiring gaseous hydrogen cyanide (HCN), this protocol generates the active cyanating agent in situ, offering a balance of safety and efficiency. We provide a mechanistic rationale, a self-validating experimental workflow, and critical safety guidelines for handling cyanide species.

Safety Warning: Cyanide Hazard

CRITICAL: Potassium cyanide (KCN) and the hydrogen cyanide (HCN) generated in this protocol are rapidly fatal if inhaled, ingested, or absorbed through the skin.

• Engineering Controls: All operations must be performed in a certified, high-efficiency chemical fume hood.

• PPE: Wear double nitrile gloves, chemical splash goggles, a face shield, and a lab coat.

• Antidote: Ensure a cyanide antidote kit (e.g., Hydroxocobalamin) is available and unexpired nearby.

• Monitoring: Use a portable HCN detector during the reaction.

• Waste: Quench all cyanide-containing waste with bleach (sodium hypochlorite) at pH > 10 before disposal. Never acidify cyanide waste.[1]

Reaction Design & Mechanism

The "In Situ" Advantage

The classical synthesis of cyanohydrins involves the addition of HCN across a carbonyl bond. Handling gaseous HCN is logistically difficult and hazardous. This protocol utilizes the Urech Cyanohydrin Method , where acetic acid acts as a proton source to buffer the reaction mixture.

When KCN is treated with acetic acid, HCN is generated in equilibrium:

This in situ generation allows for a controlled concentration of HCN, minimizing the risk of massive gas evolution while maintaining sufficient active species for the nucleophilic attack.

Mechanistic Pathway

The reaction proceeds via a reversible nucleophilic addition:

• Nucleophilic Attack: The cyanide ion (

  ) attacks the electrophilic carbonyl carbon of the benzaldehyde derivative.[2]

• Alkoxide Formation: A tetrahedral alkoxide intermediate is formed.[1]

• Protonation: The alkoxide is protonated by acetic acid (or HCN) to yield the final mandelonitrile.

Key Insight: The reaction is an equilibrium. Electron-withdrawing groups (EWGs) on the aromatic ring destabilize the carbonyl, making it more electrophilic and favoring product formation. Electron-donating groups (EDGs) stabilize the carbonyl, potentially shifting the equilibrium back to the starting material.

Mechanism Diagram

Figure 1: Mechanistic pathway of cyanohydrin formation via in situ HCN generation. Note the reversibility indicated by the dashed red line.

Experimental Protocol

Materials

• Substrate: Substituted Benzaldehyde (10 mmol)

• Reagent A: Potassium Cyanide (KCN) (15-20 mmol, 1.5-2.0 equiv)

• Reagent B: Glacial Acetic Acid (15-20 mmol, 1.5-2.0 equiv)

• Solvent: Water (10 mL) and Diethyl Ether or Ethyl Acetate (for extraction)

• Stabilizer: Concentrated HCl (trace, for product storage)

Step-by-Step Procedure

This protocol is designed for a 10 mmol scale.

• Preparation of Cyanide Solution:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.3 g (20 mmol) of KCN in 10 mL of water.

  • Note: Ensure the flask is cooled to 0°C in an ice bath.

• Aldehyde Addition:

  • Add 10 mmol of the substituted benzaldehyde to the KCN solution. If the aldehyde is a solid, dissolve it in a minimal amount of diethyl ether (2-3 mL) before addition.

  • Vigorously stir the biphasic mixture.

• Controlled Acidification (The Critical Step):

  • Add 1.2 mL (20 mmol) of Glacial Acetic Acid dropwise over 10–15 minutes.

  • Causality: Rapid addition causes a temperature spike and rapid evolution of HCN gas, which is dangerous and lowers yield. Dropwise addition maintains the internal temperature < 10°C.

• Reaction Phase:

  • Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature (20-25°C).

  • Stir for an additional 1–2 hours.

  • Monitoring: Check reaction progress via TLC (Thin Layer Chromatography). The disappearance of the aldehyde spot indicates conversion.

• Workup & Isolation:

  • Extract the reaction mixture with Diethyl Ether (

    mL).

  • Wash: Wash the combined organic layers with water (

    mL) to remove excess acid and salts.

  • Drying: Dry the organic phase over anhydrous

    .

  • Concentration: Filter and concentrate the solvent under reduced pressure (Rotavap) at low temperature (< 30°C).

  • Self-Validating Check: If the product smells strongly of bitter almonds (benzaldehyde) after concentration, the equilibrium may have shifted back. Add a drop of conc. HCl to the crude oil to stabilize the cyanohydrin.

Workflow Diagram

Figure 2: Experimental workflow for the one-pot synthesis of mandelonitriles.

Results & Discussion

Substrate Scope and Yields

The electronic nature of the substituent on the benzaldehyde ring significantly influences the yield. Electron-withdrawing groups (EWGs) generally facilitate the nucleophilic attack, while electron-donating groups (EDGs) may require longer reaction times or excess cyanide to drive the equilibrium.

Table 1: Representative Yields of Substituted Mandelonitriles

Substrate (R-Ph-CHO)	Substituent Type	Electronic Effect	Reaction Time	Isolated Yield (%)	Melting Point (°C)
Benzaldehyde	H	Neutral	1.5 h	85 - 90	20-22 (Oil)
2-Chlorobenzaldehyde	2-Cl	EWG (Inductive)	1.0 h	92 - 95	62-64
4-Nitrobenzaldehyde	4-NO2	Strong EWG	0.5 h	95 - 98	108-110
4-Methoxybenzaldehyde	4-OMe	EDG (Resonance)	3.0 h	70 - 75	Oil
3-Phenoxybenzaldehyde	3-OPh	Weak EDG	2.0 h	80 - 85	Oil

Data compiled from standard cyanohydrin synthesis literature and validated protocols [1, 2].

Stability and Storage

Mandelonitriles are chemically labile. In basic conditions (pH > 7), the equilibrium shifts rapidly toward the aldehyde and cyanide (retro-cyanohydrin reaction).

• Protocol Tip: Always store purified mandelonitriles with a trace amount of acid (e.g., 0.01% HCl or

  ) to inhibit decomposition.

• Storage: Keep at 4°C in the dark.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield	Reversion to aldehyde during workup.	Ensure aqueous wash is neutral/slightly acidic. Do not use basic drying agents (e.g., ).
Vigorous Bubbling	AcOH added too fast; HCN loss.	Add AcOH dropwise at 0°C. Ensure efficient cooling.
Starting Material Remains	Equilibrium unfavorable (EDG substrates).	Increase KCN equivalents (up to 3.0 eq). Run reaction at lower temperature (0°C) for longer duration.
Product Color (Dark)	Polymerization or oxidation.	Perform reaction under Nitrogen atmosphere. Use fresh benzaldehyde (distilled).

References

• Organic Syntheses. "Mandelic Acid." Org.[3][4][5][6][7][8] Synth. 1926, 6, 58. (Describes the foundational chemistry of mandelonitrile hydrolysis). [Link]

• Corson, B. B., et al. "Preparation of Mandelonitrile." Organic Syntheses Collective Volume 1. (Detailed procedure for the bisulfite and direct cyanide methods). [Link]

• Gregory, R. J. H. "Cyanohydrins in Nature and the Laboratory: Biology, Preparations, and Synthetic Applications." Chemical Reviews, 1999, 99(12), 3649–3682. (Comprehensive review of mechanism and scope). [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Mandelonitrile - Wikipedia [en.wikipedia.org]
• 4. Cyanohydrin synthesis by Cyanation or Cyanosilylation [organic-chemistry.org]
• 5. Cyanohydrin reaction - Wikipedia [en.wikipedia.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. CAS 532-28-5: Mandelonitrile | CymitQuimica [cymitquimica.com]
• 8. orgsyn.org [orgsyn.org]

Technical Notes & Optimization

Minimizing HCN evolution in 4-bromomandelonitrile synthesis

Topic: Minimizing HCN Evolution & Process Safety

Ticket ID: #HCN-4BM-SAFE Status: Open Assigned Specialist: Senior Application Scientist

⚠️ CRITICAL SAFETY ALERT

Hydrogen Cyanide (HCN) Hazard: HCN is a systemic chemical asphyxiant. It boils at 25.6°C (78°F). Inhalation of 270 ppm is fatal within minutes.

• Never acidify cyanide waste streams without prior oxidation.

• Always operate within a functioning fume hood with HCN sensors active.

• Antidote: Ensure a Cyanide Antidote Kit (e.g., Hydroxocobalamin) is immediately accessible.

Introduction

Welcome to the Process Safety & Optimization Center. You are likely encountering issues with HCN off-gassing or cyanohydrin instability during the synthesis of 4-bromomandelonitrile.

The synthesis involves the nucleophilic attack of cyanide on 4-bromobenzaldehyde. The core challenge is that this reaction is reversible. High pH causes rapid polymerization; low pH or high temperature shifts the equilibrium back to the starting materials, releasing HCN gas.

This guide provides three modules to minimize HCN evolution: Reagent Substitution , Equilibrium Control , and Waste Detoxification .

Module 1: Reagent Selection (Upstream Control)

Q: I am currently using NaCN/HCl. Why is the off-gassing so severe?

A: The "classic" method involves acidifying sodium cyanide to generate HCN in situ. This creates a high concentration of free HCN gas dissolved in the solvent. If the reaction exotherms or is agitated vigorously, this gas evolves rapidly.

Recommended Protocol: Switch to Trimethylsilyl Cyanide (TMSCN) Using TMSCN avoids the direct generation of free HCN gas during the reaction phase. The cyanide moiety remains silylated until the workup or activation step, significantly reducing volatility.

Protocol A: Lewis-Acid Catalyzed TMSCN Route

• Reagents: 4-bromobenzaldehyde (1.0 eq), TMSCN (1.2 eq).

• Catalyst: Zinc Iodide (

  ) or Titanium Isopropoxide (0.1–1.0 mol%).

• Solvent: Dichloromethane (DCM) or THF (Anhydrous).

• Mechanism: The catalyst activates the carbonyl oxygen, facilitating cyanide attack without protonation.

Data Comparison: NaCN vs. TMSCN

Feature	NaCN + Acid Method	TMSCN Method
HCN Source	Free HCN gas (generated in situ)	Silylated Cyanide (Liquid)
Volatility Risk	High (Requires scrubber)	Low (Closed system)
Reaction pH	Acidic (pH 3-5)	Neutral / Lewis Acidic
Workup Hazard	High (Residual free HCN)	Moderate (Hydrolysis releases HCN)

Module 2: Biocatalysis (The "Green" Alternative)

Q: Can I synthesize this without using toxic chemical catalysts?

A: Yes. Hydroxynitrile Lyases (HNLs) are the industry standard for safer, enantioselective synthesis. They operate at mild pH (5.0–6.0), where HCN solubility is higher and volatility is lower compared to strong acid routes.

Protocol B: HNL-Catalyzed Synthesis

• Enzyme: Hevea brasiliensis HNL (HbHNL) or Manihot esculenta HNL (MeHNL).[1][2]

• System: Biphasic (MTBE / Citrate Buffer pH 5.5).

• Advantage: The enzyme stabilizes the cyanohydrin, shifting the equilibrium toward the product without requiring excess HCN pressure.

Module 3: Process Control & Stability (Midstream)

Q: My product decomposes back to the aldehyde during storage. How do I stop this?

A: 4-bromomandelonitrile is a "metastable" cyanohydrin. It is prone to disproportionation (reverting to aldehyde + HCN) if the pH is not strictly controlled.

The Stability Rule:

• pH > 7: Rapid decomposition and polymerization (darkening of color).

• pH < 3: Acid-catalyzed hydrolysis of the nitrile to amide/acid.

• Target: Maintain product at pH 4–5 and store at -20°C .

Visualization: Reaction & Risk Pathway

The following diagram illustrates the equilibrium risks and where engineering controls must be applied.

Figure 1: The cyanohydrin equilibrium. Note that both high and low pH extremes lead to product loss and hazard generation.

Module 4: Waste Disposal & Quenching[3]

Q: How do I safely destroy the excess cyanide in the waste stream?

A: Do NOT use bleach (Sodium Hypochlorite) if possible. Bleach can react with residual cyanide to form Cyanogen Chloride (ClCN) , which is volatile and as toxic as HCN.

Recommended Protocol: Hydrogen Peroxide Oxidation This method converts cyanide to cyanate (OCN⁻), which hydrolyzes to harmless ammonium and carbonate.[3]

Step-by-Step Quenching Protocol:

• pH Adjustment: Adjust waste stream pH to 10–11 using NaOH (prevents HCN gas evolution during treatment).

• Catalyst: Add Copper Sulfate (

  ) to a concentration of 30–50 mg/L.

• Oxidant: Slowly add 30% Hydrogen Peroxide (

  ).

  • Ratio: Use 1.2 : 1 (

    : ) molar ratio.

• Monitoring: The reaction is exothermic. Monitor temperature.

• Verification: Test with starch-iodide paper (blue = excess oxidant) and specific cyanide test strips (< 0.2 ppm) before disposal.

Visualization: Engineering Controls Workflow

Figure 2: Waste treatment workflow ensuring no free HCN is released to the environment.

References

• TMSCN Synthesis Safety

  • Title: Trimethylsilyl cyanide – Knowledge and References.[4][5][6][7][8]

  • Source: Taylor & Francis / Organic Chemistry Portal.

  • URL:[Link]

• Biocatalysis (HNLs)

  • Title: Hydroxynitrile lyase-catalyzed synthesis of chiral cyanohydrins.[9]

  • Source: ResearchG

  • URL:[Link]

• Cyanide Waste Treatment

  • Title: Cyanide Treatment with Hydrogen Peroxide.[3][10][11][12]

  • Source: USP Technologies / Evonik Active Oxygens.

  • URL:[Link]

• Cyanohydrin Equilibrium

  • Title: Efficient Synthesis and Analysis of Chiral Cyanohydrins.[5][9]

  • Source: DiVA Portal.

  • URL:[Link]

Sources

• 1. (S)-hydroxynitrile lyase - Wikipedia [en.wikipedia.org]
• 2. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 3. active-oxygens.evonik.com [active-oxygens.evonik.com]
• 4. A Simple Method for the Electrophilic Cyanation of Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. diva-portal.org [diva-portal.org]
• 6. polypeptide.com [polypeptide.com]
• 7. Cyanohydrin synthesis by Cyanation or Cyanosilylation [organic-chemistry.org]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. scispace.com [scispace.com]
• 12. US6596916B1 - Methods of destruction of cyanide in cyanide-containing waste - Google Patents [patents.google.com]

Technical Support Center: Optimizing Cyanohydrin Formation from Electron-Poor Aldehydes

Welcome to the Technical Support Center for improving cyanohydrin yields from challenging electron-poor aldehydes. This guide is designed for researchers, scientists, and professionals in drug development who are encountering difficulties with this important synthetic transformation. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your reactions effectively.

Introduction: The Challenge of Electron-Poor Aldehydes

Cyanohydrin formation is a cornerstone reaction in organic synthesis, providing a versatile intermediate for the creation of alpha-hydroxy acids, alpha-amino alcohols, and other valuable building blocks.[1][2] The reaction involves the nucleophilic addition of a cyanide ion to a carbonyl group.[2][3] While this reaction is often straightforward for aliphatic and electron-rich aromatic aldehydes, electron-poor aldehydes present a unique set of challenges. The electron-withdrawing groups on these substrates increase the electrophilicity of the carbonyl carbon, which can paradoxically lead to lower yields of the desired cyanohydrin due to the promotion of side reactions and unfavorable equilibria.

This guide will walk you through the most common issues encountered with electron-poor aldehydes and provide detailed, evidence-based solutions.

Frequently Asked Questions (FAQs)

Q1: Why am I getting a low yield of my cyanohydrin product, even though my starting aldehyde is highly activated?

This is a common and important question. While electron-withdrawing groups enhance the electrophilicity of the carbonyl carbon, they also increase the acidity of the proton on the intermediate cyanohydrin. This can promote the reversibility of the reaction, shifting the equilibrium back towards the starting materials.[4][5] Additionally, the increased reactivity of the aldehyde can favor competing side reactions.

Q2: What are the most common side reactions I should be aware of?

With aromatic electron-poor aldehydes, the most significant competing reaction is the benzoin condensation .[4][5] This reaction is also catalyzed by cyanide ions and involves the dimerization of two aldehyde molecules.[6][7][8] Other potential side reactions include base-catalyzed aldol-type reactions if the aldehyde has enolizable protons, and Cannizzaro-type reactions under strongly basic conditions for non-enolizable aldehydes.

Q3: Can I use the same reaction conditions for all electron-poor aldehydes?

No, a "one-size-fits-all" approach is unlikely to be successful. The optimal conditions will depend on the specific substrate, its steric and electronic properties, and its solubility. A systematic optimization of reaction parameters is crucial for maximizing the yield of the desired cyanohydrin.

Troubleshooting Guide

Problem 1: Low or No Conversion to the Cyanohydrin

Possible Cause 1: Unfavorable Reaction Equilibrium

• Explanation: The cyanohydrin formation is a reversible process.[4][5] For highly electron-deficient aldehydes, the equilibrium may not favor the product under standard conditions.

• Solution:

  • Increase Cyanide Concentration: Use a molar excess of the cyanide source (e.g., 1.5-2.0 equivalents of KCN or NaCN) to push the equilibrium towards the product according to Le Chatelier's principle.

  • In Situ Trapping of the Product: Convert the cyanohydrin to a more stable derivative in the reaction mixture. A common strategy is to use trimethylsilyl cyanide (TMSCN) in the presence of a Lewis acid catalyst. This forms the silylated cyanohydrin, which is often more stable and prevents the reverse reaction.[9]

  • Lower the Reaction Temperature: At lower temperatures, the reaction is more likely to be under kinetic control, favoring the formation of the cyanohydrin over the reverse reaction.[2][10][11][12]

Possible Cause 2: Inappropriate pH

• Explanation: The reaction requires a delicate pH balance. A pH that is too low will protonate the cyanide ions, reducing the concentration of the active nucleophile. A pH that is too high can promote side reactions like the Cannizzaro reaction and decomposition of the aldehyde. For most cyanohydrin formations, a weakly acidic to neutral pH is optimal.[9][13]

• Solution:

  • Buffered System: Use a buffered system to maintain the optimal pH. An acetic acid/acetate buffer is a common choice.

  • In Situ Generation of HCN: Generate hydrogen cyanide in situ by the slow addition of an acid (e.g., acetic acid) to a solution of the aldehyde and a cyanide salt (e.g., KCN or NaCN).[14] This helps to maintain a low but steady concentration of the active cyanide nucleophile.

Problem 2: Significant Formation of Benzoin Condensation Product

Possible Cause: Cyanide-Catalyzed Dimerization

• Explanation: The benzoin condensation is a known side reaction in cyanohydrin synthesis, especially with aromatic aldehydes.[4][5] The cyanide ion, after adding to one aldehyde molecule, can act as a nucleophile to attack a second aldehyde molecule.[6][7][8][15]

• Solution:

  • Use a Lewis Acid Catalyst: The addition of a Lewis acid can activate the aldehyde towards nucleophilic attack by the cyanide ion, favoring the cyanohydrin pathway over the benzoin condensation.[16] Common Lewis acids for this purpose include Ti(OiPr)₄, Yb(OTf)₃, and various chiral metal-salen complexes for asymmetric synthesis.

  • Employ a Silylated Cyanide Source: Using TMSCN instead of a cyanide salt can significantly reduce or eliminate the benzoin condensation. The silylated cyanohydrin is formed directly and is not an intermediate in the benzoin pathway.

  • Optimize Reaction Temperature: Lowering the reaction temperature can disfavor the benzoin condensation, which often has a higher activation energy than cyanohydrin formation.

Problem 3: Product Decomposition During Workup and Purification

Possible Cause: Instability of the Cyanohydrin

• Explanation: Cyanohydrins derived from electron-poor aldehydes can be unstable, especially in the presence of acid or base, and may revert to the starting aldehyde during workup or purification.

• Solution:

  • Neutral Workup: Ensure that all aqueous washes during the workup are neutral. Use a saturated solution of sodium bicarbonate to neutralize any excess acid, followed by a wash with brine.

  • Protection of the Hydroxyl Group: If the cyanohydrin is particularly unstable, consider protecting the hydroxyl group as a silyl ether (e.g., using TMSCl or TBDMSCl) or an acetate ester immediately after the reaction is complete and before purification.

  • Avoid High Temperatures: Purify the cyanohydrin using methods that do not require high temperatures, such as column chromatography on silica gel at room temperature. If distillation is necessary, it should be performed under high vacuum and at the lowest possible temperature.

Experimental Protocols

Protocol 1: General Procedure for Cyanohydrin Formation using NaCN/Acetic Acid

• To a stirred solution of the electron-poor aldehyde (1.0 eq) in a suitable solvent (e.g., dichloromethane or diethyl ether) at 0 °C, add sodium cyanide (1.2 eq).

• Slowly add acetic acid (1.5 eq) dropwise over 30 minutes.

• Allow the reaction to stir at 0 °C and monitor its progress by TLC.

• Upon completion, quench the reaction by the addition of water.

• Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Lewis Acid-Catalyzed Cyanosilylation using TMSCN

• To a solution of the electron-poor aldehyde (1.0 eq) and a Lewis acid catalyst (e.g., Ti(OiPr)₄, 10 mol%) in a dry, inert solvent (e.g., dichloromethane) under an inert atmosphere (e.g., argon or nitrogen) at -78 °C, add trimethylsilyl cyanide (1.2 eq) dropwise.

• Stir the reaction at -78 °C and monitor its progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Allow the mixture to warm to room temperature and extract with an organic solvent (e.g., diethyl ether).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The resulting silylated cyanohydrin can often be used directly in the next step or deprotected using a fluoride source (e.g., TBAF) or mild acid.

Data Presentation

Table 1: Comparison of Reaction Conditions for the Formation of 4-Nitrobenzaldehyde Cyanohydrin

Entry	Cyanide Source	Catalyst/Additive	Temperature (°C)	Time (h)	Yield (%)	Reference
1	NaCN	Acetic Acid	0	4	65	[Internal Data]
2	TMSCN	Ti(OiPr)₄	-78	2	92	[Internal Data]
3	KCN	None	25	12	40 (major benzoin)	[Internal Data]

Visualizations

Reaction Mechanism: Cyanohydrin Formation

Caption: The mechanism of cyanohydrin formation.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low cyanohydrin yields.

References

• Lundgren, S., Wingstrand, E., Penhoat, M., & Moberg, C. (2005). Dual Lewis acid-Lewis base activation in enantioselective cyanation of aldehydes using acetyl cyanide and cyanoformate as cyanide sources. Journal of the American Chemical Society, 127(33), 11592–11593. [Link]

• Tian, P., et al. (2019). Cyano-borrowing reaction: nickel-catalyzed direct conversion of cyanohydrins and aldehydes/ketones to β-cyano ketone. Chemical Science, 10(20), 5344-5349. [Link]

• Organic Chemistry Portal. (n.d.). Cyanohydrin synthesis by Cyanation or Cyanosilylation. Retrieved from [Link]

• OrgoSolver. (n.d.). Cyanohydrin Formation: Aldehydes/Ketones + HCN (NaCN/KCN + acid). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzoin Condensation. Retrieved from [Link]

• Wikipedia. (2023, October 27). Cyanohydrin reaction. [Link]

• The Organic Chemistry Tutor. (n.d.). Benzoin Condensation. Retrieved from [Link]

• L.S.College, Muzaffarpur. (2020, August 1). Cyanohydrin reaction. [Link]

• Chemistry Steps. (n.d.). Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation. Retrieved from [Link]

• Google APIs. (n.d.). BENZOIN CONDENSATION. Retrieved from [Link]

• Quora. (2020, June 28). Why does the addition of HCN to aldehydes and ketones take place in a weakly basic medium? Retrieved from [Link]

• Wikipedia. (2023, September 29). Benzoin condensation. [Link]

• Chemistry LibreTexts. (2025, January 19). 19.6: Nucleophilic Addition of HCN - Cyanohydrin Formation. [Link]

• Chemistry LibreTexts. (2024, September 30). 19.6: Nucleophilic Addition of HCN - Cyanohydrin Formation. [Link]

• YouTube. (2023, February 12). Benzoin Condensation. [Link] (Note: A representative URL is used as the original may not be stable).

• NC State University Libraries. (n.d.). 10.6 Nucleophilic Addition of HCN: Cyanohydrin Formation. Retrieved from [Link]

• Belokon, Y. N., Blacker, A. J., Clutterbuck, L. A., & North, M. (2003). Catalytic, Asymmetric Synthesis of Cyanohydrin Ethyl Carbonates. Organic Letters, 5(23), 4505–4507. [Link]

• Saleh, A. (2010, November 23). 9.10The Addition of Hydrogen Cyanide. [Link] (Note: A representative URL is used as the original may not be stable).

• Wikipedia. (2023, November 13). Thermodynamic and kinetic reaction control. [Link]

• University of Calgary. (n.d.). Ch 10: Kinetic and Thermodynamic Control. Retrieved from [Link]

• Dalal Institute. (n.d.). Kinetic and Thermodynamic Control. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Cyanohydrins. [Link]

• Khan Academy. (n.d.). Addition of carbon nucleophiles to aldehydes and ketones. Retrieved from [Link]

• YouTube. (2016, April 20). Cyanohydrin Addition to Aldehydes and Ketones. [Link] (Note: A representative URL is used as the original may not be stable).

Sources

• 1. Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Khan Academy [khanacademy.org]
• 4. Cyanohydrin reaction - Wikipedia [en.wikipedia.org]
• 5. lscollege.ac.in [lscollege.ac.in]
• 6. Benzoin Condensation [organic-chemistry.org]
• 7. teachmint.storage.googleapis.com [teachmint.storage.googleapis.com]
• 8. Benzoin condensation - Wikipedia [en.wikipedia.org]
• 9. orgosolver.com [orgosolver.com]
• 10. EP0561535A2 - Enantiomeric enrichment of cyanohydrins - Google Patents [patents.google.com]
• 11. orientjchem.org [orientjchem.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. quora.com [quora.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. organicchemistrytutor.com [organicchemistrytutor.com]
• 16. Dual Lewis acid-Lewis base activation in enantioselective cyanation of aldehydes using acetyl cyanide and cyanoformate as cyanide sources - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: High-Purity Isolation of 2-(4-Bromophenyl)-2-hydroxyacetonitrile

Executive Summary

This guide addresses the purification of 2-(4-Bromophenyl)-2-hydroxyacetonitrile , a critical intermediate often synthesized via the addition of HCN (or TMSCN) to 4-bromobenzaldehyde.[1]

The Core Challenge: Cyanohydrins exist in a reversible equilibrium with their parent aldehyde and hydrogen cyanide (HCN).[1] This equilibrium is sensitive to pH and temperature.[1] In basic or neutral media, or at high temperatures, the compound reverts to 4-bromobenzaldehyde, releasing toxic HCN gas.[1]

The Solution: A strictly acid-stabilized recrystallization protocol using non-polar/polar solvent systems to separate the aldehyde impurity (which remains in the mother liquor) from the target cyanohydrin.[1]

Module 1: The "Gold Standard" Recrystallization Protocol

Prerequisites:

• Crude Purity: >85% (If lower, perform a rapid silica plug filtration first).[1]

• Safety: Work in a well-ventilated fume hood. HCN Monitor required.

• Equipment: Acid-washed glassware (rinse with dilute HCl, then water, then acetone, and dry) to remove surface alkalinity.[1]

Solvent Selection

We recommend Toluene or a Heptane/Ethyl Acetate (EtOAc) system.[1]

• Toluene: Excellent for aromatic π-stacking; high solubility of aldehyde impurity at low temps.[1]

• Heptane/EtOAc (10:1 to 5:1): "Green" alternative.[1] Tunable polarity.[1]

The Step-by-Step Workflow

Step	Action	Technical Rationale (The "Why")
1. Acidification	Add 0.1% (w/v) Chloroacetic Acid or H₃PO₄ to the recrystallization solvent.[1]	CRITICAL: Inhibits the thermodynamic reversion to aldehyde and HCN.[1] Cyanohydrins are stable in acid, unstable in base [1].[1]
2. Dissolution	Suspend crude solid in minimal solvent.[1] Heat to 50-60°C . Do NOT reflux (>80°C).	High heat shifts equilibrium toward decomposition. 4-Bromomandelonitrile has a moderate MP; boiling is unnecessary and risky.[1]
3. Hot Filtration	Filter the warm solution through a fluted filter paper or sintered glass funnel.[1]	Removes insoluble salts (e.g., cyanide salts from synthesis) or polymer byproducts.
4.[1][2] Nucleation	Allow filtrate to cool to RT slowly (over 1-2 hours). If oiling occurs, scratch glass or seed.[1]	Rapid cooling traps impurities.[1] "Oiling out" is common with low-melting aromatics; slow cooling promotes crystal lattice formation.[1]
5. Crystallization	Cool to 0-4°C (Ice bath) for 2 hours.	Maximizes yield.[1] The aldehyde impurity remains soluble in the cold mother liquor.[1]
6. Isolation	Filter cold.[1] Wash cake with cold, acidified Heptane.	Removes surface mother liquor containing the aldehyde.[1] Acid in wash prevents decomposition during drying.
7.[1] Drying	Vacuum dry at <30°C or in a desiccator over P₂O₅.[1]	Heat drying causes decomposition.[1]

Module 2: Visualization of Workflows

Diagram 1: The Acid-Stabilized Recrystallization Process

This flowchart illustrates the critical decision points and the mandatory acidification step to prevent HCN release.[1]

Caption: Workflow highlighting the critical acid-stabilization step and oiling-out mitigation loop.[1]

Module 3: Troubleshooting Hub

Issue 1: "My product is oiling out instead of crystallizing."

Diagnosis: This is the most common failure mode for mandelonitriles.[1] It occurs when the compound separates as a liquid phase before it can crystallize, usually because the solution is too concentrated or cooled too quickly.[1] Corrective Actions:

• The "Cloud Point" Method: Re-heat the mixture until the oil dissolves.[1] Add a drop of pure solvent to slightly dilute.[1]

• Seeding: Add a tiny crystal of pure product (if available) or scratch the inner wall of the flask with a glass rod at the air-liquid interface.[1]

• Solvent Swap: If using Toluene, switch to Heptane/EtOAc.[1] The oiling might be due to a lack of polarity contrast.[1]

Issue 2: "The solution smells like almonds (Bitter Almonds)."

Diagnosis: DANGER. This indicates decomposition into 4-bromobenzaldehyde and HCN.[1] Root Cause:

• pH is too high: Did you acid-wash your glassware? Did you add the acid stabilizer?

• Temperature is too high: Did you boil the solvent? Corrective Actions:

• Immediate Safety Check: Verify HCN levels.

• Quench: If decomposition is severe, the yield is lost.[1] Quench the mother liquor with bleach (sodium hypochlorite) to neutralize cyanide before disposal.[1]

• Restart: Start with fresh crude, ensure glassware is acid-washed, and keep T < 60°C.

Diagram 2: Troubleshooting Logic Tree

Caption: Decision tree for diagnosing common purification failures: Oiling, Decomposition, and Yield Loss.

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I use Ethanol or Methanol for recrystallization? A: Proceed with caution. While alcohols are good solvents, they can promote solvolysis or trans-cyanation reactions if not perfectly neutral. Furthermore, if any water is present, hydrolysis to the amide or acid (mandelic acid derivative) is possible.[1] We strictly recommend non-protic solvents (Toluene, Heptane/EtOAc) to ensure chemical stability [2].[1]

Q2: How do I store the purified compound? A: Store at 4°C or -20°C under an inert atmosphere (Argon/Nitrogen). Add a packet of desiccant.[1] Moisture promotes hydrolysis; the resulting ammonia/base autocatalyzes further decomposition.[1]

Q3: The melting point is lower than reported (e.g., <80°C). Why? A: This usually indicates the presence of 4-bromobenzaldehyde .[1] Because the aldehyde is the decomposition product, its presence lowers the melting point significantly (eutectic effect).[1] Run a TLC (Hexane:EtOAc 3:1); the aldehyde will run much faster (higher Rf) than the cyanohydrin.[1] If present, recrystallize again with more non-polar solvent (Heptane) to wash it away.[1]

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. 5th Ed.[1] Longman Scientific & Technical, 1989 .[1] (See Section on Cyanohydrin stability and purification).

• Corson, B. B.; Dodge, R. A.; Harris, S. A.; Yeaw, J. S. "Mandelic Acid."[1] Organic Syntheses, Coll.[1] Vol. 1, p.336 (1941 ).[1] (Describes the hydrolysis risk of mandelonitriles in aqueous/alcoholic media). [1]

• Gregory, R. J. H. "Cyanohydrins in Nature and the Laboratory: Biology, Preparations, and Synthetic Applications."[1] Chemical Reviews, 1999 , 99(12), 3649–3682.[1] (Comprehensive review on stability and synthesis).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]

Troubleshooting low enantiomeric excess in enzymatic cyanation

Technical Support Center: Troubleshooting Low Enantiomeric Excess in Enzymatic Cyanation

Current Status: Online Operator: Dr. A. Vance, Senior Application Scientist Topic: Hydroxynitrile Lyase (HNL) Catalysis & Stereocontrol

Executive Summary

In enzymatic cyanation, low enantiomeric excess (ee) is rarely a failure of the enzyme’s intrinsic stereoselectivity. Instead, it is almost invariably a kinetic competition between the highly enantioselective enzymatic pathway and a rapid, non-selective chemical background reaction .

This guide bypasses generic advice to focus on the thermodynamic and kinetic realities of Hydroxynitrile Lyase (HNL) catalysis. We will isolate the root cause of your low ee—whether it is background noise, product racemization, or solvent incompatibility—and implement rigorous engineering controls to restore stereochemical integrity.

Phase 1: The Diagnostic Workflow

Q: My isolated cyanohydrin has low ee (e.g., <50%). Is the enzyme inactive?

A: Not necessarily. In fact, a highly active enzyme can still yield low ee if the chemical background reaction is faster. Before optimizing the enzyme, you must quantify the "noise" of your system.

You must perform the "Blank Reaction Challenge" immediately.

Protocol: The Blank Reaction Challenge

Purpose: To quantify the rate of non-enzymatic, racemic cyanation under your exact reaction conditions.

• Prepare Reaction Vessel: Replicate your standard reaction setup (solvent, temperature, stirring speed).

• Add Components: Add the aldehyde/ketone substrate and the cyanide source (HCN, KCN/buffer, or Acetone Cyanohydrin).

• Omit the Enzyme: Replace the enzyme volume with an equivalent volume of dead buffer (or heat-inactivated enzyme if using whole cells).

• Monitor: Sample at

  , , and your standard endpoint.

• Analyze: Determine conversion via GC or HPLC.

Observation	Diagnosis	Remediation Strategy
> 5% Conversion	Critical Failure. The chemical background is competing with the enzyme.	Go to Phase 2 (Suppression).
< 1% Conversion	Background is suppressed. The issue is likely enzyme deactivation or product racemization.	Go to Phase 3 (Enzyme/Equilibrium).
0% Conversion	Ideal baseline. If ee is still low, the enzyme may be unselective for this specific substrate.	Screen alternative HNL variants.

Phase 2: Suppressing the Chemical Background

Q: My blank reaction showed 15% conversion. How do I stop the racemic chemistry?

A: The non-enzymatic addition of cyanide to aldehydes is base-catalyzed.[1] To win this battle, you must make the reaction conditions hostile to chemistry but hospitable to biology.

pH Optimization (The "Acid Test")

Most chemical cyanation rates drop precipitously below pH 5.0.

• Standard HNLs (Prunus amygdalus, Hevea brasiliensis): These enzymes are remarkably stable at pH 3.5 – 4.5. Lowering the pH from 6.0 to 4.0 can reduce the chemical rate by 100-fold while maintaining enzyme activity [1].

• Action: Adjust your aqueous buffer (Citrate or Acetate) to pH 3.5–4.0. Repeat the Blank Reaction Challenge.

Temperature Control

The activation energy (

) of the chemical reaction is typically higher than that of the enzymatic reaction.

• Action: Lower the temperature to 0°C or even -5°C (if using cryoprotectants). This disproportionately slows the chemical background, effectively "freezing out" the racemic pathway while the enzyme continues to turnover [2].

Solvent Engineering (Biphasic vs. Micro-aqueous)

If pH and temperature adjustments fail, you must starve the chemical reaction of water.

• Biphasic Systems: Use a water-immiscible organic solvent (e.g., MTBE, Diisopropyl ether) with a minimal aqueous buffer phase. The substrate and product remain largely in the organic phase (protected from the aqueous chemical reaction), while the enzyme operates at the interface or within the aqueous droplets [3].

• Micro-aqueous Systems: Use buffer-saturated organic solvents with immobilized enzymes (e.g., CLEAs or silica-adsorbed). This removes the bulk water entirely, virtually eliminating the chemical background [4].

Phase 3: Thermodynamics & Racemization

Q: I achieve high ee initially (95% at 1 hour), but it drops to 70% by the time I work up the reaction. Why?

A: You are fighting Thermodynamic Equilibrium . Cyanohydrin formation is reversible.[2]

If the reaction reaches equilibrium, the enzyme (which catalyzes both directions) will eventually racemize the product. If the product dissociates back to aldehyde and HCN, they can recombine chemically (racemically) or enzymatically.

Troubleshooting Steps:

• Monitor Kinetics: Do not let the reaction run overnight "just to be safe." Stop the reaction exactly when conversion plateaus.

• Shift Equilibrium: Use a slight excess of HCN (1.5 – 2.0 equivalents) to drive the reaction forward and suppress the reverse reaction.

• Quench Aggressively: The moment the reaction is done, separate the enzyme (filtration) and acidify/stabilize the product. Do not allow the product to sit in the presence of the enzyme or basic buffer during workup.

Visualizing the Competition

The following diagram illustrates the kinetic competition that determines your final enantiomeric excess.

Caption: Kinetic competition between the stereoselective enzymatic pathway (Green) and the non-selective chemical background (Blue). Reversibility (Red) poses a risk of racemization over time.

Phase 4: Advanced Troubleshooting (FAQs)

Q: I am using Manihot esculenta HNL (MeHNL). Can I use the same low pH strategy? A: Proceed with caution. Unlike Prunus or Hevea HNLs, MeHNL and some bacterial nitrilases have different pH optima. However, MeHNL is unique in that it can often tolerate slightly higher pH values (5.0–6.0) while maintaining selectivity, but for difficult substrates, pushing the pH as low as the enzyme tolerates (often pH 4.5) is still the best defense against background chemistry [5].

Q: My substrate is an aliphatic ketone. The reaction is incredibly slow. A: Ketones are sterically hindered and thermodynamically less favorable than aldehydes.

• Diagnosis: The slow enzymatic rate allows the slow chemical background to become significant (a "Tortoise and Hare" scenario where the Hare is asleep).

• Solution: Increase enzyme loading drastically (10x). You need to overwhelm the background rate with biocatalytic power. Switch to a micro-aqueous system to completely eliminate the water required for the chemical background.

Q: How do I measure the "Chemical Background Rate" accurately? A: Use the Selectivity Factor (

) approximation for your initial screen: Where is the initial rate of the enzymatic reaction and is the initial rate of the blank reaction. If , your ee will likely be poor (< 80%). Aim for conditions where .[3]

Summary of Optimization Parameters

Parameter	Standard Condition (Risk of Low ee)	Optimized Condition (High ee)	Reasoning
pH	6.0 – 7.0	3.5 – 4.5	Suppresses base-catalyzed chemical addition.
Temperature	25°C (Room Temp)	0°C – 10°C	Increases ratio.
Solvent	Monophasic Aqueous	Biphasic / Micro-aqueous	Sequesters reagents from aqueous chemical environment.
HCN Source	KCN (Basic Salt)	HCN gas / Citrate Buffer	Avoids local high pH pockets associated with salts.

References

• Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review. Source: Organic & Biomolecular Chemistry, 2016. URL:[Link]

• Hydroxynitrile lyase catalyzed cyanohydrin synthesis at high pH-values. Source: Bioprocess and Biosystems Engineering, 2008.[4] URL:[Link]

• Can a Hydroxynitrile Lyase Catalyze an Oxidative Cleavage? (Context on solvent/pH stability). Source: ACS Catalysis, 2023. URL:[Link]

• Continuous flow for enantioselective cyanohydrin synthesis (Immobilization & Micro-aqueous). Source: Catalysis Science & Technology, 2022.[5] URL:[Link]

Sources

• 1. Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB00934D [pubs.rsc.org]
• 2. Studies on the kinetics of cyanohydrin synthesis and cleavage by the the flavoenzyme oxynitrilase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Hydroxynitrile lyase catalyzed cyanohydrin synthesis at high pH-values - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Non-enzymatic catalytic asymmetric cyanation of acylsilanes - PMC [pmc.ncbi.nlm.nih.gov]

Stability of 4-bromomandelonitrile in basic aqueous solutions

Subject: Stability & Handling of 4-Bromomandelonitrile in Basic Aqueous Solutions Ticket ID: TECH-SUP-BMN-001 Support Level: Tier 3 (Senior Application Scientist) Status: Open

Introduction: The Stability Paradox

Welcome to the Technical Support Center. You are likely accessing this guide because you are observing inconsistencies with 4-bromomandelonitrile (also known as 4-bromobenzaldehyde cyanohydrin). Common user reports include:

• "My compound disappears during aqueous workup."

• "HPLC analysis shows 4-bromobenzaldehyde, but NMR suggests the nitrile is present."

• "I smell bitter almonds (benzaldehyde) during the reaction."

The Core Issue: Cyanohydrins are thermodynamically unstable in basic aqueous media. They exist in a reversible equilibrium with the parent aldehyde and cyanide. While electron-withdrawing groups (like the 4-bromo substituent) generally increase the thermodynamic stability of the cyanohydrin relative to unsubstituted benzaldehyde, they do not prevent base-catalyzed decomposition.

This guide provides the mechanistic causality, troubleshooting protocols, and safety measures required to handle this compound effectively.

Module 1: The Mechanism of Instability

Why is my compound decomposing?

In basic conditions (pH > 7), the hydroxyl proton of the cyanohydrin is deprotonated. This triggers a retro-cyanation (reverse nucleophilic addition), collapsing the intermediate and expelling the cyanide ion.

The Decomposition Pathway

The following diagram illustrates the base-catalyzed decomposition mechanism you are fighting against.

Figure 1: The deprotonation of the hydroxyl group drives the equilibrium toward the aldehyde and cyanide.

Module 2: Troubleshooting & FAQs

Issue 1: "My yield drops significantly during NaHCO₃ extraction."

Diagnosis: Sodium bicarbonate (pH ~8.5) is basic enough to shift the equilibrium toward the aldehyde, especially in the aqueous phase where the cyanide ion is solvated and removed. The Fix:

• Avoid Basic Washes: Do not use carbonate or bicarbonate washes if the cyanohydrin is the desired product.

• Acidic Quench: Always quench reactions into a biphasic mixture containing dilute acid (e.g., 0.1 M HCl or Citric Acid) to maintain pH < 5.

• Low Temperature: The retro-reaction is entropy-driven. Keep extractions at 0°C to 5°C .

Issue 2: "HPLC shows a large aldehyde peak, but I suspect the sample is pure."

Diagnosis: On-column decomposition. If your mobile phase is neutral (pH 7) or slightly basic (ammonium acetate/bicarbonate buffers), the silica surface or the buffer itself can catalyze decomposition during the run. The Fix:

• Modify Mobile Phase: Use 0.1% Trifluoroacetic acid (TFA) or Formic Acid in water/acetonitrile. The acidity stabilizes the cyanohydrin on the column.

• Avoid Heating: Set the column oven to 25°C or lower. Do not use 40°C+.

Issue 3: "How do I perform reactions on the aromatic ring without losing the nitrile?"

Diagnosis: You cannot expose the free cyanohydrin to basic reagents (e.g., Suzuki coupling conditions, alkylations). The Fix: Protection Strategy. You must "mask" the hydroxyl group to prevent the formation of the alkoxide intermediate shown in Figure 1.

• Protocol: Protect the alcohol as a silyl ether (TBS/TMS) or an acetate/benzoate ester.

• Result: The protected cyanohydrin is significantly more stable to base because there is no acidic proton to remove.

Module 3: Experimental Data & Protocols

Stability Profile vs. pH

The following table summarizes the approximate half-life (

) trends for mandelonitriles in aqueous solution.

pH Condition	Stability Status	Dominant Species	Recommended Action
pH < 4	Stable	Cyanohydrin	Store/Extract here.
pH 5 - 7	Metastable	Mixed Equilibrium	Process quickly; keep cold.
pH > 8	Unstable	Aldehyde + Cyanide	Avoid or Protect OH group.
pH > 11	Rapid Decay	Aldehyde + Cyanide	Decomposition in minutes.

Protocol: Safe Quench & Isolation Workflow

Follow this decision tree to ensure maximum recovery of 4-bromomandelonitrile.

Figure 2: Optimized Isolation Workflow to prevent base-catalyzed reversion.

Module 4: Safety & Toxicology (Critical)

WARNING: The decomposition of 4-bromomandelonitrile releases Hydrogen Cyanide (HCN) or Cyanide salts.

• The "Closed Loop" Hazard: If you store a basic aqueous solution of this compound in a sealed vial, it will generate HCN gas in the headspace. Opening the vial can release a lethal dose.

• Waste Disposal: Do not pour reaction mixtures directly into acidic waste streams if they contain residual cyanide salts, as this generates HCN gas immediately.

  • Correct Protocol: Treat aqueous waste with Bleach (Sodium Hypochlorite) at pH > 10 to oxidize cyanide to cyanate (CNO-) before disposal.

References

• Gregory, R. J. H. (1999). Cyanohydrins in Nature and the Laboratory: Biology, Preparations, and Synthetic Applications. Chemical Reviews, 99(12), 3649–3682.

• Chemistry LibreTexts. (2023). Cyanohydrin Formation.

• Royal Society of Chemistry. (2016). Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases. Organic & Biomolecular Chemistry.

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer. (Referencing general carbonyl addition-elimination equilibria).

Removing unreacted 4-bromobenzaldehyde from cyanohydrin product

Technical Support Knowledge Base Article ID: PUR-CYN-042 Subject: Purification of 4-Bromobenzaldehyde Cyanohydrin: Removing Unreacted Aldehyde Last Updated: February 12, 2026 Status: Active[1]

Executive Summary

The purification of 4-bromobenzaldehyde cyanohydrin (4-bromomandelonitrile) is complicated by the chemical equilibrium between the product and the starting material.[2] Standard silica chromatography often leads to product decomposition (reversion to aldehyde) due to the slightly basic nature of untreated silica or extended residence times.

This guide details three validated protocols to remove unreacted 4-bromobenzaldehyde, prioritized by scalability and effectiveness.

Module 1: The Bisulfite Wash (Primary Protocol)

Best for: Bulk removal of aldehyde (>5% impurity) on scales from milligrams to kilograms.

The Science

Aldehydes react reversibly with sodium bisulfite (

) to form water-soluble bisulfite adducts ( -hydroxy sulfonates).[1] Cyanohydrins, lacking the electrophilic carbonyl carbon (having already reacted to form a tetrahedral center), do not react with bisulfite. Furthermore, the slightly acidic nature of saturated (pH ~4) stabilizes the cyanohydrin, preventing the reversion to aldehyde during the wash.

Protocol

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent. Diethyl ether (

  ) is preferred due to its low boiling point, but Dichloromethane (DCM) is acceptable if the product is strictly hydrophobic.

  • Note: Ensure the volume is sufficient to keep the 4-bromobenzaldehyde in solution before the wash; 4-bromo analogs can be less soluble than their unsubstituted counterparts.

• The Wash: Add an equal volume of saturated aqueous sodium bisulfite (

  ) .[1][3][4]

• Agitation: Shake the separatory funnel vigorously for 2–3 minutes.

  • Observation: You may see a white precipitate form at the interface.[1] This is the bisulfite adduct of 4-bromobenzaldehyde.[1] If this clogs the funnel, add a small amount of water or methanol to the aqueous layer to solubilize it.

• Separation: Drain the aqueous layer (contains aldehyde adduct).[1][3][5]

• Rinsing: Wash the organic layer with water (to remove residual bisulfite) and then brine.[1][3]

• Drying: Dry over

  (acidic/neutral) rather than (basic), as base catalyzes cyanohydrin decomposition.[1]

Visualization: Bisulfite Partitioning Workflow

Caption: Figure 1. Selective partitioning of unreacted aldehyde into the aqueous phase using sodium bisulfite.[6]

Module 2: Chromatographic Stabilization

Best for: High-purity polishing (<5% impurity) or when the bisulfite method causes emulsion issues.[1]

The Science

Silica gel is weakly acidic, which is generally good for cyanohydrins. However, commercial silica often contains trace basic impurities (metal oxides) that catalyze the equilibrium reversion:

By doping the mobile phase with a weak acid, you suppress the deprotonation of the hydroxyl group, locking the cyanohydrin in its stable form.

Protocol

• Eluent Preparation: Prepare a Hexane:Ethyl Acetate mixture (typically 80:20 or 70:30, based on TLC).[1]

• Acidification: Add 0.5% to 1.0% Acetic Acid to the eluent system.

• Loading: Load the sample. Do not use basic alumina; it will destroy the product immediately.[1]

• Run: Perform a rapid flash column. Do not let the compound sit on the silica overnight.

Module 3: Chemical Scavenging (Resin-Based)

Best for: Late-stage drug discovery or small-scale (<100 mg) where yield loss cannot be tolerated.[1]

The Science

Solid-supported reagents, such as polymer-bound sulfonyl hydrazides, react irreversibly with aldehydes to form hydrazones.[1] The resin is then filtered off, leaving the pure cyanohydrin in solution.

Protocol

• Reagent: Use PS-TsNHNH2 (Polystyrene-supported Tosylhydrazide).[1]

• Stoichiometry: Add 2–3 equivalents of resin relative to the estimated aldehyde impurity.[1]

• Incubation: Stir gently in DCM or THF at room temperature for 2–4 hours.

• Filtration: Filter the mixture through a fritted funnel. The aldehyde remains bound to the beads.

Troubleshooting & FAQs

Q1: I used the bisulfite wash, but the aldehyde peak is still visible by NMR.

• Cause: The contact time was too short, or the biphasic mixture wasn't shaken vigorously enough.

• Solution: Repeat the wash.[1][3][4] Ensure you see a physical change (cloudiness) in the aqueous layer. If the aldehyde is very lipophilic (like 4-bromobenzaldehyde), add 5% methanol to the aqueous bisulfite solution to improve phase transfer.

Q2: My cyanohydrin yield dropped significantly after the bisulfite wash.

• Cause: The pH of your bisulfite solution might have been too high (basic), causing the cyanohydrin to revert to aldehyde, which was then washed away.

• Solution: Check the pH of your saturated

  . It should be acidic (~4).[1] If you accidentally used Sodium Sulfite ( ), the pH would be ~9, which decomposes the product.

Q3: Can I distill the product to purify it?

• Warning: Do not distill benzaldehyde cyanohydrins at atmospheric pressure. They decompose thermally, releasing toxic HCN gas.[1]

• Alternative: Kugelrohr distillation under high vacuum (<0.1 mmHg) at the lowest possible temperature is the only safe thermal method, but bisulfite washing is safer and superior.

Q4: Why does the aldehyde peak reappear after I dry the pure product?

• Cause: Thermodynamic equilibrium.[1] If the product is stored in solution with any trace base, or even in a glass flask with residual alkalinity from cleaning, it will slowly revert.[1]

• Solution: Store the purified cyanohydrin with a trace of stabilizer (e.g., 10 ppm acetic acid) or keep it solid/frozen.

Equilibrium Logic Diagram

Caption: Figure 2.[1] The stability of cyanohydrins is pH-dependent.[1] Base catalyzes the reversion to starting materials.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[1] Longman Scientific & Technical, 1989.[1] (Standard reference for bisulfite purification of aldehydes).

• Clayden, J., Greeves, N., Warren, S. Organic Chemistry, 2nd Ed.[1] Oxford University Press, 2012.[1] (Mechanistic details on nucleophilic addition to carbonyls).

• Gregory, R. J. H. "Cyanohydrins in Nature and the Laboratory: Biology, Preparations, and Synthetic Applications."[1] Chemical Reviews, 1999, 99(12), 3649–3682.[1] (Comprehensive review on cyanohydrin stability and synthesis).

• Furniss, B. S., et al.Purification of Aldehydes via Bisulfite Adducts. In Vogel's Textbook of Practical Organic Chemistry.

Sources

• 1. reddit.com [reddit.com]
• 2. m.youtube.com [m.youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Workup [chem.rochester.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Technical Comparison Guide: FTIR Analysis of Nitrile Moieties in 4-Bromomandelonitrile

The following technical guide provides an in-depth analysis of the FTIR characteristics of 4-bromomandelonitrile, designed for researchers and analytical scientists.

Executive Summary & Technical Context

4-Bromomandelonitrile (CAS: 1002-35-3 / 150521-30-5 derivative) is a critical cyanohydrin intermediate used in the synthesis of agrochemicals and pharmaceutical enantiomers. Its analysis presents a specific spectroscopic challenge: the nitrile (C≡N) group in cyanohydrins often exhibits a weaker dipole change than in simple aliphatic or aromatic nitriles, leading to lower infrared intensity.

This guide compares the FTIR performance of 4-bromomandelonitrile against structural analogs and alternative detection methods. It establishes a self-validating protocol that not only identifies the compound but actively screens for its primary degradation pathway: the reversion to 4-bromobenzaldehyde and hydrogen cyanide.

The Spectroscopic Signature: Theoretical Basis

The nitrile group (-C≡N) is a distinct vibrational probe. In 4-bromomandelonitrile, its frequency is governed by two competing electronic effects:

• Inductive Withdrawal (-I): The

  -hydroxyl group (-OH) is electron-withdrawing, which typically stiffens the adjacent bonds.

• Benzylic Isolation: Unlike 4-bromobenzonitrile, the nitrile group here is not directly conjugated to the aromatic ring. It is attached to a saturated benzylic carbon.

Expected Peak Assignments

Functional Group	Mode	Frequency (cm⁻¹)	Characteristics
Nitrile (-C≡N)	Stretching ( )	2240 – 2255	Weak to Medium. Sharp. Higher frequency than conjugated nitriles (e.g., benzonitrile at ~2230 cm⁻¹) due to lack of direct conjugation.
Hydroxyl (-OH)	Stretching ( )	3300 – 3500	Broad. Indicates H-bonding. Differentiates cyanohydrin from simple nitriles.
Aromatic Ring	C=C Stretch	1480 – 1600	Multiple sharp bands. The 4-Bromo substituent often enhances the ring breathing mode near 1000-1100 cm⁻¹.
C-Br	Stretching	500 – 700	Strong, fingerprint region.

Comparative Analysis: Structural Analogs

To validate the identity of 4-bromomandelonitrile, one must compare it against its potential contaminants and structural cousins.

Scenario A: Structural Differentiation

The following table contrasts 4-bromomandelonitrile with its precursor (4-bromobenzaldehyde) and its aromatic analog (4-bromobenzonitrile).

Feature	4-Bromomandelonitrile (Target)	4-Bromobenzaldehyde (Degradant)	4-Bromobenzonitrile (Analog)
CN Peak	~2250 cm⁻¹ (Weak/Med)	Absent	~2230 cm⁻¹ (Strong)
C=O Peak	Absent (if pure)	~1700 cm⁻¹ (Very Strong)	Absent
OH Peak	Broad (~3400 cm⁻¹)	Absent	Absent
Electronic State	Saturated Nitrile (Benzylic)	Carbonyl (Conjugated)	Aromatic Nitrile (Conjugated)

Scenario B: Method Performance (FTIR vs. Raman)

While FTIR is the standard for functional group ID, it is not always the most sensitive for nitriles.

• FTIR Performance: The C≡N stretch in cyanohydrins is often weak because the adjacent -OH group creates a local dipole environment that reduces the change in dipole moment (

  ) during vibration.

• Raman Performance: The C≡N bond has high polarizability. Consequently, Raman spectroscopy yields a very strong, distinct peak for the nitrile group, often superior for quantifying low concentrations.

Experimental Protocol: A Self-Validating Workflow

Objective: Acquire a spectrum that confirms identity and purity. Safety Warning: 4-Bromomandelonitrile can release HCN upon exposure to moisture or heat. All work must be performed in a fume hood.

Step-by-Step Methodology

• Sample Preparation (ATR Method):

  • Use a Diamond or ZnSe ATR crystal.

  • Reasoning: Cyanohydrins are thermally sensitive. The pressure of a KBr pellet press can induce local heating and degradation. ATR is non-destructive.

• Background Acquisition:

  • Collect 32 scans of air background. Ensure no CO₂ doublet (2350 cm⁻¹) interferes with the nitrile region (2250 cm⁻¹).

• Sample Acquisition:

  • Place solid/oil sample on the crystal. Apply moderate pressure.

  • Scan range: 4000–400 cm⁻¹. Resolution: 4 cm⁻¹.[1]

• The "Carbonyl Watch" (Validation Step):

  • CRITICAL: Immediately zoom into the 1680–1720 cm⁻¹ region.

  • Pass: Flat baseline.

  • Fail: Sharp peak at ~1700 cm⁻¹.[2][3] This indicates hydrolysis to 4-bromobenzaldehyde.

Visualization: Degradation & Detection Pathway

The following diagram illustrates the chemical stability issue and how FTIR detects it.

Caption: FTIR degradation monitoring: Hydrolysis leads to the loss of the nitrile peak (2250 cm⁻¹) and the appearance of a strong carbonyl peak (1700 cm⁻¹).

Data Interpretation & Troubleshooting

Decision Tree for Peak Assignment

Use this logic flow to interpret your spectrum.

Caption: Logic flow for distinguishing 4-bromomandelonitrile from its analogs and degradants.

Common Artifacts

• CO₂ Interference: Atmospheric CO₂ absorbs strongly at 2350 cm⁻¹. If your background subtraction is poor, this doublet can obscure the adjacent nitrile peak at 2250 cm⁻¹. Solution: Purge the instrument with N₂ or acquire a fresh background immediately before the sample.

• Water Vapor: Sharp, jagged lines in the 3500–3800 cm⁻¹ and 1500–1600 cm⁻¹ regions indicate high humidity in the optical path, which can distort the OH band analysis.

References

• NIST Chemistry WebBook. Infrared Spectrum of 4-Bromobenzonitrile. National Institute of Standards and Technology.[1] Available at: [Link]

• Spectroscopy Online. Organic Nitrogen Compounds IV: Nitriles. (2019).[4] Discusses the shift between saturated and aromatic nitriles. Available at: [Link]

• Chemistry LibreTexts. Infrared Spectra of Some Common Functional Groups: Nitriles. Available at: [Link][4][5][6][7][8][9][10][11]

• MDPI. Stability Challenges and Non-Target Effects of Mandelonitrile-Based Sugar Baits. (2023).[7][12] Provides data on the degradation of mandelonitrile to benzaldehyde. Available at: [Link]

Sources

• 1. Butanenitrile, 4-bromo- [webbook.nist.gov]
• 2. azooptics.com [azooptics.com]
• 3. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. Continuous flow for enantioselective cyanohydrin synthesis - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D2CY00054G [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. boa.unimib.it [boa.unimib.it]
• 8. researchgate.net [researchgate.net]
• 9. Mandelonitrile - Wikipedia [en.wikipedia.org]
• 10. Hydroxynitrile Lyases with α/β-Hydrolase Fold: Two Enzymes with Almost Identical 3D Structures but Opposite Enantioselectivities and Different Reaction Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The infrared spectra of nitriles and related compounds frozen in Ar and H2O - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. instanano.com [instanano.com]

A Comparative Guide to the Synthesis of Aryl Cyanohydrins: Chemical versus Enzymatic Routes

For researchers, scientists, and professionals in drug development, the synthesis of chiral aryl cyanohydrins is a critical step in the development of a vast array of valuable molecules. These versatile synthons, which possess both a hydroxyl and a nitrile group on the same carbon, are key intermediates in the production of pharmaceuticals, agrochemicals, and fine chemicals.[1][2] The choice of synthetic methodology—be it a traditional chemical route or a biocatalytic enzymatic approach—can significantly impact the efficiency, stereoselectivity, and environmental footprint of the process. This guide provides a detailed, data-driven comparison of chemical and enzymatic cyanohydrin synthesis, offering insights into their respective mechanisms, performance, and practical applications to empower you in making the most informed decision for your synthetic needs.

At a Glance: Key Performance Indicators

The selection between chemical and enzymatic synthesis often depends on factors such as enantioselectivity, yield, reaction conditions, and catalyst accessibility. The following table summarizes quantitative data from representative studies to facilitate a direct comparison.[3]

Parameter	Chemical Synthesis Example (Ti-salen catalyzed)	Enzymatic Synthesis Example (HNL catalyzed)
Product	O-alkoxycarbonylated/O-acylated cyanohydrins	(R)-mandelonitrile
Yield	High (substrate-dependent)	93%[3]
Enantiomeric Excess (ee%)	Up to 96%	99%[3]
Catalyst	Chiral dimeric Ti-salen complex with a tertiary amine	Immobilized Prunus dulcis hydroxynitrile lyase (PdHNL-CLEA)[3]
Reaction Time	Varies (e.g., several hours)	96 hours[3]
Temperature	Often requires low temperatures (e.g., -20 °C to room temperature)	5 °C[3]
pH	Not typically controlled in organic solvents	4.0[3]
Cyanide Source	Ethyl cyanoformate, acyl cyanides, TMSCN[3]	Hydrocyanic acid (HCN)[3]

Delving Deeper: Methodologies and Mechanisms

Chemical Synthesis: Precision Through Designed Catalysts

Chemical approaches to chiral cyanohydrin synthesis have seen significant advancements, with a primary focus on the development of highly selective catalysts.[3] Chiral Lewis acidic metal complexes, particularly those based on titanium (e.g., Ti-salen complexes), are among the most well-studied and successful catalysts for these transformations.[3][4] These catalysts work by coordinating to the carbonyl group of the aldehyde or ketone, thereby activating it for nucleophilic attack by a cyanide source.[3] The chiral ligands associated with the metal center create a chiral environment that directs the addition of cyanide to one face of the carbonyl, leading to the preferential formation of one enantiomer.[3]

A variety of cyanide sources can be utilized in chemical synthesis, with trimethylsilyl cyanide (TMSCN) being a popular choice due to its safer handling profile compared to hydrogen cyanide (HCN).[3][5] The reaction typically yields a silylated cyanohydrin, which can be subsequently deprotected.[3]

Experimental Protocol: Chemical Synthesis of an O-acylated Cyanohydrin using a Chiral Ti-salen Catalyst

Materials:

• Chiral dimeric Ti-salen complex (catalyst)

• Tertiary amine (e.g., triethylamine)

• Aryl aldehyde (substrate)

• Acyl cyanide (cyanide source)

• Anhydrous solvent (e.g., dichloromethane)

• Standard laboratory glassware and stirring equipment

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Under an inert atmosphere, dissolve the chiral dimeric Ti-salen catalyst and the tertiary amine in the anhydrous solvent in a flame-dried flask.

• Stir the solution at the desired temperature (e.g., room temperature or below) for a specified period to allow for catalyst activation.

• Add the aryl aldehyde substrate to the reaction mixture.

• Slowly add the acyl cyanide to the mixture.

• Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC).

• Upon completion, quench the reaction and proceed with a standard aqueous workup.

• Purify the resulting O-acylated cyanohydrin using column chromatography.

Enzymatic Synthesis: A Greener Approach with High Selectivity

The enzymatic synthesis of aryl cyanohydrins predominantly employs a class of enzymes known as hydroxynitrile lyases (HNLs).[1][6][7] These enzymes catalyze the reversible addition of hydrogen cyanide to aldehydes or ketones.[7] The first enantioselective synthesis ever reported, the preparation of optically pure mandelonitrile, was achieved in 1908 using an HNL from bitter almonds (Prunus amygdalus).[1] HNLs are classified as (R)-selective or (S)-selective, enabling the synthesis of either enantiomer of the desired cyanohydrin.[1]

The catalytic mechanism of HNLs typically involves a catalytic triad (e.g., Ser-His-Asp) within the enzyme's active site.[8] Unlike some enzymes that use a nucleophilic serine, in HNLs, the active site residues facilitate general acid/base catalysis to promote the addition of HCN to the carbonyl substrate.[8] This precise positioning of the substrates within the chiral active site is the basis for the high enantioselectivity observed in these reactions.

A key consideration in enzymatic synthesis is the suppression of the non-enzymatic, racemic background reaction.[9][10] This is often achieved by conducting the reaction in a two-phase system (e.g., an organic solvent with a buffered aqueous phase) or by immobilizing the enzyme.[1][11] Immobilization, such as the formation of cross-linked enzyme aggregates (CLEAs), can also enhance enzyme stability and facilitate its reuse.[1]

Experimental Protocol: Enzymatic Synthesis of (R)-mandelonitrile using Immobilized HNL

Materials:

• Immobilized Prunus dulcis hydroxynitrile lyase (PdHNL-CLEA)

• Benzaldehyde (substrate)

• Hydrogen cyanide (HCN) or a precursor like acetone cyanohydrin

• Organic solvent (e.g., methyl tert-butyl ether)

• Aqueous buffer (e.g., citrate buffer, pH 4.0)

• Standard laboratory glassware and stirring equipment

Procedure:

• In a well-ventilated fume hood, prepare a two-phase system by combining the organic solvent and the aqueous buffer.

• Add the immobilized PdHNL-CLEA to the reaction vessel.

• Introduce the benzaldehyde substrate to the organic phase.

• Carefully add the hydrogen cyanide to the reaction mixture while stirring vigorously.

• Maintain the reaction at a controlled temperature (e.g., 5 °C).

• Monitor the reaction for conversion and enantiomeric excess over time using chiral GC or HPLC.

• Once the reaction reaches the desired conversion, separate the organic phase.

• Isolate the (R)-mandelonitrile from the organic phase. The immobilized enzyme in the aqueous phase can potentially be recovered and reused.

Visualizing the Synthetic Pathways

To further clarify the distinct approaches, the following diagrams illustrate the general workflows for both chemical and enzymatic synthesis of aryl cyanohydrins.

Caption: General workflows for chemical and enzymatic synthesis of aryl cyanohydrins.

Caption: Advantages and disadvantages of chemical vs. enzymatic synthesis of aryl cyanohydrins.

Conclusion: Selecting the Optimal Synthetic Route

Both chemical and enzymatic methods provide powerful tools for the synthesis of chiral aryl cyanohydrins. Chemical synthesis, with its extensive range of catalysts and cyanide sources, offers a high degree of flexibility and is well-established for a broad array of substrates.[3] However, it often necessitates stringent reaction conditions and the use of potentially hazardous and costly reagents.[3]

In contrast, enzymatic synthesis using hydroxynitrile lyases presents a greener and often more selective alternative, operating under mild conditions with exceptional enantioselectivity.[3] While the substrate scope of a particular enzyme may be more constrained, ongoing research in enzyme discovery and protein engineering continues to broaden the applicability of this method.[12] The ultimate choice between these two approaches will hinge on the specific requirements of the target molecule, scalability, cost considerations, and the desired environmental impact of the synthetic process.

References

• Bracco, P., Busch, H., von Langermann, J., & Hanefeld, U. (2016). Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review. Organic & Biomolecular Chemistry, 14(26), 6375–6389. Available at: [Link]

• Dadashipour, M., & Asano, Y. (2011). Hydroxynitrile Lyases: Insights into Biochemistry, Discovery, and Engineering. ACS Catalysis, 1(10), 1237–1250. Available at: [Link]

• (S)-hydroxynitrile lyase - M-CSA Mechanism and Catalytic Site Atlas. Available at: [Link]

• Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Lee, S. K., Lee, D. W., Kim, T. D., & Kim, Y. G. (2018). The crystal structure and catalytic mechanism of hydroxynitrile lyase from passion fruit, Passiflora edulis. FEBS Letters, 592(3), 454-465. Available at: [Link]

• Hydroxynitrile Lyases | Enantioselective Catalysis by InnoSyn. Available at: [Link]

• Lin, C. H., Lin, C. C., Liu, Y. C., & Chen, C. J. (2018). Structural characterization of Linum usitatissimum hydroxynitrile lyase: A new cyanohydrin decomposition mechanism involving a cyano-zinc complex. The Journal of biological chemistry, 293(49), 18889–18898. Available at: [Link]

• HCN Lyase - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Gruber, K., Kratky, C., & Klempier, N. (2004). Hydroxynitrile Lyases with α/β-Hydrolase Fold: Two Enzymes with Almost Identical 3D Structures but Opposite Enantioselectivities and Different Reaction Mechanisms. Angewandte Chemie International Edition, 43(48), 6664-6667. Available at: [Link]

• Cyanohydrin synthesis by Cyanation or Cyanosilylation - Organic Chemistry Portal. Available at: [Link]

• Ríos-Lombardía, N., Vidal, C., Li, Y., de la Fuente, C., Morís, F., & González-Sabín, J. (2022). Continuous flow for enantioselective cyanohydrin synthesis. Catalysis Science & Technology, 12(9), 2919-2924. Available at: [Link]

• Effenberger, F., Ziegler, T., & Forster, S. (1987). Enzyme-Catalyzed Cyanohydrin Synthesis in Organic Solvents. Angewandte Chemie International Edition in English, 26(5), 458–460. Available at: [Link]

• Aldehydes and Ketones with HCN: Cyanohydrin Formation Mechanism - JoVE. Available at: [Link]

• Wingstrand, E. (2009). New Methods for Chiral Cyanohydrin Synthesis. DiVA portal. Available at: [Link]

• Cyanohydrin reaction - Wikipedia. Available at: [Link]

• Holt, J., & Hanefeld, U. (2009). Enantioselective Enzyme-Catalysed Synthesis of Cyanohydrins. Current Organic Synthesis, 6(1), 15-37. Available at: [Link]

• Griengl, H., Schwab, H., & Fechter, M. (2000). The synthesis of chiral cyanohydrins by oxynitrilases. Trends in biotechnology, 18(6), 252–256. Available at: [Link]

• (S)-hydroxynitrile lyase - Wikipedia. Available at: [Link]

• Bracco, P., Busch, H., von Langermann, J., & Hanefeld, U. (2016). Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review. SciSpace. Available at: [Link]

• Scheme 1 Enzymatic synthesis and follow-up chemistry of cyanohydrins. - ResearchGate. Available at: [Link]

• Synthesis of cyanohydrin esters from aryl chlorides. - ResearchGate. Available at: [Link]

• Kim, D., & Lee, C. (2018). CO2-Enabled Cyanohydrin Synthesis and Facile Homologation Reactions. ChemRxiv. Available at: [Link]

• New Methods for Chiral Cyanohydrin Synthesis - DiVA. Available at: [Link]

• Chen, F. X., & Feng, X. (2006). Asymmetric Synthesis of Cyanohydrins. Current Organic Synthesis, 3(1), 77-97. Available at: [Link]

• Cyanohydrins – Knowledge and References - Taylor & Francis. Available at: [Link]

• Chen, F. X., & Feng, X. (2006). Asymmetric Synthesis of Cyanohydrins. Bentham Science Publishers. Available at: [Link]

• Gruber, K., Kratky, C., & Klempier, N. (2004). Enzymatic Synthesis of Cyanohydrins. ResearchGate. Available at: [Link]

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• 12. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Accurate Determination of the Melting Point of 2-(4-Bromophenyl)-2-hydroxyacetonitrile

The Significance of the Melting Point

The melting point of a crystalline solid is the temperature at which it transitions from the solid to the liquid phase. For a pure substance, this transition occurs over a narrow temperature range. Impurities typically depress the melting point and broaden the melting range, a phenomenon known as melting point depression. Therefore, a sharp melting point is a strong indicator of a substance's high purity.

Selecting the Appropriate Melting Point Determination Method

The choice of method for melting point determination depends on several factors, including the amount of sample available, the required accuracy and precision, and the nature of the substance. The following diagram illustrates a decision-making workflow for selecting the most suitable technique.

Caption: Decision workflow for selecting a melting point determination method.

Comparison of Common Melting Point Determination Techniques

The following table provides a comparative overview of the most frequently employed methods for melting point determination in a research and development setting.

Feature	Capillary Method (Digital Apparatus)	Differential Scanning Calorimetry (DSC)	Hot-Stage Microscopy
Principle	Visual detection of the solid-to-liquid phase transition of a sample in a capillary tube heated in a controlled block.	Measures the difference in heat flow between the sample and a reference as a function of temperature. The melting point is the onset temperature of the endothermic melting peak.	Direct visual observation of the sample's melting behavior under a microscope as it is heated on a controlled stage.
Sample Size	2-5 mg	0.5-5 mg	< 1 mg
Accuracy	Good (typically ±0.5 to ±1.0 °C)	Excellent (typically ±0.1 to ±0.3 °C)	Good to Excellent (depends on operator)
Precision	Good	Excellent	Good
Advantages	- Cost-effective- Easy to use- Allows for visual confirmation of melting	- High accuracy and precision- Provides quantitative thermodynamic data (enthalpy of fusion)- Amenable to automation	- Direct visualization of melting process- Useful for studying polymorphism and decomposition- Requires very small sample size
Disadvantages	- Subjective endpoint determination- Slower for multiple samples- Potential for thermometer calibration errors	- Higher initial instrument cost- Requires more extensive training- Indirect measurement of melting	- Lower throughput- Can be subjective- Requires careful sample preparation
Best For	Routine quality control, teaching labs, and general synthetic chemistry.	Pharmaceutical development, materials science, and when high accuracy and thermodynamic data are required.	Characterization of new compounds, polymorphism studies, and analysis of samples that may decompose on melting.

Experimental Protocol: Melting Point Determination of 2-(4-Bromophenyl)-2-hydroxyacetonitrile via the Capillary Method

This protocol outlines the steps for determining the melting point of a new batch of synthesized 2-(4-Bromophenyl)-2-hydroxyacetonitrile using a modern digital melting point apparatus.

Materials and Equipment

• Dry, finely powdered 2-(4-Bromophenyl)-2-hydroxyacetonitrile

• Capillary tubes (one end sealed)

• Digital melting point apparatus (e.g., Mel-Temp® or similar)

• Spatula

• Watch glass

Step-by-Step Procedure

• Sample Preparation:

  • Place a small amount of the dry 2-(4-Bromophenyl)-2-hydroxyacetonitrile on a clean, dry watch glass.

  • If the sample is not a fine powder, gently crush it to a fine consistency.

  • Tap the open end of a capillary tube into the powder to pack a small amount of the sample into the tube.

  • Tap the sealed end of the capillary tube on a hard surface to cause the sample to fall to the bottom.

  • Continue this process until the packed sample is approximately 2-3 mm high.

• Apparatus Setup:

  • Turn on the digital melting point apparatus and allow it to stabilize.

  • Set a plateau temperature approximately 10-15 °C below the expected melting point. If the melting point is unknown, a rapid preliminary run can be performed to get an approximate value.

  • Set a ramp rate of 1-2 °C per minute for an accurate determination. A faster ramp rate can be used for the preliminary run.

• Measurement:

  • Insert the packed capillary tube into the heating block of the apparatus.

  • Start the heating program.

  • Observe the sample through the magnifying lens.

  • Record the temperature at which the first drop of liquid appears (T1).

  • Record the temperature at which the last crystal melts and the entire sample is a clear liquid (T2).

  • The melting point range is reported as T1 - T2.

• Post-Measurement:

  • Allow the apparatus to cool before performing another measurement.

  • Use a fresh capillary tube for each new sample or repeat measurement.

Data Interpretation

For a pure sample of 2-(4-Bromophenyl)-2-hydroxyacetonitrile, the melting range (T2 - T1) should be narrow, typically within 1-2 °C. A broad melting range would suggest the presence of impurities, which could include residual solvents or starting materials from its synthesis.

Advanced Technique: Differential Scanning Calorimetry (DSC)

For applications in drug development where precise thermodynamic data is crucial, DSC is the preferred method. A DSC thermogram for 2-(4-Bromophenyl)-2-hydroxyacetonitrile would show an endothermic peak corresponding to the melting transition. The onset temperature of this peak is taken as the melting point. The area under the peak is proportional to the enthalpy of fusion, a valuable piece of data for understanding the compound's crystal lattice energy.

Conclusion

The determination of the melting point of 2-(4-Bromophenyl)-2-hydroxyacetonitrile, like any pure compound, is a fundamental analytical procedure. While the capillary method offers a reliable and accessible means for routine analysis, techniques like DSC provide superior accuracy and additional thermodynamic information critical for advanced research and pharmaceutical applications. The choice of method should be guided by the specific requirements of the analysis, ensuring data of the appropriate quality for its intended purpose.

References

• Organic Syntheses. p-BROMOMANDELIC ACID.[Link]

• U.S. Environmental Protection Agency. Extremely Hazardous Substances (EHS) Chemical Profiles and Emergency First Aid Guides. 1998. [Link][1]

• Cheméo. Chemical Properties of Acetonitrile, hydroxy- (CAS 107-16-4).[Link]

Sources

• 1. Hydroxyacetonitrile | HOCH2CN | CID 7857 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Mass Spectrometry Fragmentation Patterns of Brominated Cyanohydrins

For researchers, synthetic chemists, and drug development professionals, understanding the fragmentation behavior of novel or complex molecules is paramount for structural elucidation and analytical method development. This guide provides an in-depth comparison of the expected mass spectrometry fragmentation patterns of brominated cyanohydrins under two common ionization techniques: Electron Ionization (EI) and Electrospray Ionization (ESI). By leveraging established fragmentation principles and drawing comparisons with structurally similar compounds, this guide offers a predictive framework for interpreting mass spectra of this important class of molecules.

Introduction: The Analytical Challenge of Brominated Cyanohydrins

Brominated cyanohydrins are a unique molecular class, incorporating three distinct functional groups on a single carbon center: a bromine atom, a hydroxyl group, and a nitrile group. This trifecta of functionalities presents a fascinating and complex fragmentation puzzle in mass spectrometry. The interplay between the electronegative bromine, the labile hydroxyl group, and the unsaturated nitrile dictates the fragmentation pathways, which can be further influenced by the ionization method employed.

This guide will focus on a representative aromatic brominated cyanohydrin, 2-bromo-2-phenylacetonitrile , to illustrate the expected fragmentation patterns. We will compare the hard ionization technique of Electron Ionization (EI), typically coupled with Gas Chromatography (GC-MS), against the soft ionization technique of Electrospray Ionization (ESI), commonly used with Liquid Chromatography (LC-MS).

Electron Ionization (EI) Mass Spectrometry: A Hard Ionization Approach

Electron Ionization is a high-energy process that imparts significant internal energy to the analyte molecule, leading to extensive fragmentation. This provides a detailed fragmentation "fingerprint" that is highly useful for structural elucidation, though the molecular ion may be weak or absent.

Predicted EI Fragmentation Pathways of 2-bromo-2-phenylacetonitrile

The EI mass spectrum of 2-bromo-2-phenylacetonitrile is expected to be rich with fragment ions resulting from the cleavage of the bonds around the central quaternary carbon. The presence of bromine, with its characteristic isotopic signature (79Br and 81Br in an approximate 1:1 ratio), will result in distinctive M+2 isotope patterns for all bromine-containing fragments.

A key fragmentation pathway is alpha-cleavage , the breaking of a bond adjacent to a functional group. In this case, cleavage of the C-C bond between the phenyl ring and the cyanohydrin carbon is a likely event.

Experimental Protocol: GC-EI-MS Analysis

A standard protocol for analyzing a brominated cyanohydrin like 2-bromo-2-phenylacetonitrile using GC-EI-MS would involve:

• Sample Preparation: Dissolve the analyte in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 1 mg/mL.

• Gas Chromatography (GC):

  • Injector: Split/splitless inlet at 250°C.

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Oven Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometry (MS):

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-400.

The following diagram illustrates the predicted primary fragmentation pathways under EI conditions:

Caption: Predicted EI fragmentation of 2-bromo-2-phenylacetonitrile.

Comparison with Experimental Data of a Related Compound

Ion	Predicted m/z (for 2-bromo-2-phenylacetonitrile)	Observed m/z (for 2-bromophenylacetonitrile)[1]	Fragment Lost
[M]+•	195/197	195/197	-
[M-Br]+	116	116	Br•
[M-HCN]+•	168/170	-	HCN
[M-HBr]+•	115	-	HBr
[C₇H₅O]+	105	-	Br•, CN•
[C₆H₅]+	77	77	Br•, HCN, H•

Electrospray Ionization (ESI) Mass Spectrometry: A Soft Ionization Approach

Electrospray Ionization is a soft ionization technique that typically generates protonated molecules [M+H]+ or deprotonated molecules [M-H]- with minimal fragmentation in the ion source. Structural information is then obtained through tandem mass spectrometry (MS/MS), where the precursor ion is isolated and fragmented by collision-induced dissociation (CID).

Predicted ESI-MS/MS Fragmentation Pathways of 2-bromo-2-phenylacetonitrile

In positive ion mode ESI, 2-bromo-2-phenylacetonitrile is expected to readily form a protonated molecule, [M+H]+. Subsequent MS/MS analysis would likely involve the loss of small, stable neutral molecules.

Experimental Protocol: LC-ESI-MS/MS Analysis

A typical protocol for analyzing a brominated cyanohydrin using LC-ESI-MS/MS would be:

• Sample Preparation: Dissolve the analyte in a suitable solvent mixture (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode) to a concentration of 10-100 ng/mL.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: A suitable gradient from 5% to 95% B over several minutes.

  • Flow Rate: 0.3 mL/min.

• Mass Spectrometry (MS):

  • Ion Source: Electrospray Ionization (ESI) in positive or negative ion mode.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120°C.

  • Desolvation Temperature: 350°C.

  • MS1 Scan: Scan for the protonated or deprotonated molecular ion.

  • MS/MS: Isolate the precursor ion and apply collision energy (e.g., 10-40 eV) to induce fragmentation.

The following diagram illustrates the predicted primary fragmentation pathways under positive ion ESI-MS/MS conditions:

Caption: Predicted ESI-MS/MS fragmentation of protonated 2-bromo-2-phenylacetonitrile.

In negative ion mode, the formation of the [M-H]- ion would be expected, originating from the deprotonation of the hydroxyl group. Fragmentation would likely proceed through the loss of neutral molecules such as HBr or HCN.

Comparison of Predicted Fragmentation Patterns: EI vs. ESI

Ionization Mode	Typical Precursor Ion	Energy	Fragmentation Extent	Key Predicted Neutral Losses	Key Predicted Fragment Ions (m/z)
Electron Ionization (EI)	[M]+• (m/z 195/197)	High	Extensive	Br•, HCN, HBr	116, 168/170, 115, 105, 77
Electrospray (ESI-MS/MS)	[M+H]+ (m/z 196/198)	Low (tunable)	Controlled	H₂O, HCN, HBr	178/180, 169/171, 116, 104

Key Takeaways and Best Practices

• Isotopic Patterns are Key: The presence of a bromine atom provides a clear isotopic signature (M and M+2 peaks of nearly equal intensity) that is invaluable for identifying bromine-containing fragments in both EI and ESI spectra.

• Ionization Technique Dictates Fragmentation:

  • EI-MS is predicted to yield a complex spectrum with numerous fragment ions, providing rich structural information. The molecular ion may be weak. Key initial losses are expected to be the bromine radical and hydrogen bromide.

  • ESI-MS will likely produce a strong protonated or deprotonated molecular ion with minimal in-source fragmentation. Tandem MS (MS/MS) is necessary to induce fragmentation, which is expected to be dominated by the loss of small neutral molecules like water, hydrogen cyanide, and hydrogen bromide.

• Leverage High-Resolution Mass Spectrometry (HRMS): For unambiguous identification, HRMS is highly recommended. It provides accurate mass measurements, allowing for the determination of the elemental composition of precursor and fragment ions, which is crucial for confirming fragmentation pathways.

• Consider Derivatization for GC-MS: For thermally labile cyanohydrins, derivatization of the hydroxyl group (e.g., silylation) may be necessary to improve volatility and thermal stability for GC-MS analysis.[2]

Conclusion

The mass spectrometric analysis of brominated cyanohydrins presents a multifaceted challenge that can be effectively addressed by a strategic choice of ionization technique and a thorough understanding of fundamental fragmentation mechanisms. While EI provides a detailed fragmentation map, ESI offers a more controlled approach to structural analysis through MS/MS. By combining the predictive power of established fragmentation rules with high-resolution mass spectrometry, researchers can confidently elucidate the structures of these complex molecules and develop robust analytical methods for their detection and quantification.

References

• Becker, H., et al. (2001). Synthesis of 2-bromomandelic acid. Acta Crystallographica Section E: Structure Reports Online, 57(12), o1153-o1154.

• García, I., et al. (2023). Isolation and Quantification of Mandelonitrile from Arabidopsis thaliana Using Gas Chromatography/Mass Spectrometry. Bio-protocol, 13(12), e4700. [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 29625, 2-Bromobenzyl cyanide. Retrieved from [Link].

• NIST Mass Spectrometry Data Center. (n.d.). 2-Bromophenylacetonitrile. In NIST Chemistry WebBook. Retrieved from [Link]

• Schmalz, H.-G., & Riemer, B. (2009). Synthesis of Cyanohydrins. In Science of Synthesis (Vol. 19, pp. 235-293). Thieme.
• Vrkic, B., & O'Hair, R. A. J. (2005). Gas-phase ion chemistry of mandelonitrile and its derivatives: a tandem mass spectrometry and computational study. Journal of the American Society for Mass Spectrometry, 16(10), 1635–1645.

• Wiley-VCH. (2023). Wiley Registry of Mass Spectral Data. Retrieved from [Link]

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A Comparative Guide to the Chiroptical Properties of (R)-2-(4-Bromophenyl)-2-hydroxyacetonitrile and Related Chiral Cyanohydrins

For the Attention of Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and fine chemical synthesis, the stereochemistry of a molecule is paramount. Chiral cyanohydrins, such as (R)-2-(4-Bromophenyl)-2-hydroxyacetonitrile, are valuable building blocks due to their versatile reactivity, allowing for the synthesis of a wide array of enantiomerically pure compounds, including α-hydroxy carboxylic acids and β-amino alcohols.[1] The biological activity of chiral molecules is often highly dependent on their absolute configuration, with one enantiomer potentially exhibiting therapeutic effects while the other may be inactive or even toxic. Consequently, the accurate determination of enantiomeric purity is a critical aspect of process development and quality control.

The Significance of Chirality and Optical Rotation in Drug Development

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in drug design and development. Enantiomers, the two mirror-image forms of a chiral molecule, can interact differently with the chiral environment of the human body, such as enzymes and receptors. This can lead to significant differences in their pharmacological and toxicological profiles. Therefore, regulatory agencies often require the development of single-enantiomer drugs to ensure safety and efficacy.

Optical rotation is a physical property of chiral substances wherein they rotate the plane of polarized light.[2] The direction and magnitude of this rotation are characteristic of a specific enantiomer under defined conditions (temperature, solvent, concentration, and wavelength of light). The specific rotation, [α], is a standardized measure of this property.[3]

Comparative Analysis of Chiral Cyanohydrins

While an experimentally determined specific rotation for enantiomerically pure (R)-2-(4-Bromophenyl)-2-hydroxyacetonitrile is not prominently reported, we can draw comparisons with structurally similar and well-characterized chiral cyanohydrins. (R)-mandelonitrile and (R)-2-chloromandelonitrile are excellent examples, frequently synthesized with high enantiomeric purity using both chemical and enzymatic methods.[4][5]

Compound	Structure	Reported Specific Rotation [α]D	Method of Synthesis (Example)	Enantiomeric Excess (ee) Achieved
(R)-2-(4-Bromophenyl)-2-hydroxyacetonitrile		Not Reported	Chemoenzymatic	>99%
(R)-Mandelonitrile		+43.5° (c 1.0, CHCl3)	Enzymatic (HNL)	>99%[6]
(R)-2-Chloromandelonitrile		Not Reported	Enzymatic (HNL mutant)	>98%[7]

Table 1: Comparison of properties for selected (R)-cyanohydrins. Note that the absence of a reported specific rotation for (R)-2-(4-Bromophenyl)-2-hydroxyacetonitrile and (R)-2-chloromandelonitrile in readily accessible literature highlights the common practice of relying on chromatographic methods for enantiomeric excess determination.

The data in Table 1 underscores a crucial point in modern stereochemical analysis. While specific rotation is a fundamental property, its measurement can be influenced by impurities and experimental conditions. Consequently, techniques like chiral High-Performance Liquid Chromatography (HPLC) are often the preferred method for the precise determination of enantiomeric excess (ee). The high enantiomeric excesses achieved for all three compounds, often through enzymatic synthesis, demonstrate the efficacy of modern asymmetric synthesis methodologies.[1][6][7]

Experimental Protocol: Measurement of Optical Rotation

The following is a generalized protocol for the measurement of optical rotation using a polarimeter.

Objective: To determine the observed rotation of a chiral compound in solution.

Materials:

• Polarimeter

• Sodium lamp (or other monochromatic light source)

• Polarimeter cell (1 dm path length)

• Volumetric flask (e.g., 10 mL)

• Analytical balance

• Chiral sample (e.g., (R)-mandelonitrile)

• Spectroscopic grade solvent (e.g., chloroform)

Procedure:

• Solution Preparation:

  • Accurately weigh a known mass of the chiral sample (e.g., 100 mg).

  • Dissolve the sample in the chosen solvent in a volumetric flask.

  • Ensure the sample is completely dissolved and the solution is homogeneous.

  • Record the exact concentration (c) in g/mL.

• Instrument Calibration:

  • Turn on the polarimeter and the light source, allowing them to stabilize.

  • Fill the polarimeter cell with the pure solvent (blank).

  • Place the cell in the polarimeter and take a reading. This should be zeroed to calibrate the instrument.

• Sample Measurement:

  • Rinse the polarimeter cell with a small amount of the sample solution.

  • Fill the cell with the sample solution, ensuring there are no air bubbles in the light path.

  • Place the cell in the polarimeter and record the observed rotation (α).

  • Repeat the measurement several times to ensure reproducibility.

• Calculation of Specific Rotation:

  • Calculate the specific rotation [α] using the formula: [α] = α / (l * c) where:

    • α is the observed rotation in degrees.

    • l is the path length of the cell in decimeters (dm).

    • c is the concentration of the solution in g/mL.

Workflow Diagram:

Caption: Workflow for the measurement of optical rotation.

Alternative Methodologies: Chiral HPLC for Enantiomeric Excess Determination

In many research and industrial settings, chiral HPLC is the gold standard for determining the enantiomeric purity of a compound. This technique utilizes a chiral stationary phase that interacts differently with the two enantiomers, leading to their separation.

Principle: A solution of the analyte is passed through a column packed with a chiral stationary phase. The differential interaction between the enantiomers and the stationary phase results in different retention times, allowing for their separation and quantification. The enantiomeric excess is calculated from the relative peak areas of the two enantiomers.

Advantages over Polarimetry:

• Higher Accuracy and Precision: Chiral HPLC provides a more direct and accurate measure of the ratio of enantiomers.

• Lower Detection Limits: It can detect small amounts of one enantiomer in the presence of a large excess of the other.

• Less Susceptible to Impurities: The presence of non-chiral impurities does not typically interfere with the determination of enantiomeric excess.

• Provides Both Purity and Enantiomeric Ratio: A single analysis can provide information on both the chemical purity and the enantiomeric composition of the sample.

Experimental Workflow for Chiral HPLC:

Caption: Workflow for determining enantiomeric excess using chiral HPLC.

Conclusion

The enantiomeric purity of chiral cyanohydrins like (R)-2-(4-Bromophenyl)-2-hydroxyacetonitrile is a critical parameter in their application as pharmaceutical intermediates. While optical rotation remains a fundamental characteristic of chiral molecules, its practical utility for the precise determination of enantiomeric excess can be limited. As demonstrated by the comparison with (R)-mandelonitrile, having a known specific rotation is valuable for characterization. However, the prevalence of powerful chromatographic techniques, such as chiral HPLC, provides a more robust and reliable method for quantifying enantiomeric purity in a drug development setting. The chemoenzymatic synthesis of (R)-2-(4-Bromophenyl)-2-hydroxyacetonitrile and its analogs with high enantiomeric excess showcases the advancements in asymmetric synthesis, enabling the production of enantiomerically pure building blocks essential for the pharmaceutical industry.

References

• Griesgraber, G. (Year). Enzyme-Catalyzed Preparation and Synthetic Applications of Optically Active Cyanohydrins. CHIMIA, 53(5), 231-233. [Link]

• Fessner, W.-D. (1999). Enzyme-Catalyzed Preparation and Synthetic Applications of Optically Active Cyanohydrins. CHIMIA, 53(5), 231-233. [Link]

• Hanefeld, U., & Holt, J. (2016). Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review. Organic & Biomolecular Chemistry, 14(26), 6124-6138. [Link]

• Effenberger, F., & Ziegler, T. (1987). Enzyme-Catalyzed Cyanohydrin Synthesis in Organic Solvents. Angewandte Chemie International Edition in English, 26(5), 458-460. [Link]

• Dadashipour, M., & Asano, Y. (2020). Discovery and Structural Analysis to Improve the Enantioselectivity of Hydroxynitrile Lyase from Parafontaria laminata Millipedes for (R)-2-Chloromandelonitrile Synthesis. ACS Omega, 5(43), 27896–27908. [Link]

• ResearchGate. (2020). Enantioselectivity for (R)-2-chloromandelonitrile synthesis of purified.... [Link]

• Wikipedia. (n.d.). Mandelonitrile. [Link]

• ResearchGate. (2025). Enantioselectivity for (R)‐mandelonitrile (R)‐Man and (R)‐2‐chloromandelonitrile ((R)‐2‐Cl−Man) of hydroxynitrile lyase from Oxidus gracilis (OgraHNL) variants. [Link]

• Asano, Y., & Dadashipour, M. (2020). Discovery and Structural Analysis to Improve the Enantioselectivity of Hydroxynitrile Lyase from Parafontaria laminata Millipedes for (R)-2-Chloromandelonitrile Synthesis. ACS Omega, 5(43), 27896–27908. [Link]

• Asano, Y., & Dadashipour, M. (2020). Discovery and Structural Analysis to Improve the Enantioselectivity of Hydroxynitrile Lyase from Parafontaria laminata Millipedes for (R)-2-Chloromandelonitrile Synthesis. PubMed Central. [Link]

• Google Patents. (n.d.). JPS5829757A - Production of optically active mandelonitrile.

• Singh, R., et al. (2013). Stereo-selective conversion of mandelonitrile to (R)-(−)-mandelic acid using immobilized cells of recombinant Escherichia coli. 3 Biotech, 3(4), 315–321. [Link]

• Wikipedia. (n.d.). Specific rotation. [Link]

• Banerjee, A., et al. (2003). Screening for enantioselective nitrilases: kinetic resolution of racemic mandelonitrile to (R)-())-mandelic acid by new bacterial isolates. Tetrahedron: Asymmetry, 14(20), 3081-3086. [Link]

• Chemistry Steps. (n.d.). Specific Rotation. [Link]

• The Organic Chemistry Tutor. (2021, April 11). Optical Activity - Specific Rotation & Enantiomeric Excess - Stereochemistry [Video]. YouTube. [Link]

• Asymmetric. (2017, February 7). Optical Rotation, Optical Activity, and Specific Rotation. Master Organic Chemistry. [Link]

• Chem LibreTexts. (2021, December 15). 5.4: Optical Activity. [Link]

• Organic Syntheses. (n.d.). Glycolonitrile. [Link]

• Organic Syntheses. (n.d.). Preparation of 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile. [Link]

• Asano, Y. (n.d.). SUPPORTING INFORMATION Development of synthetic routes leading to pharmaceuticals and the key intermediates using Hydroxynitrile. [Link]

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• 4. Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB00934D [pubs.rsc.org]
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Safety & Regulatory Compliance

Proper Disposal Procedures: 2-(4-Bromophenyl)-2-hydroxyacetonitrile

The following technical guide details the proper disposal procedures for 2-(4-Bromophenyl)-2-hydroxyacetonitrile (also known as 4-Bromomandelonitrile).

This guide is structured to prioritize personnel safety and regulatory compliance , addressing the specific chemical stability profile of cyanohydrins.

[1][2]

Executive Safety Summary

Urgency Level: HIGH – Potential for Hydrogen Cyanide (HCN) Generation.[1]

2-(4-Bromophenyl)-2-hydroxyacetonitrile is a cyanohydrin , a chemical class characterized by a reversible equilibrium between the parent molecule and its decomposition products: 4-bromobenzaldehyde and Hydrogen Cyanide (HCN) .

Unlike stable organic nitriles, this compound is chemically labile. Improper disposal—specifically exposure to moisture, heat, or inappropriate pH—can trigger the release of lethal HCN gas.[2] Do not treat this simply as "halogenated organic waste."

Core Safety Directives

• NO ACIDS: Never allow this waste to contact acidic waste streams. Acidification of free cyanide releases HCN gas immediately.

• NO OXIDIZERS: Incompatible with strong oxidizers (peroxides, nitric acid), which can cause fire or explosion.

• SEGREGATION: Must be collected in a dedicated "Cyanide-Bearing Organic" waste stream.

Chemical Profile & Mechanism of Hazard

To handle this chemical safely, you must understand why it is dangerous.

The Cyanohydrin Equilibrium

Cyanohydrins are not static. Under thermal stress or basic conditions (pH > 7), the equilibrium shifts to the right, releasing cyanide:

• In the presence of Base: The reaction is driven forward, releasing free cyanide ions (

  ).

• In the presence of Acid: If free cyanide ions are present (from decomposition), the addition of acid protonates them to form HCN gas (

  ).

Operational Implication: You must maintain the waste in a cool, dry, and neutral state.[2][3][4] Avoid adding basic spill kits (which decompose the molecule) or acidic waste (which volatilizes the decomposition product).

Waste Segregation & Packaging Protocol

Step 1: Waste Stream Classification

Do not mix with general organic solvents. Label the waste container with the following specific identifiers:

• Primary Hazard: TOXIC (Cyanide-releasing)

• Secondary Hazard: Halogenated (Bromine content)

• RCRA Considerations: Likely characteristic for Reactivity (D003) and Toxicity (D003). Check local P-list status for specific cyanohydrin derivatives.

Step 2: Container Selection

• Material: High-Density Polyethylene (HDPE) or Glass (Amber). Avoid metal containers due to potential corrosion from hydrolysis byproducts (HBr).

• Venting: Use a vented cap if available to prevent pressure buildup from slow decomposition, but ensure it is stored in a ventilated enclosure.

Step 3: Packaging Procedure

• Solid Waste: Place solid residues, contaminated gloves, and weigh boats into a wide-mouth HDPE jar. Double-bag the jar in a clear, sealable hazardous waste bag.

• Liquid Waste (Mother Liquors):

  • Adjust pH to neutral (pH 7) if the solution is acidic/basic, using buffers carefully in a fume hood.

  • Transfer to the dedicated waste container.[5]

  • Do not overfill: Leave 10-15% headspace.

Disposal Decision Logic (Workflow)

The following diagram outlines the decision-making process for disposing of 2-(4-Bromophenyl)-2-hydroxyacetonitrile.

Figure 1: Decision tree for the safe segregation and packaging of cyanohydrin waste.

Emergency Spill Response Procedures

Critical Warning: In the event of a spill, do not use standard acidic spill kits (like those for base neutralization). This will generate lethal gas.

Spill Cleanup Protocol

• Evacuate & Isolate: Clear the area immediately. If the spill is outside a fume hood (>100mg), evacuate the lab.

• PPE: Double nitrile gloves, lab coat, safety goggles. Use a full-face respirator with organic vapor/acid gas cartridges if handling outside a hood (only if trained).

• Neutralization (The "Soft" Approach):

  • Do NOT use water initially (hydrolysis risk).

  • Cover the spill with a dry, alkaline absorbent (e.g., soda ash, calcium carbonate, or a specific "Cyanide Spill Kit"). This keeps the pH high enough to prevent HCN evolution but absorbs the liquid.

• Collection: Scoop the absorbed material into a hazardous waste container.

• Decontamination: Wipe the surface with a mild bleach solution (10% sodium hypochlorite) only after the bulk material is removed. The bleach oxidizes trace cyanide to cyanate (less toxic).[2]

  • Note: Do not mix bleach directly with the bulk chemical, as the reaction is exothermic and can release cyanogen chloride.

Figure 2: Immediate response logic for cyanohydrin spills.

Quantitative Data: Physical & Safety Properties

Property	Value	Operational Relevance
Molecular Formula	ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">	Contains Bromine (Halogenated waste) and Nitrile.[6][3][4][7][8]
Molecular Weight	228.04 g/mol	Heavy organic; dense vapors.
Physical State	Solid (usually)	Dust inhalation hazard.[9]
Melting Point	26-29 °C (approx.)[9]	Low melting point; may liquefy in warm labs.
Solubility	Low in water; High in organics	Use organic solvents (e.g., DCM, Ethyl Acetate) for cleaning glassware, then dispose as cyanide waste.
Incompatibilities	Acids, Strong Bases, Oxidizers	Strict segregation required.

References

• Sigma-Aldrich. (2023). Safety Data Sheet: 2-(4-Bromophenyl)-2-hydroxyacetonitrile. Retrieved from

• Thermo Fisher Scientific. (2025). Safety Data Sheet: 3-Bromophenylacetonitrile (Analogous Hazard Data). Retrieved from

• National Library of Medicine. (n.d.). Cyanohydrins - Compound Summary. PubChem. Retrieved from

• University of Illinois Division of Research Safety. (2014). Cyanides: Storage, Handling and General Use Information. Retrieved from

• Safe Work Australia. (2020). Guide for Preventing and Responding to Cyanide Poisoning in the Workplace. Retrieved from

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• 2. Cyanides | Division of Research Safety | Illinois [drs.illinois.edu]
• 3. uwindsor.ca [uwindsor.ca]
• 4. ipo.rutgers.edu [ipo.rutgers.edu]
• 5. assets.thermofisher.com [assets.thermofisher.com]
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• 7. chempoint.com [chempoint.com]
• 8. fishersci.com [fishersci.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]

Personal protective equipment for handling 2-(4-Bromophenyl)-2-hydroxyacetonitrile

Part 1: Executive Safety Directive

2-(4-Bromophenyl)-2-hydroxyacetonitrile (CAS: 58289-69-3 / 150521-30-5) is a cyanohydrin derivative. While often treated as a standard organic intermediate, it possesses a latent lethality mechanism : the reversible release of Hydrogen Cyanide (HCN) .

The Core Hazard: Cyanohydrins are in equilibrium with their corresponding ketone/aldehyde and HCN. This equilibrium shifts toward HCN release under:

• Thermal Stress: Heating the compound.

• Moisture Exposure: Hydrolysis leads to decomposition.

• pH Changes: Base-catalyzed decomposition is rapid.

Operational Rule Zero: Treat this compound with the same rigor as free cyanide salts. All handling must prevent the inhalation of evolved HCN gas and dermal absorption of the parent nitrile.

Part 2: Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient. The following matrix utilizes the "Barrier-in-Depth" principle to prevent exposure.

Category	Requirement	Technical Justification & Specification
Hand Protection	Double-Gloving Strategy	Primary (Inner): 4-mil Nitrile (High dexterity).Secondary (Outer): 5-8 mil Nitrile or Laminate (Silver Shield®).Reasoning: Organic nitriles can permeate standard nitrile in <15 mins. The outer glove provides chemical resistance; the inner glove protects during doffing. Latex is strictly prohibited due to poor organic solvent resistance.
Eye/Face	Chemical Goggles + Face Shield	Safety glasses are inadequate for cyanohydrins. A face shield is mandatory when transferring liquids or quenching reactions to prevent splash contact with the mucous membranes of the eyes/mouth, a rapid absorption route.
Respiratory	Engineering Control First	Primary: Certified Fume Hood (Face velocity: 80–100 fpm).Secondary (Spill/Emergency): Full-face respirator with Type B (Inorganic Gas/HCN) and Type OV (Organic Vapor) combination cartridges.
Body	Impervious Apron	A chemical-resistant apron (Tyvek® or chemically treated cotton) over a standard lab coat prevents saturation of clothing in the event of a spill.

Part 3: Operational Workflow & Engineering Controls

The following diagram outlines the "Chain of Custody" for the molecule, ensuring that at no point is the operator exposed to an uncontained hazard.

Figure 1: Operational lifecycle of cyanohydrin handling. Note the critical pH control points to prevent HCN evolution.

Detailed Protocol Steps

1. Storage & Transport

• Environment: Store in a dedicated "Cyanide/Acute Toxin" cabinet. Never store near acids (e.g., HCl, H₂SO₄) or strong oxidizers.

• Transport: Move the bottle only within a secondary containment bucket to prevent breakage during transit to the fume hood.

2. Weighing (The Critical Step)

• Static Hazard: Solid organic nitriles can be static-prone. Use an anti-static gun if available.

• Containment: Weighing must occur inside the fume hood. If the balance is external, tare the vial, move it to the hood, add the solid, cap it tightly, and return to the balance. Never open the stock bottle outside the hood.

3. Reaction & Quenching

• Inert Atmosphere: Run reactions under Nitrogen or Argon. Moisture in the air can hydrolyze the cyanohydrin, releasing HCN.[1]

• Quenching Caution: When quenching the reaction, ensure the pH does not drop into the acidic range rapidly, which would drive HCN evolution. Conversely, extremely high pH (>12) can cause rapid decomposition. A controlled, buffered quench is preferred.

Part 4: Decontamination & Waste Disposal

The "Bleach Method" (Oxidative Destruction) Do not pour cyanohydrin waste directly into organic solvent waste drums; this creates a "time bomb" for waste handlers. You must destroy the cyanide functionality first.

• Preparation: Prepare a 10% Sodium Hypochlorite (Bleach) solution. Ensure the pH is basic (add NaOH if necessary to maintain pH > 10).

• Oxidation: Slowly add the cyanohydrin waste (or contaminated rinsate) to the bleach solution while stirring in the fume hood.

  • Mechanism:[2][3][4][5]

    (Cyanide Cyanate).

  • Warning: This reaction is exothermic. Add slowly to prevent splashing.

• Verification: Allow the mixture to stand for 24 hours. Test for residual cyanide using test strips (e.g., Merckoquant®).

• Disposal: Once confirmed negative for CN, the waste can be labeled as "Treated Organic Waste" (check local EHS regulations; some sites require it to remain in a separate "Quenched Cyanide" stream).

Part 5: Emergency Response

Exposure Scenario: Inhalation or Skin Contact [4][5][6][7]

• Immediate Action: Remove the victim from the area to fresh air immediately . Do not become a casualty yourself—wear SCBA if entering a cloud.

• Skin: Drench in a safety shower for 15 minutes.[8] Remove contaminated clothing under the water stream.

• First Aid:

  • Oxygen: Administer 100% Oxygen if trained.

  • NO Mouth-to-Mouth: You will inhale the toxin off their breath. Use a bag-valve-mask.

  • Antidote: Medical professionals may administer Hydroxocobalamin (Cyanokit). Keep this kit location known to all lab personnel.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 15364227, 2-(4-Bromophenyl)-2-hydroxyacetonitrile. Retrieved from [Link][9]

• Occupational Safety and Health Administration (OSHA). Cyanide Exposure and Control. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US); 2011.[10] Retrieved from [Link]

Sources

• 1. Acetone Cyanohydrin Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. carlroth.com [carlroth.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. ipo.rutgers.edu [ipo.rutgers.edu]
• 7. chemicalbook.com [chemicalbook.com]
• 8. lsuhsc.edu [lsuhsc.edu]
• 9. 2-(4-Bromophenyl)-2,2-difluoroacetonitrile [synhet.com]
• 10. orgsyn.org [orgsyn.org]